Noleptan

• CAS: 24600-36-0

Core Science & Biosynthesis

Noleptan (Fominoben): An In-Depth Analysis of its Mechanism of Action at Benzodiazepine Receptors

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Noleptan, with the active pharmaceutical ingredient Fominoben, is a compound originally developed as an antitussive agent.[1][2] Subsequent research has revealed its significant activity within the central nervous system, primarily through its interaction with the benzodiazepine (B76468) binding site on the γ-aminobutyric acid type A (GABA-A) receptor.[1] This technical guide provides a comprehensive overview of Fominoben's mechanism of action, supported by available quantitative data, detailed experimental protocols for key assays, and visualizations of the relevant signaling pathways and experimental workflows. Evidence strongly indicates that Fominoben acts as a positive allosteric modulator of the GABA-A receptor, which underlies its observed anticonvulsant and anxiolytic-like properties.

Core Mechanism of Action: Positive Allosteric Modulation of the GABA-A Receptor

The primary inhibitory neurotransmitter in the mammalian central nervous system is GABA. Its effects are largely mediated by the GABA-A receptor, a ligand-gated ion channel that, upon binding GABA, opens to allow the influx of chloride ions.[3] This influx hyperpolarizes the neuron, making it less likely to fire an action potential and thus producing an inhibitory effect.

The GABA-A receptor complex contains multiple allosteric binding sites, distinct from the GABA binding site, that can modulate the receptor's activity. One of the most well-characterized of these is the benzodiazepine binding site.[3] Classical benzodiazepines, such as diazepam, bind to this site and enhance the effect of GABA, increasing the frequency of channel opening and leading to a more pronounced inhibitory signal.[3]

• Competitive Binding: Fominoben has been shown to displace radiolabeled ligands, such as ³H-flunitrazepam and the benzodiazepine inverse agonist ³H-ethyl-beta-carboline-3-carboxylate, from their binding sites on rat cortical membrane preparations.[1] This demonstrates that Fominoben physically occupies the benzodiazepine binding site.

• GABA Shift: In the presence of GABA, the binding affinity of Fominoben for the benzodiazepine receptor increases.[1] This phenomenon, known as the "GABA shift," is a hallmark of benzodiazepine agonists. Specifically, the IC50 of Fominoben for displacing ³H-ethyl-beta-carboline-3-carboxylate was shown to shift from 4.05 µM to 2.2 µM in the presence of GABA.[1]

• Pharmacological Antagonism: The anticonvulsant and anxiolytic-like effects of Fominoben are antagonized by Ro 15-1788 (flumazenil), a known benzodiazepine receptor antagonist.[1] This provides strong evidence that Fominoben's in vivo activity is mediated through the benzodiazepine binding site.

Quantitative Data Summary

The following table summarizes the available quantitative data for Fominoben's interaction with the benzodiazepine receptor. It is important to note that a comprehensive binding profile of Fominoben across the various GABA-A receptor subtypes (e.g., those containing α1, α2, α3, α5 subunits) is not extensively documented in publicly available literature.

Ligand	Radioligand Displaced	Preparation	IC50 (μM)	IC50 with GABA (μM)	Reference
Fominoben	[³H]ethyl-beta-carboline-3-carboxylate	Rat cortical membranes	4.05 ± 0.10	2.2 ± 0.05	[1]

Experimental Protocols

Radioligand Binding Assay for Benzodiazepine Receptor Affinity

This protocol describes a generalized procedure for determining the binding affinity of a test compound, such as Fominoben, for the benzodiazepine binding site on the GABA-A receptor.

3.1.1. Membrane Preparation

• Tissue Homogenization: Whole rat brains (or specific regions like the cortex) are homogenized in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) using a Polytron homogenizer.

• Centrifugation: The homogenate is centrifuged at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.

• Pelleting Membranes: The resulting supernatant is then centrifuged at 20,000 x g for 20 minutes at 4°C to pellet the crude membrane fraction.

• Washing: The membrane pellet is washed multiple times by resuspension in fresh cold buffer followed by centrifugation to remove endogenous GABA and other interfering substances.

• Final Preparation: The final pellet is resuspended in the assay buffer at a protein concentration of approximately 0.5-1.0 mg/mL, as determined by a protein assay (e.g., Bradford or BCA). The prepared membranes can be used immediately or stored at -80°C.

3.1.2. Binding Assay Procedure

• Assay Setup: The assay is typically performed in 96-well plates with a final volume of 200-250 µL per well.

• Incubation Mixture: To each well, add:

  • Membrane preparation (e.g., 100 µg of protein).

  • Radioligand (e.g., [³H]flunitrazepam at a concentration near its Kd, typically 1-2 nM).

  • A range of concentrations of the unlabeled test compound (e.g., Fominoben).

  • For determining non-specific binding, a high concentration of a known benzodiazepine ligand (e.g., 10 µM diazepam) is added to a set of wells.

• Incubation: The plates are incubated for a sufficient time to reach equilibrium (e.g., 60-90 minutes) at a controlled temperature (e.g., 4°C or room temperature).

• Termination of Binding: The binding reaction is terminated by rapid filtration through glass fiber filters (e.g., Whatman GF/B) using a cell harvester. This separates the bound radioligand (trapped on the filter with the membranes) from the free radioligand.

• Washing: The filters are washed rapidly with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: The filters are placed in scintillation vials with a scintillation cocktail, and the radioactivity is quantified using a liquid scintillation counter.

3.1.3. Data Analysis

• Specific Binding Calculation: Specific binding is calculated by subtracting the non-specific binding (counts in the presence of excess unlabeled ligand) from the total binding (counts in the absence of excess unlabeled ligand).

• IC50 Determination: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis of the competition curve.

• Ki Calculation: The inhibitory constant (Ki), which represents the affinity of the test compound for the receptor, is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Pentylenetetrazol (PTZ)-Induced Seizure Model in Mice

This in vivo model is used to evaluate the anticonvulsant properties of a compound.

3.2.1. Animals and Housing

• Male Swiss Webster mice (or other suitable strain) weighing 20-25 g are commonly used.

• Animals are housed in groups with ad libitum access to food and water and maintained on a 12-hour light/dark cycle.

• Mice should be acclimated to the laboratory environment for at least one week before testing.

3.2.2. Experimental Procedure

• Drug Administration: Mice are divided into groups and administered the test compound (e.g., Fominoben at 50 and 100 mg/kg), vehicle, or a positive control (e.g., diazepam) via an appropriate route (e.g., intraperitoneal injection).

• Pre-treatment Time: The test is conducted after a pre-determined time to allow for drug absorption and distribution (e.g., 30 minutes).

• Seizure Induction: A convulsant dose of pentylenetetrazol (PTZ) is administered subcutaneously (e.g., 75 mg/kg).

• Observation: Immediately after PTZ injection, each mouse is placed in an individual observation cage.

• Parameters Measured: The animals are observed for a set period (e.g., 30 minutes), and the following parameters are recorded:

  • Latency to the first myoclonic jerk: The time from PTZ injection to the first generalized muscle twitch.

  • Latency to generalized clonic seizure: The time to the onset of a seizure characterized by loss of righting reflex and clonic convulsions of the limbs.

  • Seizure Severity: Scored using a standardized scale (e.g., Racine's scale).

  • Protection: The number of animals in each group that do not exhibit a generalized clonic seizure within the observation period.

Elevated Plus Maze (EPM) Test for Anxiolytic-Like Activity

The EPM is a widely used behavioral assay to assess anxiety-like behavior in rodents.

3.3.1. Apparatus

• The maze is shaped like a plus sign and elevated above the floor (e.g., 50 cm).

• It consists of two "open" arms (without walls) and two "closed" arms (with high walls), of equal size.

• The apparatus is typically made of a non-reflective material and placed in a dimly lit room.

3.3.2. Experimental Procedure

• Acclimation: Mice are brought to the testing room at least one hour before the experiment to acclimate.

• Drug Administration: Animals are treated with the test compound (Fominoben), vehicle, or a positive control (e.g., diazepam) at a specified time before the test (e.g., 30 minutes).

• Test Initiation: Each mouse is placed individually in the center of the maze, facing one of the open arms.

• Observation Period: The animal is allowed to freely explore the maze for a fixed period, typically 5 minutes.

• Recording: The session is recorded by an overhead video camera connected to a tracking software.

• Parameters Measured:

  • Time spent in the open arms: A key indicator of anxiolytic-like activity (an increase suggests reduced anxiety).

  • Number of entries into the open arms: Another measure of reduced aversion to open spaces.

  • Time spent in the closed arms: Tends to decrease with anxiolytic treatment.

  • Number of entries into the closed arms.

  • Total number of arm entries: A measure of general locomotor activity. Anxiolytic effects should ideally not be confounded by significant changes in overall activity.

• Cleaning: The maze is thoroughly cleaned with a suitable solution (e.g., 70% ethanol) between each trial to eliminate olfactory cues.

Visualizations

GABA-A Receptor Signaling Pathway

References

• 1. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fominoben - Wikipedia [en.wikipedia.org]
• 3. GABAA receptor - Wikipedia [en.wikipedia.org]

Fominoben: A Technical Guide to Synthesis and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fominoben (B1673530) is a centrally acting antitussive and respiratory stimulant belonging to the benzanilide (B160483) class of compounds. Its primary mechanism of action involves agonism at the benzodiazepine (B76468) binding site of the γ-aminobutyric acid type A (GABAA) receptor.[1][2] This document provides a comprehensive technical overview of the synthesis of fominoben, its chemical and physical properties, and its mechanism of action, intended for professionals in drug discovery and development.

Chemical and Physical Properties

Fominoben, with the IUPAC name N-[3-chloro-2-[[methyl-[2-(4-morpholinyl)-2-oxoethyl]amino]methyl]phenyl]benzamide, is a complex molecule with a variety of physicochemical properties relevant to its biological activity and formulation. The properties of both the free base and its hydrochloride salt are summarized below.

Table 1: Physicochemical Properties of Fominoben and Fominoben Hydrochloride

Property	Fominoben (Free Base)	Fominoben Hydrochloride	Source(s)
CAS Number	18053-31-1	24600-36-0	[3]
Molecular Formula	C₂₁H₂₄ClN₃O₃	C₂₁H₂₅Cl₂N₃O₃	[3]
Molecular Weight	401.89 g/mol	438.35 g/mol	[3]
Melting Point	122.5-123 °C	206-208 °C (decomposes)	DrugFuture
Solubility (Water)	Insoluble	0.0303 mg/mL (predicted)	[3]
logP (Octanol/Water)	2.96 (predicted)	-	[3]
pKa (Strongest Basic)	5.55 (predicted)	-	[3]
pKa (Strongest Acidic)	15.49 (predicted)	-	[3]
Appearance	-	Solid powder	[4]

Synthesis of Fominoben

Proposed Retrosynthetic Analysis

A plausible retrosynthetic analysis of fominoben suggests that the final step would be the formation of the amide bond between a substituted aniline (B41778) precursor and benzoyl chloride.

Experimental Protocol (Proposed)

This protocol is a general guideline for the synthesis of a benzanilide derivative and would require optimization for the specific synthesis of fominoben.

Step 1: Synthesis of the Diamine Intermediate

The synthesis would begin with a suitable substituted ortho-toluidine derivative. This starting material would undergo a series of reactions to introduce the N-methyl-N-(morpholine-4-carbonylmethyl)amino side chain.

Step 2: Amide Bond Formation (Schotten-Baumann Reaction)

The final step involves the acylation of the synthesized diamine intermediate with benzoyl chloride under Schotten-Baumann conditions.

• Reaction:

  • Dissolve the diamine intermediate in a suitable solvent (e.g., dichloromethane (B109758) or diethyl ether).

  • Add an aqueous solution of a base, such as sodium hydroxide, to neutralize the HCl byproduct.

  • Slowly add benzoyl chloride to the biphasic mixture with vigorous stirring.

  • Continue stirring at room temperature until the reaction is complete (monitored by TLC).

• Work-up and Purification:

  • Separate the organic layer and wash it with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate in vacuo.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica (B1680970) gel.

Figure 1: Proposed Synthesis Workflow

Caption: A generalized workflow for the proposed synthesis of fominoben.

Chemical Properties and Spectroscopic Analysis

Detailed experimental spectroscopic data for fominoben is not widely published. However, based on its chemical structure, the expected spectral characteristics can be predicted.

Table 2: Predicted Spectroscopic Data for Fominoben

Technique	Expected Key Features
¹H NMR	- Aromatic protons (multiple signals in the range of ~7.0-8.0 ppm).- Methylene protons adjacent to the nitrogen and carbonyl groups.- N-methyl protons (singlet).- Morpholine ring protons.
¹³C NMR	- Carbonyl carbons (amide and morpholide, ~165-175 ppm).- Aromatic carbons (~110-150 ppm).- Methylene and methyl carbons in the aliphatic side chain.- Morpholine ring carbons.
IR Spectroscopy	- N-H stretch (amide, ~3300-3500 cm⁻¹).- C=O stretch (amide and morpholide, ~1630-1680 cm⁻¹).- Aromatic C=C stretches (~1450-1600 cm⁻¹).- C-N and C-O stretches.
Mass Spectrometry	- Molecular ion peak (M⁺) corresponding to the exact mass.- Characteristic fragmentation patterns including cleavage of the amide bond and fragmentation of the side chain.

Mechanism of Action: GABAA Receptor Modulation

Fominoben exerts its pharmacological effects by acting as a positive allosteric modulator of the GABAA receptor, specifically at the benzodiazepine binding site.[1][2]

The GABAA Receptor Signaling Pathway

The GABAA receptor is a ligand-gated ion channel that is the primary mediator of fast inhibitory neurotransmission in the central nervous system.

• Activation: When the neurotransmitter GABA binds to the GABAA receptor, it induces a conformational change that opens an integral chloride ion (Cl⁻) channel.[5]

• Inhibition: The influx of negatively charged chloride ions hyperpolarizes the neuron's membrane potential, making it more difficult for the neuron to fire an action potential, thus producing an inhibitory effect.[5]

Fominoben's Allosteric Modulation

Fominoben, like benzodiazepines, does not bind to the same site as GABA. Instead, it binds to a distinct allosteric site on the GABAA receptor.[5] This binding potentiates the effect of GABA by increasing the frequency of chloride channel opening, leading to enhanced neuronal inhibition.[5]

Figure 2: Fominoben's Mechanism of Action at the GABAA Receptor

Caption: Fominoben enhances GABAergic inhibition via the GABAA receptor.

Experimental Protocols

Radioligand Binding Assay for GABAA Receptor Affinity

This protocol is a generalized method to determine the binding affinity of a compound like fominoben to the benzodiazepine site of the GABAA receptor.

• Materials:

  • Rat cortical membrane preparation (source of GABAA receptors).

  • [³H]-Flunitrazepam (radioligand for the benzodiazepine site).

  • Fominoben (test compound).

  • Diazepam or other known benzodiazepine (for non-specific binding determination).

  • Tris-HCl buffer (pH 7.4).

  • Glass fiber filters.

  • Scintillation counter.

• Procedure:

  • Prepare serial dilutions of fominoben.

  • In a multi-well plate, incubate the rat cortical membranes with a fixed concentration of [³H]-Flunitrazepam and varying concentrations of fominoben.

  • For determination of non-specific binding, incubate membranes with [³H]-Flunitrazepam and a high concentration of an unlabeled benzodiazepine.

  • Incubate at a controlled temperature (e.g., 4°C) for a sufficient time to reach equilibrium.

  • Terminate the binding reaction by rapid filtration through glass fiber filters to separate bound from free radioligand.

  • Wash the filters with ice-cold buffer.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding at each concentration of fominoben.

  • Plot the percentage of specific binding against the logarithm of the fominoben concentration to determine the IC₅₀ value (the concentration of fominoben that inhibits 50% of the specific binding of the radioligand).

  • The Ki (inhibition constant) can be calculated from the IC₅₀ using the Cheng-Prusoff equation.

A study using a similar protocol demonstrated that fominoben displaced [³H]-flunitrazepam binding from rat cortical membranes with an IC₅₀ of 4.05 ± 0.10 µM in the absence of GABA, which shifted to 2.2 ± 0.05 µM in the presence of GABA, characteristic of a benzodiazepine agonist.[1]

Figure 3: Radioligand Binding Assay Workflow

Caption: A simplified workflow for determining receptor binding affinity.

Pharmacokinetics and Metabolism

Limited information is publicly available regarding the detailed pharmacokinetics and metabolism of fominoben. Further studies would be required to fully characterize its absorption, distribution, metabolism, and excretion (ADME) profile.

Conclusion

Fominoben is a pharmacologically active benzanilide derivative with a clear mechanism of action at the GABAA receptor. While detailed synthetic and spectroscopic data are not extensively published, its chemical properties and biological activity are sufficiently understood to guide further research and development. The provided information serves as a technical foundation for scientists and researchers interested in the further exploration of fominoben and related compounds.

References

• 1. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anxiolytic-like properties of fominoben - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. N-(3-Chloro­phen­yl)-2-methyl­benzamide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GABAA receptor - Wikipedia [en.wikipedia.org]

Pharmacological Profile of Fominoben: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fominoben (B1673530) is a centrally acting antitussive agent, previously marketed under brand names such as Noleptan. It belongs to the benzanilide (B160483) class of compounds and has been used for the symptomatic relief of cough. Beyond its primary antitussive indication, fominoben has also demonstrated respiratory stimulant, anxiolytic-like, and anticonvulsant properties. This technical guide provides a comprehensive overview of the pharmacological profile of fominoben, with a focus on its antitussive effects, mechanism of action, and available clinical and preclinical data.

Mechanism of Action

Fominoben's antitussive effect is believed to be mediated through its interaction with the central nervous system. Unlike many other antitussive agents, fominoben binds poorly to the sigma-1 receptor.[1] Instead, its primary mechanism is thought to involve the modulation of the γ-aminobutyric acid (GABA) system.

Research indicates that fominoben acts as an agonist at the benzodiazepine (B76468) site of the GABA-A receptor.[1] This agonistic action enhances the effect of GABA, the primary inhibitory neurotransmitter in the brain. The binding of fominoben to the benzodiazepine site allosterically modulates the GABA-A receptor, increasing the frequency of chloride channel opening in response to GABA. This influx of chloride ions leads to hyperpolarization of the neuronal membrane, resulting in neuronal inhibition. This inhibitory effect within the central cough pathways is thought to suppress the cough reflex.

The anticonvulsant and anxiolytic-like properties of fominoben further support its action on the GABA-A receptor.[2][3] Studies have shown that the benzodiazepine antagonist Ro 15-1788 can antagonize the anticonvulsant effects of fominoben, providing further evidence for its mechanism of action at the benzodiazepine binding site.[3]

Proposed mechanism of action of Fominoben.

Preclinical Pharmacology

Antitussive Activity

Animal Model	Tussive Agent	Route of Administration	ED50 (mg/kg)	Reference
Data not available	Data not available	Data not available	Data not available

Receptor Binding Affinity

Fominoben's interaction with the benzodiazepine binding site on the GABA-A receptor has been quantified in radioligand binding assays.

Radioligand	Tissue Preparation	IC50 (μM)	Reference
³H-ethyl-beta-carboline-3-carboxylate	Rat cortical membranes	4.05 ± 0.10 (in the absence of GABA)	[3]
³H-ethyl-beta-carboline-3-carboxylate	Rat cortical membranes	2.2 ± 0.05 (in the presence of GABA)	[3]

Clinical Pharmacology

A double-blind clinical study compared the effects of fominoben with dextromethorphan (B48470) in patients with chronic obstructive lung disease (COLD) and hypoxia. The study highlighted fominoben's respiratory stimulant properties in addition to its antitussive effects.[4]

Parameter	Fominoben (160 mg, t.i.d. for 2 weeks)	Dextromethorphan (30 mg, t.i.d. for 2 weeks)
Arterial O₂ Pressure (PaO₂)	Significant increase	No significant change
Arterial CO₂ Pressure (PaCO₂)	Significant decrease	No significant change
pH	Rise	Rise
Alveolar-arterial O₂ difference (A-aDO₂)	No improvement	No improvement

Pharmacokinetics

Detailed pharmacokinetic parameters for fominoben, including maximum plasma concentration (Cmax), time to reach maximum plasma concentration (Tmax), elimination half-life (t½), and metabolic pathways in different species, are not well-documented in publicly available literature.

Species	Route	Dose (mg/kg)	Cmax	Tmax	t½	Metabolism	Excretion	Reference
Data not available	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available

Experimental Protocols

General Protocol for Evaluating Antitussive Activity in Guinea Pigs (Citric Acid-Induced Cough Model)

This is a generalized protocol for assessing the antitussive potential of a test compound. The specific parameters used for fominoben are not available.

• Animal Model: Male Dunkin-Hartley guinea pigs are commonly used.

• Acclimatization: Animals are acclimatized to the experimental conditions for a specified period.

• Drug Administration: The test compound (e.g., fominoben) or vehicle is administered via a specific route (e.g., oral, intraperitoneal) at various doses.

• Cough Induction: After a predetermined pretreatment time, animals are individually placed in a whole-body plethysmograph and exposed to an aerosolized solution of a tussive agent, typically citric acid (e.g., 0.3 M solution for a defined duration).

• Data Acquisition: The number of coughs is recorded during and immediately after the exposure period. Coughs are identified by their characteristic sound and associated pressure changes in the plethysmograph.

• Data Analysis: The antitussive effect is calculated as the percentage inhibition of the cough response compared to the vehicle-treated control group. The ED50, the dose that produces a 50% reduction in coughing, is then determined.

General workflow for antitussive testing.

Conclusion

Fominoben is an antitussive agent with a unique pharmacological profile centered on its agonistic activity at the benzodiazepine site of the GABA-A receptor. This mechanism distinguishes it from many other cough suppressants and also accounts for its observed anxiolytic-like and anticonvulsant effects. Clinical data suggests it may also have a beneficial respiratory stimulant effect in certain patient populations. However, a comprehensive understanding of its pharmacological profile is hampered by the limited availability of quantitative preclinical efficacy data and detailed pharmacokinetic studies. Further research would be necessary to fully elucidate the therapeutic potential and complete pharmacological characteristics of fominoben.

References

• 1. Airway opioid receptors mediate inhibition of cough and reflex bronchoconstriction in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Association of cough hypersensitivity with tracheal TRPV1 activation and neurogenic inflammation in a novel guinea pig model of citric acid-induced chronic cough - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of the antitussive fominoben (PB89) on hypoxia in chronic obstructive lung disease: comparison with dextromethorphan using a double-blind method - PubMed [pubmed.ncbi.nlm.nih.gov]

Fominoben: A Technical Overview of its Development and Pharmacological Profile

An In-depth Guide for Researchers and Drug Development Professionals

Abstract

Fominoben is a centrally acting antitussive agent of the benzanilide (B160483) class, first introduced in Germany in 1973.[1] While initially developed for its cough-suppressant properties, subsequent research has revealed a more complex pharmacological profile, primarily centered around its activity as an agonist at the benzodiazepine (B76468) site of the γ-aminobutyric acid type A (GABAA) receptor. This technical guide provides a comprehensive overview of the discovery, history, and pharmacological development of Fominoben, with a focus on its mechanism of action, preclinical and clinical findings. Quantitative data are summarized in tabular format, and key experimental workflows and signaling pathways are visualized.

Introduction and History

Fominoben, also known by brand names such as Noleptan and Terion, was first described in the scientific literature in a 1973 German publication by O. Wieser and K. Witzel.[1] It was subsequently introduced in Italy in 1979 and Japan in 1983.[2] Developed as a non-narcotic cough suppressant, its respiratory stimulant properties also garnered attention. Unlike many other antitussives, Fominoben exhibits poor binding to the sigma-1 receptor.[2] Early clinical investigations focused on its efficacy in treating cough and respiratory conditions.

Mechanism of Action

The primary mechanism of action of Fominoben is its positive allosteric modulation of the GABAA receptor. It acts as an agonist at the benzodiazepine binding site on the receptor complex. This interaction enhances the effect of GABA, the principal inhibitory neurotransmitter in the central nervous system, leading to an increased influx of chloride ions and hyperpolarization of the neuron. This neuronal inhibition is believed to underlie its antitussive, anxiolytic, and anticonvulsant effects. The agonistic activity at the benzodiazepine site has been confirmed in studies where the effects of Fominoben were reversed by the benzodiazepine antagonist flumazenil (B1672878) (Ro 15-1788).

Signaling Pathway

The binding of Fominoben to the benzodiazepine site on the GABAA receptor potentiates the GABA-mediated opening of the chloride channel. The resulting influx of chloride ions leads to hyperpolarization of the neuronal membrane, making it less likely to fire an action potential. In some developmental stages of neurons, this can lead to an efflux of chloride and depolarization, which in turn can activate voltage-gated calcium channels and downstream signaling cascades involving protein kinase C (PKC).

Caption: Fominoben's Mechanism of Action at the GABAA Receptor.

Preclinical Pharmacology

Preclinical studies have been instrumental in elucidating the pharmacological profile of Fominoben. Key findings from in vitro and in vivo studies are summarized below.

In Vitro Binding Assays

Radioligand binding assays using rat cortical membrane preparations have demonstrated Fominoben's affinity for the benzodiazepine binding site.

Table 1: In Vitro Binding Affinity of Fominoben

Radioligand Displaced	Preparation	Condition	IC50 (μM)
³H-ethyl-beta-carboline-3-carboxylate	Rat Cortical Membranes	- GABA	4.05 ± 0.10
³H-ethyl-beta-carboline-3-carboxylate	Rat Cortical Membranes	+ GABA	2.2 ± 0.05

Data from a study on the benzodiazepine-like activity of Fominoben.

In Vivo Animal Models

Fominoben has demonstrated efficacy in various animal models, which has helped to establish its anticonvulsant and anxiolytic properties.

Table 2: In Vivo Efficacy of Fominoben in Animal Models

Model	Species	Doses (mg/kg)	Effect
Pentylenetetrazol (PTZ)-induced seizures	Mouse	50 and 100	Complete protection from seizures induced by 50 mg/kg PTZ and increased seizure latency against 75 mg/kg PTZ.
3-Mercaptopropionic acid (3-MP)-induced seizures	Mouse	50 and 100	Less pronounced anticonvulsant effects compared to PTZ model.
Exploratory model for anxiolytics	Mouse	Not specified	Anxiolytic-like effects analogous to diazepam.

Clinical Studies

Clinical investigations of Fominoben have primarily focused on its antitussive effects and its impact on respiratory function in patients with chronic obstructive lung disease (COLD).

Table 3: Summary of a Clinical Trial of Fominoben in COLD

Parameter	Fominoben Group (160 mg, 3x/day for 2 weeks)	Dextromethorphan Group (30 mg, 3x/day for 2 weeks)
Arterial O₂ Pressure (PaO₂)	Significant Increase	No Increase
Arterial CO₂ Pressure (PaCO₂)	Significant Decrease	No Decrease
pH	Rise	Rise
Alveolar-arterial O₂ difference (A-aDO₂)	No Improvement	No Improvement

This study suggests that Fominoben may increase alveolar ventilation, exerting a favorable effect on hypoxia in COLD patients.

Experimental Protocols

Detailed experimental protocols for the synthesis and development of Fominoben are not extensively available in the public domain. However, based on published research, generalized methodologies for key experiments are described below.

Benzodiazepine Receptor Binding Assay (Generalized Protocol)

This protocol outlines the general steps for a competitive radioligand binding assay to determine the affinity of a compound for the benzodiazepine receptor.

Caption: Generalized Workflow for a Benzodiazepine Receptor Binding Assay.

Methodology:

• Membrane Preparation: Cerebral cortices from rats are homogenized in a buffer solution and centrifuged to pellet the membranes, which are then washed and resuspended.

• Incubation: The membrane preparation is incubated with a known concentration of a radiolabeled benzodiazepine ligand (e.g., ³H-flunitrazepam) and varying concentrations of Fominoben.

• Separation: The incubation mixture is rapidly filtered through glass fiber filters to separate the membrane-bound radioligand from the free radioligand in the solution.

• Quantification: The radioactivity retained on the filters is measured using a liquid scintillation counter.

• Data Analysis: The data are analyzed to determine the concentration of Fominoben that inhibits 50% of the specific binding of the radioligand (IC50), from which the binding affinity (Ki) can be calculated.

Pentylenetetrazol (PTZ)-Induced Seizure Model (Generalized Protocol)

This protocol describes a common method for evaluating the anticonvulsant properties of a test compound in rodents.

Caption: Workflow for the PTZ-Induced Seizure Model.

Methodology:

• Animal Preparation: Mice are acclimatized to the laboratory environment and randomly assigned to treatment and control groups.

• Drug Administration: The test group receives a specific dose of Fominoben (typically administered intraperitoneally), while the control group receives a vehicle.

• Induction of Seizures: After a predetermined time for drug absorption, all animals are administered a dose of PTZ sufficient to induce seizures.

• Observation: The animals are observed for a set period, and the latency to the first seizure, the duration of seizures, and the severity of convulsions are recorded.

• Analysis: The data from the Fominoben-treated group are compared to the control group to determine if the compound has a statistically significant anticonvulsant effect.

Synthesis

Conclusion

Fominoben is a pharmacologically interesting compound with a history rooted in its use as an antitussive. Its primary mechanism of action as a positive allosteric modulator of the GABAA receptor at the benzodiazepine site underpins its observed anticonvulsant and anxiolytic properties. While preclinical and early clinical data provide a foundational understanding of its effects, a comprehensive dataset, particularly regarding its pharmacokinetics and a detailed elucidation of its synthesis, is not widely available. Further research could explore the therapeutic potential of Fominoben and similar benzanilide derivatives in conditions related to GABAergic dysfunction.

References

• 1. [Fominoben, a new respiratory drug] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Formononetin: a review of its source, pharmacology, drug combination, toxicity, derivatives, and drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Structure and Activity Relationship of Noleptan (Fominoben)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Noleptan, the hydrochloride salt of Fominoben (B1673530), is a centrally acting antitussive agent with a unique pharmacological profile that includes respiratory stimulant, anticonvulsant, and anxiolytic-like properties. This technical guide provides a comprehensive analysis of the molecular structure of Fominoben and its relationship to its biological activities. The primary mechanism of action is identified as agonism at the benzodiazepine (B76468) binding site of the γ-aminobutyric acid type A (GABAA) receptor. This document details the available quantitative data on its receptor binding affinity, explores the structure-activity relationships of its core components, outlines experimental protocols for its characterization, and presents its clinical profile.

Molecular Structure and Physicochemical Properties

Fominoben is a benzanilide (B160483) derivative with the systematic IUPAC name N-[3-chloro-2-[[methyl-(2-morpholin-4-yl-2-oxoethyl)amino]methyl]phenyl]benzamide. Its molecular and physicochemical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C21H24ClN3O3	PubChem
Molecular Weight	401.89 g/mol	PubChem
CAS Number	18053-31-1	PubChem
Synonyms	Noleptan, Oleptan, Tussirama, Terion, Deronyl hydrochloride	PubChem

Mechanism of Action: GABAA Receptor Modulation

The primary pharmacological activity of Fominoben is mediated through its interaction with the GABAA receptor, a ligand-gated ion channel that is the primary mediator of inhibitory neurotransmission in the central nervous system.

Agonism at the Benzodiazepine Binding Site

Research has demonstrated that Fominoben acts as an agonist at the benzodiazepine binding site on the GABAA receptor. This is supported by several lines of evidence:

• Receptor Binding: Fominoben displaces the binding of radiolabeled benzodiazepine site ligands. Specifically, it has been shown to displace 3H-flunitrazepam from rat cortical membrane preparations[1].

• GABA Shift: The binding affinity of Fominoben for the benzodiazepine site is enhanced in the presence of GABA. In a competitive binding assay against 3H-ethyl-beta-carboline-3-carboxylate, the IC50 of Fominoben shifted from 4.05 ± 0.10 µM to 2.2 ± 0.05 µM in the presence of GABA, a characteristic feature of benzodiazepine receptor agonists[1].

• Pharmacological Effects: The anticonvulsant and anxiolytic-like effects of Fominoben are blocked by the benzodiazepine receptor antagonist Ro 15-1788, further confirming its action at this site[1][2].

Signaling Pathway

The interaction of Fominoben with the GABAA receptor potentiates the effect of GABA, leading to an increased influx of chloride ions into the neuron. This hyperpolarizes the neuron, making it less likely to fire an action potential and thus producing an inhibitory effect on neurotransmission.

Fominoben's Mechanism of Action at the GABA-A Receptor.

Distinction from Other Antitussives

Unlike many other antitussive agents, Fominoben exhibits poor binding to the sigma-1 receptor, indicating a distinct mechanism of action for its cough-suppressant effects[3].

Structure-Activity Relationship (SAR)

Structural Feature	Likely Contribution to Activity
Benzanilide Core	This rigid aromatic scaffold is a common feature in many centrally active drugs. The amide linkage provides a key hydrogen bonding point for receptor interaction. The substitution pattern on both phenyl rings is critical for affinity and selectivity.
N-methyl-N-(morpholinoacetyl)aminomethyl Side Chain	This flexible side chain is crucial for positioning the molecule within the binding pocket of the GABAA receptor. The tertiary amine and the morpholine (B109124) ring are likely involved in electrostatic and hydrophobic interactions. The acetyl spacer provides optimal distance and conformation for binding.
Chlorine Atom on the Phenyl Ring	The electron-withdrawing nature of the chlorine atom can influence the electronic distribution of the benzanilide core, potentially enhancing binding affinity. Its position is critical for optimal interaction with the receptor.

Quantitative Data

The following table summarizes the available quantitative data on the biological activity of Fominoben.

Parameter	Value	Experimental System	Source
IC50 vs. 3H-ethyl-beta-carboline-3-carboxylate	4.05 ± 0.10 µM	Rat cortical membranes	[1]
IC50 vs. 3H-ethyl-beta-carboline-3-carboxylate (+GABA)	2.2 ± 0.05 µM	Rat cortical membranes	[1]

Experimental Protocols

Radioligand Binding Assay for GABAA Receptor

This protocol outlines the general steps for a competitive radioligand binding assay to determine the affinity of a compound for the benzodiazepine site of the GABAA receptor.

Workflow for a Radioligand Binding Assay.

In Vivo Anticonvulsant Activity Assay

This protocol describes a common method to assess the anticonvulsant effects of a compound in a rodent model.

• Animal Model: Male Swiss Webster mice are used.

• Drug Administration: Fominoben (e.g., 50 and 100 mg/kg) is administered intraperitoneally.

• Convulsant Induction: After a set pre-treatment time, seizures are induced by the administration of a convulsant agent such as pentylenetetrazol (PTZ).

• Observation: Animals are observed for the onset of seizures and the latency to the first seizure is recorded.

• Data Analysis: The ability of Fominoben to protect against seizures or increase the seizure latency is compared to a vehicle control group.

Clinical Profile and Therapeutic Effects

Noleptan (Fominoben) is clinically used as an antitussive agent. In addition to its cough-suppressant effects, it has been shown to have a respiratory stimulant effect, which is particularly beneficial in patients with chronic obstructive pulmonary disease (COPD) and hypoxia[4].

Respiratory Stimulation

Clinical studies have demonstrated that Fominoben can increase arterial O2 pressure (PaO2) and decrease arterial CO2 pressure (PaCO2) in patients with COLD, suggesting an increase in alveolar ventilation[4]. This respiratory stimulant effect is a key differentiator from many other antitussive agents.

Adverse Effects

The reported adverse effects of Noleptan include appetite suppression, nausea, vomiting, insomnia, irritability, and hallucinations. Rarer side effects may include somnolence, dizziness, dry mouth, blurred vision, and urticaria[3].

Conclusion

Noleptan (Fominoben) is a multifaceted pharmacological agent with a well-defined mechanism of action centered on the positive allosteric modulation of the GABAA receptor via the benzodiazepine binding site. Its unique combination of antitussive and respiratory stimulant properties makes it a valuable therapeutic option. The structure-activity relationship, while not extensively explored through analog synthesis, suggests that the benzanilide core and the N-methyl-N-(morpholinoacetyl)aminomethyl side chain are critical for its biological activity. Further research into the synthesis and evaluation of Fominoben analogs could lead to the development of novel compounds with improved therapeutic profiles for a range of neurological and respiratory disorders.

References

• 1. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anxiolytic-like properties of fominoben - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fominoben - Wikipedia [en.wikipedia.org]
• 4. Effects of the antitussive fominoben (PB89) on hypoxia in chronic obstructive lung disease: comparison with dextromethorphan using a double-blind method - PubMed [pubmed.ncbi.nlm.nih.gov]

Fominoben's Affinity for the GABA-A Receptor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fominoben is a centrally acting antitussive agent that has also demonstrated anxiolytic and anticonvulsant properties.[1] Research indicates that these effects may be mediated through its interaction with the γ-aminobutyric acid type A (GABA-A) receptor, the primary inhibitory neurotransmitter receptor in the central nervous system. This technical guide provides an in-depth overview of the binding affinity of Fominoben for the GABA-A receptor, based on available scientific literature. It includes quantitative binding data, detailed experimental protocols for relevant binding assays, and visualizations of the associated signaling pathways and experimental workflows.

Quantitative Binding Data

The primary research on Fominoben's binding affinity for the GABA-A receptor was conducted by Baldino et al. (1984). Their study utilized radioligand binding assays to determine the ability of Fominoben to displace specific ligands from the benzodiazepine (B76468) binding site on the GABA-A receptor in rat cortical membrane preparations.

The key findings are summarized in the table below. The data is presented as the half-maximal inhibitory concentration (IC50), which is the concentration of Fominoben required to inhibit 50% of the specific binding of the radioligand. A lower IC50 value indicates a higher binding affinity. The study also investigated the effect of GABA on Fominoben's binding, a characteristic feature of benzodiazepine agonists.[2]

Radioligand	Condition	IC50 (μM)	Reference
³H-Flunitrazepam	-	Not specified in abstract	[2]
³H-Ethyl-beta-carboline-3-carboxylate	Without GABA	4.05 ± 0.10	[2]
³H-Ethyl-beta-carboline-3-carboxylate	With GABA	2.2 ± 0.05	[2]

It is important to note that the full text of this study was not available, and therefore, more detailed binding parameters such as the inhibition constant (Ki) and the specifics of the Scatchard analysis mentioned in the abstract could not be included.

No data is currently available in the public domain regarding the binding affinity of Fominoben for specific GABA-A receptor subtypes.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the study of Fominoben's binding affinity. These protocols are based on established procedures for radioligand binding assays targeting the benzodiazepine site of the GABA-A receptor.

Radioligand Binding Assay for the Benzodiazepine Site

This protocol describes a competitive binding assay to determine the affinity of a test compound, such as Fominoben, for the benzodiazepine binding site on the GABA-A receptor.

1. Materials:

• Tissue Preparation: Rat cortical membranes.

• Radioligands:

  • [³H]Flunitrazepam (a benzodiazepine agonist)

  • [³H]Ethyl-beta-carboline-3-carboxylate (a benzodiazepine inverse agonist)

• Test Compound: Fominoben hydrochloride

• Non-specific Binding Control: Diazepam (10 µM) or another suitable benzodiazepine.

• Assay Buffer: Typically 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold assay buffer.

• Scintillation Cocktail: A solution for detecting radioactive decay.

• Equipment:

  • Homogenizer

  • Centrifuge (capable of high speeds, e.g., 48,000 x g)

  • Incubation tubes or plates

  • Filtration apparatus with glass fiber filters (e.g., Whatman GF/B)

  • Liquid scintillation counter

2. Membrane Preparation:

• Rat cerebral cortices are dissected and homogenized in ice-cold assay buffer.

• The homogenate is centrifuged at a low speed (e.g., 1,000 x g for 10 minutes) to remove nuclei and cellular debris.

• The resulting supernatant is then centrifuged at a high speed (e.g., 48,000 x g for 20 minutes) to pellet the crude membrane fraction.

• The pellet is washed by resuspension in fresh assay buffer and recentrifugation. This step is often repeated to remove endogenous GABA.

• The final pellet is resuspended in a known volume of assay buffer, and the protein concentration is determined using a standard method (e.g., Bradford or BCA assay).

• The membrane preparation is stored at -80°C until use.

3. Binding Assay Protocol:

• Assay tubes are prepared in triplicate for total binding, non-specific binding, and a range of concentrations of the test compound (Fominoben).

• Total Binding: To these tubes, add the radioligand (e.g., [³H]Flunitrazepam at a concentration near its Kd) and the membrane preparation.

• Non-specific Binding: To these tubes, add the radioligand, the membrane preparation, and a high concentration of an unlabeled benzodiazepine (e.g., 10 µM Diazepam) to saturate the specific binding sites.

• Competitive Binding: To these tubes, add the radioligand, the membrane preparation, and varying concentrations of Fominoben.

• The tubes are incubated at a specific temperature (e.g., 0-4°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• The incubation is terminated by rapid filtration through glass fiber filters under vacuum. This separates the bound radioligand from the free radioligand.

• The filters are washed rapidly with ice-cold wash buffer to remove any non-specifically bound radioligand.

• The filters are placed in scintillation vials with scintillation cocktail, and the radioactivity is counted using a liquid scintillation counter.

4. Data Analysis:

• Specific Binding is calculated by subtracting the non-specific binding (counts per minute, CPM) from the total binding (CPM).

• The data from the competitive binding experiment is plotted as the percentage of specific binding versus the logarithm of the Fominoben concentration.

• A sigmoidal dose-response curve is fitted to the data using non-linear regression analysis to determine the IC50 value.

• The IC50 value can be converted to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizations

GABA-A Receptor Signaling Pathway

The GABA-A receptor is a ligand-gated ion channel. The binding of GABA to its site on the receptor leads to a conformational change that opens the channel, allowing chloride ions (Cl⁻) to flow into the neuron. This influx of negative ions hyperpolarizes the cell, making it less likely to fire an action potential, thus producing an inhibitory effect. Benzodiazepines, and likely Fominoben, act as positive allosteric modulators. They bind to a separate site on the receptor (the benzodiazepine site) and enhance the effect of GABA, increasing the frequency of channel opening.

Caption: Signaling pathway of the GABA-A receptor modulated by Fominoben.

Experimental Workflow for Radioligand Binding Assay

The following diagram illustrates the key steps in a competitive radioligand binding assay used to determine the binding affinity of a compound like Fominoben.

Caption: Workflow of a competitive radioligagnd binding assay.

Logical Relationship of Fominoben's Binding

This diagram illustrates the logical relationship of Fominoben's interaction with the GABA-A receptor as a positive allosteric modulator.

Caption: Logical flow of Fominoben's modulatory action on the GABA-A receptor.

References

• 1. Signaling pathway downstream of GABAA receptor in the growth cone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Preclinical Toxicological Profile of Noleptan (Fominoben): An In-Depth Technical Guide

Disclaimer: The following information is a summary of publicly available preclinical data on Fominoben, the active ingredient in Noleptan. This document is intended for informational purposes for researchers, scientists, and drug development professionals. A comprehensive toxicological profile could not be completed due to the limited availability of detailed study reports and quantitative data in the public domain.

Executive Summary

Noleptan, with the active pharmaceutical ingredient Fominoben, is a compound that has been investigated for its antitussive and respiratory stimulant properties. Preclinical toxicological assessment is a critical component of drug development to ensure safety prior to human trials. This guide synthesizes the limited available preclinical toxicological data on Fominoben. The existing information points towards effects on the liver in subchronic studies and indicates that reproductive toxicology has been a subject of investigation. However, significant data gaps exist, particularly concerning acute and chronic toxicity, genotoxicity, and carcinogenicity.

Pharmacological Profile

Fominoben has been reported to exhibit benzodiazepine-like activity, acting as an agonist at the benzodiazepine (B76468) binding site of the GABA-A receptor. This mechanism is believed to contribute to its pharmacological effects.

Toxicological Data

Acute Toxicity

No specific quantitative data for the median lethal dose (LD50) of Fominoben administered orally to mice or rats were identified in the publicly available literature. Acute toxicity studies are fundamental for characterizing the intrinsic toxicity of a compound and for dose selection in further studies. The absence of this data represents a significant gap in the toxicological profile.

Subchronic Toxicity

Limited data from a study in rats provide some insight into the subchronic toxicity of Fominoben.

Table 1: Summary of Subchronic Toxicity Findings for Fominoben in Rats

Species	Duration	Dose	Route of Administration	Key Findings	Reversibility
Rat (male)	1, 2, and 4 weeks	200 mg/kg/day	Not specified	Slight liver enlargement; stimulation of microsomal mixed-function oxidase activity (after 1 week).	Yes, within 2 weeks after cessation of treatment.[1]

While the full experimental protocol is not available, the study abstract indicates the following:

• Test System: Male rats.

• Test Substance: Fominoben-HCl (Noleptan).

• Dose: 200 mg/kg/day.

• Duration: The study was conducted over one, two, and four weeks.

• Parameters Evaluated: Liver weight and microsomal mixed-function oxidase activity.

• Reversibility Assessment: A recovery period of 2 weeks was included after the treatment phase.[1]

Chronic Toxicity

No data from chronic toxicity studies (typically lasting 6 months or longer in rodents) for Fominoben were found in the public domain. Chronic toxicity studies are essential for evaluating the long-term safety of a drug intended for prolonged use.

Reproductive and Developmental Toxicity

A study on the reproductive toxicology of Fominoben-HCl was published in 1974 by H. Lehmann in the German journal Arzneimittelforschung.[2] Unfortunately, the abstract is not available, and a full English translation of the article could not be retrieved. The MeSH terms associated with the article suggest that the study likely investigated effects on fertility, embryonic development, and potential teratogenicity in species such as mice, rats, and rabbits.[2] Without access to the detailed findings, a substantive summary of the reproductive and developmental toxicity profile of Fominoben cannot be provided.

Genotoxicity

No studies assessing the genotoxic potential of Fominoben, such as the Ames test (bacterial reverse mutation assay) or in vivo/in vitro micronucleus assays, were identified in the available literature. Genotoxicity testing is a critical component of safety assessment to evaluate the potential of a compound to cause DNA damage, which can lead to mutations and cancer.

Carcinogenicity

No carcinogenicity bioassays in rodents for Fominoben were found. Carcinogenicity studies are typically required for pharmaceuticals intended for long-term or chronic intermittent use to assess their potential to cause cancer.

Toxicological Mechanisms and Signaling Pathways

The available information on Fominoben's toxicological mechanisms is sparse. The observed effects on the liver in the subchronic rat study, specifically the induction of microsomal mixed-function oxidases, suggest a potential for hepatic enzyme induction. This is a common adaptive response to xenobiotic exposure but can also be a precursor to liver injury with prolonged or high-dose exposure.

Due to the lack of detailed mechanistic studies, no specific toxicological signaling pathways can be definitively described or visualized.

Data Gaps and Future Directions

The preclinical toxicological profile of Fominoben remains largely incomplete based on publicly accessible data. To construct a comprehensive safety assessment, the following studies would be essential:

• Acute toxicity studies in at least two species (e.g., rat and mouse) via the intended clinical route of administration to determine the LD50.

• Subchronic and chronic toxicity studies with a wider dose range and a more comprehensive evaluation of hematological, biochemical, and histopathological parameters in multiple organs.

• A full battery of genotoxicity tests , including an Ames test, an in vitro mammalian cell chromosomal aberration or micronucleus assay, and an in vivo micronucleus assay.

• Carcinogenicity bioassays in two rodent species if the intended clinical use is for chronic conditions.

• Full reproductive and developmental toxicity studies , including fertility and early embryonic development, embryofetal development, and pre- and postnatal development studies, with detailed data made available.

• Safety pharmacology studies to assess the effects on vital functions (cardiovascular, respiratory, and central nervous systems).

• Mechanistic studies to elucidate the pathways involved in any observed toxicity.

Conclusion

The currently available preclinical toxicological data for Noleptan (Fominoben) is insufficient to form a complete and in-depth safety profile. While a subchronic study in rats points to reversible liver effects, the absence of critical data on acute and chronic toxicity, genotoxicity, and carcinogenicity, as well as detailed reproductive toxicology findings, highlights significant knowledge gaps. For a thorough evaluation of the preclinical safety of Fominoben, a comprehensive set of toxicological studies conducted according to current regulatory guidelines would be necessary.

References

• 1. Fominoben - Wikipedia [en.wikipedia.org]
• 2. [Reproduction-toxological studies with fominoben-HCl] - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Pharmacokinetics of Fominoben: A Review of Human Studies

Despite its history as a centrally acting antitussive and respiratory stimulant, a comprehensive analysis of the pharmacokinetics and metabolism of Fominoben (B1673530) in human subjects reveals a notable scarcity of detailed quantitative data in publicly available scientific literature. While several clinical studies have explored its therapeutic effects, specific parameters such as plasma concentration-time profiles, half-life, and detailed metabolic pathways remain largely undocumented. This guide synthesizes the available information from human clinical trials and provides a foundational understanding of what is known, while also highlighting critical gaps in the current knowledge base.

Clinical Applications and Pharmacological Profile

Fominoben, a benzanilide (B160483) derivative, has been primarily investigated for its antitussive properties.[1] Clinical trials conducted in the 1970s and 1980s explored its efficacy in patients with chronic obstructive lung disease (COLD).[2] Notably, these studies suggested that Fominoben might improve alveolar ventilation, leading to an increase in arterial oxygen pressure (PaO2) and a decrease in arterial carbon dioxide pressure (PaCO2).[2] Further research has indicated that Fominoben may exert its effects through agonistic actions at benzodiazepine (B76468) binding sites, suggesting a potential for anxiolytic and anticonvulsant properties.[3][4]

Summary of Clinical Dosing Regimens

The clinical studies available provide some insight into the oral dosing of Fominoben in human subjects.

Study Focus	Subject Population	Fominoben Dosage	Reference
Antitussive effects in COLD	60 patients with chronic obstructive lung diseases	160 mg, three times a day for 2 weeks	[2]
Pulmonary function and hemodynamics	10 patients with chronic-obstructive lung diseases	160 mg, three times daily	[5]

Experimental Protocols in Human Studies

The methodologies employed in the key clinical trials provide a framework for understanding how Fominoben has been studied in humans.

A notable study on the effects of Fominoben on hypoxia in chronic obstructive lung disease utilized a double-blind, comparative method.

• Subjects: Sixty patients suffering from chronic obstructive lung diseases.[2]

• Treatment Groups: One group received Fominoben (160 mg tablets), and the reference group received dextromethorphan (B48470) (30 mg tablets).[2]

• Dosing Regimen: Two tablets were administered three times a day for a duration of two weeks.[2]

• Parameters Measured: Arterial O2 pressure (PaO2), arterial CO2 pressure (PaCO2), pH, and alveolar-arterial O2 difference (A-aDO2) were assessed.[2]

Another investigation into the combined effect of Fominoben and oxyethyltheophylline on pulmonary function and hemodynamics involved the following protocol:

• Subjects: Ten patients with chronic-obstructive lung diseases.[5]

• Dosing Regimen: Oral doses of 160 mg of Fominoben hydrochloride were given three times daily in combination with 300 mg of oxyethyltheophylline.[5]

• Parameters Investigated: Mechanics of breathing, gas exchange, and pulmonary hemodynamics were evaluated before and after treatment.[5]

The Uncharted Territory of Fominoben Metabolism

Conceptual Workflow of Drug Metabolism

While the specific metabolic fate of Fominoben is unknown, the following diagram illustrates the general and hypothetical biotransformation process a drug like Fominoben would undergo.

Caption: A conceptual diagram illustrating the general phases of drug metabolism.

Conclusion and Future Directions

The existing body of research provides a foundational clinical context for Fominoben but leaves a significant void regarding its pharmacokinetic and metabolic profile in humans. For a compound with demonstrated central nervous system activity and effects on respiratory function, a thorough understanding of its absorption, distribution, metabolism, and excretion (ADME) is critical for modern drug development and safety assessment. Future research employing advanced analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, would be invaluable in identifying and quantifying Fominoben's metabolites and elucidating its complete pharmacokinetic profile. Such studies are essential to fully characterize its disposition in humans and to inform any potential future therapeutic applications.

References

• 1. Fominoben - Wikipedia [en.wikipedia.org]
• 2. Effects of the antitussive fominoben (PB89) on hypoxia in chronic obstructive lung disease: comparison with dextromethorphan using a double-blind method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anxiolytic-like properties of fominoben - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [The effect of fominoben and oxyethyltheophylline in combination on pulmonary function and pulmonary hemodynamics in chronic-obstructive diseases of the airways (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biochemistry, Biotransformation - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Fominoben: An Early-Stage Anxiolytic Candidate with Benzodiazepine-Like Properties

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Fominoben (B1673530), a compound initially developed as a centrally acting antitussive, has demonstrated notable anxiolytic and anticonvulsant properties in early-stage preclinical research.[1][2] The primary mechanism of action appears to be the positive allosteric modulation of the GABA-A receptor at the benzodiazepine (B76468) binding site, similar to classical benzodiazepines like diazepam.[1][2] This technical guide synthesizes the available preclinical data on Fominoben, presenting its pharmacological profile, experimental evidence for its anxiolytic effects, and the implicated molecular pathways.

Pharmacological Profile

Fominoben's anxiolytic and anticonvulsant activities are attributed to its interaction with the GABA-A receptor complex.

GABA-A Receptor Binding

In vitro studies using rat cortical membrane preparations have shown that Fominoben competitively displaces ligands for the benzodiazepine binding site on the GABA-A receptor.[2] Notably, the binding affinity of Fominoben is enhanced in the presence of GABA, a characteristic feature of benzodiazepine agonists.[2]

Table 1: In Vitro GABA-A Receptor Binding Affinity of Fominoben [2]

Radioligand	Preparation	Condition	Fominoben IC₅₀ (µM)
³H-ethyl-beta-carboline-3-carboxylate	Rat Cortical Membranes	Without GABA	4.05 ± 0.10
³H-ethyl-beta-carboline-3-carboxylate	Rat Cortical Membranes	With GABA	2.2 ± 0.05

Preclinical Evidence of Anxiolytic and Anticonvulsant Activity

In vivo studies in murine models have provided evidence for the anxiolytic and anticonvulsant effects of Fominoben.

Anxiolytic-like Effects in Exploratory Models

Fominoben has been shown to produce anti-anxiety effects comparable to diazepam in a mouse exploratory model.[1] This anxiolytic action is mediated by the benzodiazepine receptor, as it was blocked by the antagonist Ro15-1788 (flumazenil).[1]

Anticonvulsant Effects

Fominoben has demonstrated efficacy in protecting against chemically-induced seizures in mice. The anticonvulsant effects were more pronounced against seizures induced by pentylenetetrazol (PTZ) than those induced by 3-mercaptopropionic acid.[2] The benzodiazepine antagonist Ro15-1788 was able to block the anticonvulsant action of Fominoben, further supporting its mechanism of action at the benzodiazepine binding site.[2]

Table 2: In Vivo Anticonvulsant Efficacy of Fominoben in Mice [2]

Convulsant	Fominoben Dose (mg/kg)	Effect
Pentylenetetrazol (50 mg/kg)	50 and 100	Complete protection from seizures
Pentylenetetrazol (75 mg/kg)	Not specified	Elevated seizure latency

Experimental Protocols

The following are generalized protocols for the key experiments cited in the early-stage research of Fominoben. The specific parameters of the original studies may have varied.

GABA-A Receptor Binding Assay

• Objective: To determine the binding affinity of Fominoben for the benzodiazepine binding site on the GABA-A receptor.

• Methodology:

  • Membrane Preparation: Rat cerebral cortices are homogenized in a buffered solution and centrifuged to isolate the crude synaptosomal membrane fraction.

  • Binding Reaction: The membrane preparation is incubated with a radiolabeled benzodiazepine site ligand (e.g., ³H-flunitrazepam or ³H-ethyl-beta-carboline-3-carboxylate) and varying concentrations of Fominoben.

  • Separation: The bound and free radioligand are separated by rapid filtration.

  • Quantification: The radioactivity of the filters (representing the bound ligand) is measured using liquid scintillation counting.

  • Data Analysis: The concentration of Fominoben that inhibits 50% of the specific binding of the radioligand (IC₅₀) is calculated.

Mouse Exploratory Model of Anxiety

• Objective: To assess the anxiolytic-like effects of Fominoben based on the exploratory behavior of mice in a novel environment.

• Methodology:

  • Apparatus: A commonly used apparatus is the elevated plus-maze, which consists of two open arms and two enclosed arms.

  • Procedure: Mice are administered Fominoben, a vehicle control, or a positive control (e.g., diazepam). After a set pre-treatment time, each mouse is placed in the center of the maze and allowed to explore for a fixed period.

  • Data Collection: The number of entries into and the time spent in the open and enclosed arms are recorded.

  • Data Analysis: An increase in the proportion of time spent in and entries into the open arms is indicative of an anxiolytic effect.

Pentylenetetrazol (PTZ)-Induced Seizure Model

• Objective: To evaluate the anticonvulsant properties of Fominoben.

• Methodology:

  • Procedure: Mice are pre-treated with Fominoben or a vehicle control. After a specified time, a convulsant dose of PTZ is administered.

  • Observation: The animals are observed for the onset and severity of seizures, typically using a standardized scoring system.

  • Data Collection: The latency to the first seizure and the presence or absence of tonic-clonic seizures are recorded.

  • Data Analysis: A significant delay in seizure onset or a reduction in seizure severity in the Fominoben-treated group compared to the control group indicates anticonvulsant activity.

Visualizations

Proposed Signaling Pathway of Fominoben

Caption: Proposed mechanism of Fominoben's anxiolytic action.

Experimental Workflow for Preclinical Evaluation

Caption: Preclinical evaluation workflow for Fominoben.

Conclusion and Future Directions

The early-stage research on Fominoben provides compelling evidence for its anxiolytic and anticonvulsant properties, mediated through the positive allosteric modulation of the GABA-A receptor at the benzodiazepine binding site. The available quantitative data on its receptor binding affinity and in vivo efficacy in animal models suggests it is a promising candidate for further investigation. Future research should focus on obtaining more detailed dose-response data in a wider range of anxiety and seizure models, elucidating its pharmacokinetic and pharmacodynamic profile, and assessing its potential for side effects commonly associated with benzodiazepines, such as sedation, motor impairment, and dependence. These further studies will be crucial in determining the therapeutic potential of Fominoben as a novel anxiolytic agent.

References

• 1. Anxiolytic-like properties of fominoben - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Anticonvulsant Actions of Fominoben and its Potential Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fominoben, a compound previously recognized for its antitussive and respiratory stimulant properties, has demonstrated notable anticonvulsant effects.[1] This technical guide provides an in-depth analysis of the anticonvulsant actions of Fominoben, with a focus on its molecular mechanisms and potential signaling pathways. Evidence strongly suggests that Fominoben exerts its effects primarily through agonistic actions at the benzodiazepine (B76468) binding sites on the γ-aminobutyric acid type A (GABAA) receptor.[1][2][3] This interaction enhances GABAergic inhibition, a key mechanism for controlling neuronal hyperexcitability that underlies seizures.[4][5] This document summarizes the key quantitative data, details the experimental protocols used to elucidate these actions, and provides visual representations of the involved pathways and workflows.

Introduction

Epilepsy is a neurological disorder characterized by recurrent seizures, affecting millions worldwide.[6] The mainstay of treatment involves antiepileptic drugs (AEDs) that primarily act by modulating voltage-gated ion channels or enhancing inhibitory neurotransmission.[4][5] Fominoben has emerged as a compound of interest due to its demonstrated efficacy in preclinical seizure models.[1] Understanding its mechanism of action is crucial for its potential development as a novel anticonvulsant therapy. This guide will explore the existing research on Fominoben, focusing on its interaction with the GABAA receptor and the subsequent signaling cascades.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies on Fominoben's anticonvulsant and receptor binding properties.

Table 1: In Vivo Anticonvulsant Efficacy of Fominoben in Mice

Seizure Model	Convulsant	Fominoben Dose (mg/kg)	Effect	Citation
Pentylenetetrazol (PTZ)	50 mg/kg PTZ	50 and 100	Complete protection from seizures	[1]
Pentylenetetrazol (PTZ)	75 mg/kg PTZ	50 and 100	Elevated seizure latency	[1]
3-Mercaptopropionic Acid (3-MP)	3-MP	50 and 100	Less pronounced anticonvulsant effects	[1]

Table 2: In Vitro Benzodiazepine Receptor Binding Affinity of Fominoben

Radioligand	Preparation	Fominoben IC50 (µM)	Effect of GABA	Citation
3H-Flunitrazepam	Rat cortical membranes	-	Displaced binding	[1]
3H-Ethyl-β-carboline-3-carboxylate	Rat cortical membranes	4.05 ± 0.10	Shift to 2.2 ± 0.05 µM in the presence of GABA	[1]

Experimental Protocols

This section details the methodologies for the key experiments cited in the quantitative data summary.

In Vivo Seizure Models

• Objective: To assess the anticonvulsant efficacy of Fominoben against chemically-induced generalized seizures.

• Animal Model: Male Swiss Webster mice.[1]

• Procedure:

  • Animals are randomly assigned to control and treatment groups.

  • Fominoben (50 or 100 mg/kg) or vehicle is administered intraperitoneally (i.p.).

  • After a predetermined pretreatment time, seizures are induced by a subcutaneous (s.c.) or i.p. injection of Pentylenetetrazol (PTZ) at a convulsant dose (e.g., 50 or 75 mg/kg).[1][2]

  • Animals are observed for a set period (e.g., 30 minutes) for the onset of seizures (e.g., myoclonic jerks, generalized clonic-tonic seizures) and mortality.[2][7]

  • The latency to the first seizure and the percentage of animals protected from seizures are recorded.[1]

• Antagonism Studies: To investigate the involvement of benzodiazepine receptors, a separate group of animals is pretreated with a benzodiazepine antagonist, such as Ro 15-1788, prior to Fominoben and PTZ administration.[1]

• Objective: To evaluate the anticonvulsant activity of Fominoben in a seizure model with a different mechanism of action (inhibition of GABA synthesis).

• Animal Model: Male Swiss Webster mice.[1]

• Procedure:

  • Similar to the PTZ model, animals are pretreated with Fominoben or vehicle.

  • Seizures are induced by the administration of 3-Mercaptopropionic Acid (3-MP).[1]

  • Observation and recording of seizure parameters are conducted as described for the PTZ model.

In Vitro Radioligand Binding Assay

• Objective: To determine the binding affinity of Fominoben to the benzodiazepine binding site on the GABAA receptor.

• Preparation of Rat Cortical Membranes:

  • Rat cerebral cortices are dissected and homogenized in an ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).[8][9]

  • The homogenate is centrifuged at a low speed to remove nuclei and cellular debris.[8][9]

  • The resulting supernatant is then centrifuged at a high speed to pellet the crude membrane fraction.[8][9]

  • The pellet is washed and resuspended in the assay buffer. Protein concentration is determined using a standard method.[8]

• Competitive Binding Assay:

  • A constant concentration of a radiolabeled benzodiazepine ligand (e.g., 3H-Flunitrazepam or 3H-ethyl-β-carboline-3-carboxylate) is incubated with the prepared cortical membranes.[1][8]

  • Increasing concentrations of unlabeled Fominoben are added to compete for binding with the radioligand.[8]

  • Non-specific binding is determined in the presence of a high concentration of an unlabeled benzodiazepine (e.g., Diazepam).[8][10]

  • After incubation to reach equilibrium, the bound and free radioligand are separated by rapid filtration through glass fiber filters.[8][9]

  • The radioactivity retained on the filters is measured using liquid scintillation counting.[8]

• Data Analysis: The concentration of Fominoben that inhibits 50% of the specific binding of the radioligand (IC50) is calculated. This value is indicative of Fominoben's binding affinity for the benzodiazepine site.[1]

Signaling Pathways and Mechanisms of Action

The anticonvulsant effects of Fominoben are primarily attributed to its positive allosteric modulation of the GABAA receptor.

Fominoben's Interaction with the GABAA Receptor

Fominoben acts as an agonist at the benzodiazepine binding site, which is located at the interface between the α and γ subunits of the GABAA receptor.[1][11] This binding potentiates the effect of GABA, the primary inhibitory neurotransmitter in the central nervous system.[4][11] The potentiation occurs by increasing the frequency of chloride channel opening in response to GABA binding.[11]

Caption: Fominoben's interaction with the GABA-A receptor.

Downstream Signaling Cascade

The increased frequency of chloride channel opening leads to an enhanced influx of chloride ions (Cl-) into the neuron. This influx hyperpolarizes the postsynaptic membrane, making it more difficult for the neuron to reach the threshold for firing an action potential. This enhanced inhibition effectively dampens neuronal excitability, thereby preventing the initiation and propagation of seizure activity.

References

• 1. Pentylenetetrazol (PTZ) kindling model of epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Establishing a Pentylenetetrazole-Induced Epileptic Seizure Model in Mice [jove.com]
• 3. researchgate.net [researchgate.net]
• 4. 5.4. Pentylenetetrazol (PTZ) induced seizures [bio-protocol.org]
• 5. meliordiscovery.com [meliordiscovery.com]
• 6. Signaling pathway downstream of GABAA receptor in the growth cone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pentylenetetrazole-Induced Kindling Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Optimum Conditions of Radioligand Receptor Binding Assay of Ligands of Benzodiazepine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. GABAA receptor - Wikipedia [en.wikipedia.org]

Noleptan (Fenspiride) in Respiratory Disease: A Technical Overview of Initial Clinical Observations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Noleptan, the brand name for the active ingredient fenspiride (B195470), is a non-steroidal anti-inflammatory drug (NSAID) with additional bronchodilator properties that has been used in the treatment of various respiratory diseases, including acute bronchitis and chronic obstructive pulmonary disease (COPD).[1] This technical guide provides an in-depth analysis of the initial clinical observations of fenspiride, its mechanism of action, and a critical evaluation of its efficacy and safety profile. The document is intended to serve as a comprehensive resource for researchers, scientists, and professionals involved in drug development.

Mechanism of Action

Fenspiride exhibits a multifactorial mechanism of action that contributes to its therapeutic effects in respiratory disorders.[1][2] Its primary modes of action include:

• Anti-inflammatory Effects: Fenspiride has been shown to inhibit the production and release of key inflammatory mediators.[2] This includes a reduction in cytokines, as well as metabolites of the arachidonic acid pathway such as prostaglandins (B1171923) and leukotrienes.[1][2] This anti-inflammatory action is believed to be mediated, in part, through the inhibition of the nuclear factor kappa B (NF-κB) signaling pathway.[2]

• Antihistaminic Properties: Fenspiride acts as an antagonist at H1 histamine (B1213489) receptors, which plays a role in reducing histamine-induced bronchoconstriction and mucus secretion.[1][2]

• Bronchodilatory Effects: The drug has demonstrated the ability to relax bronchial smooth muscle, leading to improved airflow.[2]

• Other Potential Mechanisms: Studies have also suggested that fenspiride may have an alpha-1-adrenolytic activity and an inhibitory effect on cyclic AMP.[3] It has also been noted to potentially limit the production of free radicals.[3]

The following diagram illustrates the proposed signaling pathways for fenspiride's anti-inflammatory action.

Proposed Anti-inflammatory Signaling Pathways of Fenspiride.

Clinical Efficacy in Respiratory Patients

Initial clinical studies have suggested that fenspiride can be effective in alleviating symptoms and improving outcomes in patients with acute and chronic respiratory conditions.

Acute Bronchitis

In a study involving 597 patients with acute bronchitis, treatment with fenspiride at a dose of 240 mg per day resulted in complete symptom relief in 24% of patients after 7 days and 87% after 14 days.[4] Another study with 392 adults with acute respiratory tract infections showed a decrease in all observed upper respiratory tract symptoms after a 7-day course of fenspiride.[5]

Study Population	Intervention	Duration	Key Efficacy Endpoints	Results
597 patients with acute bronchitis[4]	Fenspiride 240 mg/day	14 days	Complete relief of symptoms	24% at day 7, 87% at day 14
392 adults with acute respiratory tract infections[5]	Fenspiride	7 days	Decrease in upper respiratory tract symptoms	All noticed changes decreased

Chronic Obstructive Pulmonary Disease (COPD)

Several studies have investigated the use of fenspiride in patients with COPD. A study involving 24 COPD patients demonstrated that fenspiride treatment led to improvements in bronchoobstructive syndrome, external respiration parameters, and a significant increase in exercise tolerance.[6] Another long-term study over 6 months with 68 COPD patients showed that the addition of fenspiride to standard bronchodilator therapy attenuated COPD symptoms, improved external respiration function, and raised exercise tolerance.[7] In a randomized, multicenter study, fenspiride treatment over 6 months significantly reduced the number and duration of exacerbations in patients with chronic bronchitis.[8]

Study Population	Intervention	Duration	Key Efficacy Endpoints	Results
24 COPD patients[6]	Fenspiride	Not specified	Improvement in bronchoobstructive syndrome, external respiration, exercise tolerance	Improvement observed
68 COPD patients[7]	Fenspiride + bronchodilators	6 months	Attenuation of COPD symptoms, improved external respiration, exercise tolerance	Improvement observed
157 patients with chronic bronchitis[8]	Fenspiride 160 mg/day vs. Placebo	6 months	Number and duration of exacerbations	Fenspiride group: 0.53 episodes vs. 1.12 in placebo (p=0.038); Mean duration 3.3 days vs. 7.3 in placebo (p=0.034)
39 COPD patients with bronchial superinfection[9]	Fenspiride + Antibiotics vs. Placebo + Antibiotics	30 days	Symptom-free status at day 11	28% in fenspiride group vs. 0% in placebo group (p=0.04)

Experimental Protocols

Representative Clinical Trial Workflow in COPD

The following diagram outlines a typical workflow for a clinical trial investigating the efficacy of fenspiride in COPD patients.

Workflow for a Randomized Controlled Trial of Fenspiride in COPD.

Safety and Tolerability

Initial clinical observations suggested that fenspiride was generally well-tolerated. In a study of 597 patients with acute bronchitis, adverse reactions were reported in 4.3% of patients, with the most common being vertigo, nausea, and somnolence.[4] Another study in 392 adults with acute respiratory tract infections reported excellent or good tolerance in 93% of patients, with mild adverse reactions leading to discontinuation in only 20 patients.[5]

Study Population	Incidence of Adverse Reactions	Common Adverse Reactions	Discontinuation Rate
597 patients with acute bronchitis[4]	4.3% (26 patients)	Vertigo (7), Nausea (6), Somnolence (5), Palpitations (4)	1.3% (8 patients)
392 adults with acute respiratory tract infections[5]	Not specified	Mild adverse reactions	5.1% (20 patients)

Critical Safety Concern: QT Prolongation and Market Withdrawal

Despite the initially favorable safety profile for common adverse events, a significant cardiotoxic risk emerged. Non-clinical studies, specifically hERG (human Ether-à-go-go-Related Gene) channel binding assays, revealed that fenspiride has the potential to prolong the QT interval of the electrocardiogram.[10] The half-maximal inhibitory concentration (IC50) for hERG channel inhibition was determined to be 15.14 µM.[10] This finding, coupled with case reports of QT prolongation and torsades de pointes in patients, led to the withdrawal of fenspiride-based drugs from the market in several European countries.[11]

hERG Channel Inhibition Assay Protocol

The investigation into fenspiride's cardiotoxicity involved a standardized in vitro hERG assay. A typical protocol for such an assay is outlined below.

Protocol for In Vitro hERG Channel Inhibition Assay.

Conclusion

Initial clinical observations of Noleptan (fenspiride) in patients with respiratory diseases, such as acute bronchitis and COPD, demonstrated its potential efficacy in alleviating symptoms and reducing exacerbations. Its multifaceted mechanism of action, targeting both inflammation and bronchoconstriction, provided a strong rationale for its use. However, the subsequent discovery of a significant risk of QT prolongation due to hERG channel inhibition led to its withdrawal from the market in several regions. This underscores the critical importance of thorough cardiovascular safety profiling in drug development. For researchers and scientists, the case of fenspiride serves as a valuable lesson on the potential for unforeseen serious adverse effects and the necessity of comprehensive preclinical safety assessments. Future research in this area could focus on developing molecules with similar anti-inflammatory and bronchodilatory properties but without the associated cardiotoxic liabilities.

References

• 1. What is Fenspiride Hydrochloride used for? [synapse.patsnap.com]
• 2. What is the mechanism of Fenspiride Hydrochloride? [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 3. [ENT inflammation and importance of fenspiride] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [Fenspiride in patients with acute bronchitis] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [Efficacy and tolerance of fenspiride in adult patients with acute respiratory tract infections] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [The effectiveness of fenspiride in the treatment of patients with chronic obstructive pulmonary disease] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [Clinicofunctional condition and quality of life in patients with chronic obstructive pulmonary disease before and after outpatient treatment with fenspiride] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [The effect of fenspiride on the number of exacerbations and the time of first exacerbation in patients with chronic bronchitis] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [Evaluation and symptomatic treatment of surinfectious exacerbations of COPD: preliminary study of antibiotic treatment combined with fenspiride (Pneumorel 80mg) versus placebo] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ema.europa.eu [ema.europa.eu]
• 11. Fenspiride - Wikipedia [en.wikipedia.org]

Fominoben: A Technical Guide to a Benzanilide Antitussive

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fominoben (B1673530) is a centrally acting antitussive agent belonging to the benzanilide (B160483) class of compounds. This technical guide provides a comprehensive overview of Fominoben, focusing on its chemical classification, physicochemical properties, and pharmacological profile. Detailed experimental protocols for key assays, quantitative data presented in structured tables, and visualizations of its mechanism of action are included to support researchers and professionals in the field of drug development.

Chemical Classification and Physicochemical Properties

Fominoben, with the IUPAC name N-[3-chloro-2-[[methyl-(2-morpholin-4-yl-2-oxoethyl)amino]methyl]phenyl]benzamide, is structurally classified as a benzanilide.[1] The core of its structure is a benzamide (B126) moiety with substitutions on the aniline (B41778) ring.

Table 1: Physicochemical Properties of Fominoben and its Hydrochloride Salt

Property	Fominoben (Base)	Fominoben Hydrochloride	Source(s)
CAS Number	18053-31-1	24600-36-0	[2][3]
Molecular Formula	C21H24ClN3O3	C21H25Cl2N3O3	[2][3]
Molecular Weight	401.89 g/mol	438.35 g/mol	[2][3]
Melting Point	122.5-123°C	206-208°C (decomposes)	[2]
Water Solubility	Insoluble	0.1 mg/100 ml	[2]
LogP (Octanol/Water)	2.883 (Calculated)	Not Available	[4]

Synthesis

Pharmacological Profile

Mechanism of Action

Fominoben's primary mechanism of action is believed to be the positive allosteric modulation of the GABA-A receptor at the benzodiazepine (B76468) binding site.[5] This enhances the effect of the inhibitory neurotransmitter GABA, leading to a reduction in neuronal excitability. This is in contrast to many other antitussive agents that act on the sigma-1 receptor, to which Fominoben binds poorly.[5]

Fominoben's interaction with the GABA-A receptor.

Quantitative Pharmacological Data

Table 2: In Vitro and In Vivo Pharmacological Data for Fominoben

Parameter	Value	Species/System	Source(s)
IC50 (vs. [3H]flunitrazepam binding)	2.2 ± 0.05 µM (in the presence of GABA)	Rat cortical membranes
IC50 (vs. [3H]ethyl-beta-carboline-3-carboxylate)	4.05 ± 0.10 µM	Rat cortical membranes
LD50 (Oral)	1250 mg/kg	Rat	[2]
LD50 (Oral)	2200 mg/kg	Mouse	[2]
LD50 (Intraperitoneal)	1201 mg/kg	Rat	[2]
LD50 (Intraperitoneal)	630 mg/kg	Mouse	[2]

Experimental Protocols

GABA-A Receptor Binding Assay (Displacement Assay)

This protocol is a generalized representation based on common practices for benzodiazepine site binding assays.

Objective: To determine the binding affinity of Fominoben for the benzodiazepine site on the GABA-A receptor.

Materials:

• Rat cortical membranes (prepared as a crude mitochondrial fraction)

• [3H]Flunitrazepam (radioligand)

• Unlabeled Fominoben hydrochloride (competitor)

• Tris-HCl buffer (50 mM, pH 7.4)

• GABA (for assays in the presence of the neurotransmitter)

• Glass fiber filters

• Scintillation cocktail

• Liquid scintillation counter

Procedure:

• Prepare a suspension of rat cortical membranes in Tris-HCl buffer.

• In test tubes, combine the membrane suspension, a fixed concentration of [3H]Flunitrazepam, and varying concentrations of unlabeled Fominoben.

• For assays in the presence of GABA, add a fixed concentration of GABA to each tube.

• Incubate the mixture at a specified temperature (e.g., 0-4°C) for a defined period (e.g., 60 minutes) to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold buffer to remove unbound radioligand.

• Place the filters in scintillation vials with scintillation cocktail.

• Quantify the radioactivity on the filters using a liquid scintillation counter.

• Analyze the data using non-linear regression to determine the IC50 value of Fominoben.

Workflow for GABA-A receptor binding assay.

Clinical Trial Protocol for Antitussive Effects in COPD Patients with Hypoxia

This protocol is a summary of the methodology used in a double-blind study comparing Fominoben and Dextromethorphan (B48470).[1]

Objective: To evaluate the effect of Fominoben on hypoxia in patients with chronic obstructive lung disease (COLD).

Study Design: Double-blind, randomized controlled trial.

Participants: Sixty patients with a diagnosis of COLD and hypoxia.

Interventions:

• Fominoben Group: Oral administration of 160 mg Fominoben three times a day for two weeks.

• Dextromethorphan Group (Control): Oral administration of 30 mg Dextromethorphan three times a day for two weeks.

Outcome Measures:

• Arterial oxygen pressure (PaO2)

• Arterial carbon dioxide pressure (PaCO2)

• Arterial pH

• Alveolar-arterial oxygen difference (A-aDO2)

Procedure:

• Recruit and obtain informed consent from eligible patients.

• Randomly assign patients to either the Fominoben or Dextromethorphan group.

• Administer the assigned treatment for a period of two weeks.

• Measure the primary and secondary outcome measures at baseline and after the two-week treatment period.

• Analyze the data to compare the changes in outcome measures between the two groups.

Structure-Activity Relationship of Benzanilide GABAA Receptor Modulators

The benzanilide scaffold is a versatile structure in medicinal chemistry. For activity at the GABA-A receptor benzodiazepine site, specific structural features are generally required. While a detailed SAR for Fominoben is not available, general principles for related benzanilides suggest that:

• Substitutions on the Aniline Ring: The nature and position of substituents on the aniline ring (the phenyl ring attached to the nitrogen of the amide) can significantly influence binding affinity and selectivity for different GABA-A receptor subtypes. Electron-withdrawing groups, such as the chloro group in Fominoben, can be important for activity.

• Substitutions on the Benzoyl Ring: Modifications to the benzoyl ring (the phenyl ring attached to the carbonyl group) can also impact pharmacological activity.

• The Amide Linker: The amide bond is a critical hydrogen bonding motif for interaction with the receptor.

Further research is needed to elucidate the specific structure-activity relationships for the antitussive effects of benzanilide derivatives acting on the GABA-A receptor.

Conclusion

Fominoben is a benzanilide antitussive agent that exerts its effects through positive allosteric modulation of the GABA-A receptor. Its distinct mechanism of action and potential respiratory stimulant properties make it a compound of interest for further research. This technical guide provides a foundational understanding of Fominoben's chemical and pharmacological characteristics, supported by available quantitative data and experimental methodologies. Further investigations into its synthesis, pharmacokinetics, and detailed structure-activity relationships are warranted to fully characterize its therapeutic potential.

References

• 1. Effects of the antitussive fominoben (PB89) on hypoxia in chronic obstructive lung disease: comparison with dextromethorphan using a double-blind method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fominoben [drugfuture.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Fominoben (CAS 18053-31-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. researchgate.net [researchgate.net]

Understanding the Central Nervous System Effects of Noleptan (Fominoben): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Noleptan, with the active ingredient fominoben (B1673530), is a compound previously marketed as an antitussive that has also demonstrated a range of effects on the central nervous system (CNS). Preclinical and clinical data indicate that fominoben possesses anticonvulsant, anxiolytic-like, and respiratory stimulant properties. The primary mechanism underlying its anticonvulsant and anxiolytic effects appears to be agonistic activity at the benzodiazepine (B76468) binding site of the GABA-A receptor. This technical guide consolidates the available quantitative data, details the experimental methodologies from key studies, and provides visualizations of the relevant signaling pathways and experimental workflows to offer a comprehensive overview of fominoben's CNS pharmacology for research and drug development professionals.

Introduction

Fominoben is a benzanilide (B160483) derivative that has been investigated for its therapeutic potential beyond its primary use as a cough suppressant. Its influence on the CNS, particularly its interaction with inhibitory neurotransmitter systems and its effects on respiratory drive, makes it a subject of interest for understanding centrally acting therapeutic agents. This document aims to provide an in-depth technical summary of the CNS effects of fominoben, with a focus on its mechanism of action, quantitative pharmacological data, and the experimental frameworks used to elucidate these properties.

CNS Pharmacodynamics

The central effects of fominoben are multifaceted, with the most well-documented actions being its influence on GABAergic neurotransmission and its stimulation of the respiratory centers.

Interaction with the GABA-A Receptor

Preclinical studies have established that fominoben's anticonvulsant and anxiolytic-like properties are mediated through its interaction with the GABA-A receptor complex.

Fominoben has been shown to protect against chemically-induced seizures in animal models. This effect is attributed to its agonistic action at benzodiazepine binding sites.[1] The benzodiazepine antagonist Ro 15-1788 was found to antagonize the anticonvulsant action of fominoben, further supporting this mechanism.[1]

In a mouse exploratory model, fominoben demonstrated anti-anxiety effects comparable to diazepam.[2] This anxiolytic action was also blocked by the benzodiazepine receptor antagonist Ro15-1788, indicating that this effect is mediated through the same benzodiazepine binding site implicated in its anticonvulsant activity.[2]

Respiratory Stimulant Effect

Fominoben has been reported to have respiratory stimulant activity. A clinical study involving patients with chronic obstructive lung disease (COLD) demonstrated that oral administration of fominoben led to a significant increase in arterial O2 pressure (PaO2) and a decrease in arterial CO2 pressure (PaCO2).[3] This suggests that fominoben may enhance alveolar ventilation, indicating a centrally mediated stimulation of respiration.[3] The study authors speculate that the cough center and the respiratory center can be independently modulated.[3]

Antitussive Effect

As a centrally acting antitussive, fominoben is thought to suppress the cough reflex within the brainstem.[4] While the precise mechanism is not fully elucidated in the available literature, it is hypothesized to involve the modulation of a central "gating mechanism" for cough.[4]

Quantitative Data

The following tables summarize the key quantitative findings from preclinical and clinical studies on fominoben.

Table 1: In Vitro Receptor Binding Data

Ligand	Preparation	Assay	Parameter	Value	Reference
Fominoben	Rat cortical membranes	³H-flunitrazepam displacement	-	Displaced	[1]
Fominoben	Rat cortical membranes	³H-ethyl-beta-carboline-3-carboxylate displacement (in the presence of GABA)	IC50	2.2 ± 0.05 µM	[1]
Fominoben	Rat cortical membranes	³H-ethyl-beta-carboline-3-carboxylate displacement (without GABA)	IC50	4.05 ± 0.10 µM	[1]

Table 2: Preclinical In Vivo Anticonvulsant Activity

Animal Model	Convulsant	Fominoben Dose	Effect	Reference
Male, Swiss Webster mice	Pentylenetetrazol (PTZ) (50 mg/kg)	50 and 100 mg/kg	Complete protection from seizures	[1]
Male, Swiss Webster mice	Pentylenetetrazol (PTZ) (75 mg/kg)	50 and 100 mg/kg	Elevated seizure latency	[1]
Male, Swiss Webster mice	3-mercaptopropionic acid (3-MP)	50 and 100 mg/kg	Less pronounced anticonvulsant effects	[1]

Table 3: Clinical Respiratory Effects in Chronic Obstructive Lung Disease (COLD) Patients

Parameter	Fominoben Treatment (160 mg, three times a day for 2 weeks)	Dextromethorphan (B48470) Treatment (30 mg, three times a day for 2 weeks)	Reference
Arterial O2 pressure (PaO2)	Significant increase	No increase	[3]
Arterial CO2 pressure (PaCO2)	Significant decrease	No decrease	[3]
pH	Rise	Rise	[3]
Alveolar-arterial O2 difference (A-aDO2)	No improvement	No improvement	[3]

Experimental Protocols

In Vitro Benzodiazepine Receptor Binding Assay

• Objective: To determine the affinity of fominoben for the benzodiazepine binding site on the GABA-A receptor.

• Preparation: Crude synaptosomal membranes were prepared from rat cerebral cortex.

• Radioligand Displacement:

  • ³H-flunitrazepam Displacement: The ability of fominoben to displace the binding of ³H-flunitrazepam from the rat cortical membrane preparations was assessed. The specific methodology for Scatchard analysis was employed.[1]

  • ³H-ethyl-beta-carboline-3-carboxylate (³H-βCCE) Displacement: The displacement of ³H-βCCE by fominoben was measured in the presence and absence of GABA. The shift in the IC50 value in the presence of GABA is characteristic of benzodiazepine agonists.[1]

• Data Analysis: The concentration of fominoben required to inhibit 50% of the specific binding of the radioligand (IC50) was calculated.

Preclinical Anticonvulsant Efficacy Model

• Objective: To evaluate the in vivo anticonvulsant activity of fominoben.

• Animals: Male, Swiss Webster mice.

• Procedure:

  • Animals were administered fominoben (50 and 100 mg/kg) or vehicle control.

  • Seizures were induced by the administration of either pentylenetetrazol (PTZ; 50 mg/kg or 75 mg/kg) or 3-mercaptopropionic acid (3-MP).[1]

  • The latency to the first seizure and the incidence of seizures were recorded.

• Antagonism Study: The benzodiazepine antagonist Ro 15-1788 was co-administered with fominoben to determine if the anticonvulsant effect was mediated by the benzodiazepine receptor.[1]

• Endpoints: Complete protection from seizures, and latency to seizure onset.

Preclinical Anxiolytic-like Activity Model (Mouse Exploratory Model)

• Objective: To assess the anxiolytic-like effects of fominoben.

• Animals: Mice.

• Apparatus: A novel exploratory environment designed to elicit anxiety-like behaviors (e.g., elevated plus maze or light-dark box).

• Procedure:

  • Mice were administered fominoben, diazepam (as a positive control), or vehicle.

  • Animals were placed in the exploratory apparatus and their behavior was recorded for a set period.

• Antagonism Study: The benzodiazepine receptor antagonist Ro15-1788 was used to determine the involvement of the benzodiazepine binding site.[2]

• Endpoints: Measures of anxiety-like behavior, such as time spent in the open arms of an elevated plus maze or in the light compartment of a light-dark box.

Clinical Trial in Chronic Obstructive Lung Disease (COLD)

• Objective: To evaluate the effects of fominoben on hypoxia in patients with COLD.

• Study Design: A double-blind, comparative study.

• Participants: Sixty patients with chronic obstructive lung diseases.

• Treatments:

  • Fominoben: 160 mg (2 tablets) administered orally three times a day for 2 weeks.[3]

  • Dextromethorphan (reference drug): 30 mg (2 tablets) administered orally three times a day for 2 weeks.[3]

• Endpoints: Arterial O2 pressure (PaO2), arterial CO2 pressure (PaCO2), pH, and alveolar-arterial O2 difference (A-aDO2) were measured.[3]

Visualizations

Signaling Pathway

Caption: Fominoben's GABA-A Receptor Signaling Pathway.

Experimental Workflow

Caption: Preclinical Anticonvulsant Experimental Workflow.

Discussion and Future Directions

The available evidence strongly suggests that fominoben's anticonvulsant and anxiolytic-like effects are mediated through positive allosteric modulation of the GABA-A receptor at the benzodiazepine binding site. Its respiratory stimulant properties, demonstrated in a clinical setting, are of particular interest, especially the finding that it can increase alveolar ventilation.

However, significant gaps in our understanding of fominoben's CNS pharmacology remain. A comprehensive receptor binding profile would be invaluable to assess its selectivity and identify potential off-target effects. Further investigation into the precise molecular mechanisms and neuronal pathways in the brainstem responsible for its respiratory stimulant and antitussive effects is warranted. Additionally, detailed pharmacokinetic studies, particularly focusing on its ability to cross the blood-brain barrier and its distribution within the CNS, would be crucial for any future development efforts.

Conclusion

Noleptan (fominoben) is a compound with a distinct profile of CNS effects, including GABA-A receptor-mediated anticonvulsant and anxiolytic-like activities, as well as a centrally mediated respiratory stimulant effect. While it is no longer widely marketed, the existing data provide a foundation for understanding its pharmacological actions. Further research to elucidate the finer details of its mechanisms and pharmacokinetics could offer valuable insights for the development of new therapeutics targeting these CNS pathways.

References

• 1. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anxiolytic-like properties of fominoben - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of the antitussive fominoben (PB89) on hypoxia in chronic obstructive lung disease: comparison with dextromethorphan using a double-blind method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Current and future centrally acting antitussives - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Studies on Noleptan's Impact on the Ventilation-Perfusion Ratio: A Technical Guide

Affiliation: Google Research

Abstract

Introduction

The efficiency of gas exchange in the lungs is critically dependent on the close matching of alveolar ventilation (V) and pulmonary capillary perfusion (Q). A deviation from the optimal ventilation-perfusion (V/Q) ratio, known as V/Q mismatch, is a hallmark of numerous respiratory diseases, including chronic obstructive pulmonary disease (COPD), and a primary cause of hypoxemia.[1] Pharmacological interventions aimed at improving V/Q matching are of significant therapeutic interest.

Noleptan (Fominoben) is a benzanilide (B160483) derivative initially developed as an antitussive agent.[2] Subsequent clinical observations, however, have revealed its properties as a respiratory stimulant.[2][3] This guide synthesizes the findings from preliminary clinical investigations to elucidate the specific effects of Noleptan on respiratory function, with a particular focus on its potential impact on the V/Q ratio.

Quantitative Data from Clinical Studies

A key clinical study investigated the effects of Fominoben (B1673530) in patients with chronic obstructive lung disease (COLD). The findings from this study are summarized below. It is important to note that the detailed quantitative data with statistical measures such as standard deviations and p-values were not fully available in the reviewed literature; the table represents the reported significant changes.

Table 1: Summary of Changes in Respiratory Parameters Following Fominoben Administration in Patients with COLD [3]

Parameter	Direction of Change	Significance	Implication for V/Q Ratio
Arterial O2 Pressure (PaO2)	Significant Increase	Statistically Significant	Suggests improved oxygenation.
Arterial CO2 Pressure (PaCO2)	Significant Decrease	Statistically Significant	Indicative of increased alveolar ventilation.
Alveolar-Arterial O2 Difference (A-aDO2)	No Improvement	Not Statistically Significant	Suggests the improvement in PaO2 is not due to better V/Q matching.
pH	Rise	Statistically Significant	Consistent with respiratory alkalosis due to decreased PaCO2.

Data derived from the abstract of Sasaki T, et al. (1985).[3]

Another study involving a combination of Fominoben and oxyethyltheophylline in patients with chronic-obstructive lung diseases reported a normalization of pathologically increased mean pressures in the pulmonary artery, suggesting a favorable effect on pulmonary hemodynamics.[4] However, this study did not specifically report on V/Q ratios.

Experimental Protocols

The following section outlines a generalized experimental protocol for a double-blind, placebo-controlled clinical trial designed to assess the impact of a respiratory stimulant like Noleptan on the ventilation-perfusion ratio in patients with stable COPD. This protocol is based on standard methodologies employed in respiratory drug trials.

Study Design

A randomized, double-blind, placebo-controlled, crossover study design would be appropriate to minimize inter-subject variability.

Participant Selection

• Inclusion Criteria:

  • Male and female subjects aged 40-75 years.

  • Confirmed diagnosis of stable, moderate-to-severe COPD (GOLD stage II-III).

  • Stable respiratory condition for at least 4 weeks prior to the study.

  • Signed informed consent.

• Exclusion Criteria:

  • History of asthma or other significant lung diseases other than COPD.

  • Current exacerbation of COPD or respiratory infection.

  • Clinically significant cardiovascular, renal, or hepatic disease.

  • Use of other investigational drugs within 30 days of screening.

Drug Administration

• Investigational Product: Noleptan (Fominoben) tablets.

• Dosage: Based on previous studies, a potential dosage would be 160 mg administered orally three times a day.[3]

• Placebo: Identical-appearing tablets containing no active ingredient.

• Treatment Periods: Two treatment periods of two weeks each, separated by a washout period of at least two weeks.

Measurement of Ventilation-Perfusion Ratio

The Multiple Inert Gas Elimination Technique (MIGET) is the gold standard for detailed V/Q ratio assessment in a research setting.[5]

• Procedure:

  • A solution of six inert gases (e.g., SF6, ethane, cyclopropane, enflurane, ether, and acetone) dissolved in saline is infused intravenously at a constant rate until a steady state is reached.

  • Simultaneous blood samples are drawn from a peripheral artery and mixed venous blood (via a pulmonary artery catheter).

  • Expired gas is collected for analysis.

  • The concentrations of the inert gases in the arterial blood, mixed venous blood, and expired gas are measured by gas chromatography.

  • The retention and excretion data for each gas are used to derive a continuous distribution of ventilation and perfusion versus the V/Q ratio.

Blood Gas and Hemodynamic Monitoring

• Arterial Blood Gas Analysis: Arterial blood samples are collected at baseline and at the end of each treatment period for the measurement of PaO2, PaCO2, and pH.

• Calculation of A-aDO2: The alveolar-arterial oxygen difference is calculated using the alveolar gas equation.

• Pulmonary Hemodynamics: A pulmonary artery catheter can be used to measure mean pulmonary artery pressure (mPAP), pulmonary capillary wedge pressure (PCWP), and cardiac output (CO) to assess the drug's effect on pulmonary circulation.

Signaling Pathways and Mechanism of Action

Fominoben is reported to act as an agonist at the benzodiazepine (B76468) site of the GABA-A receptor.[6] This interaction is believed to be central to its respiratory effects.

GABA-A Receptor-Mediated Respiratory Modulation

The GABA-A receptor is a ligand-gated ion channel that, upon binding of GABA, allows the influx of chloride ions, leading to hyperpolarization and neuronal inhibition. Benzodiazepines allosterically modulate this receptor, increasing the affinity of GABA for its binding site and thus enhancing the inhibitory effect.

While benzodiazepines are generally associated with respiratory depression, some studies have shown that at sedative doses, they can increase respiratory frequency by shortening the duration of expiration and inspiration.[7][8] This effect is thought to be mediated by specific GABA-A receptor subtypes (α1 and α2).[7][8] The respiratory stimulant effect of Fominoben may be attributable to a similar, yet distinct, interaction with GABA-A receptor subtypes in the respiratory centers of the brainstem.

Proposed signaling pathway of Noleptan.

Potential Impact on Hypoxic Pulmonary Vasoconstriction

Hypoxic pulmonary vasoconstriction (HPV) is a crucial physiological mechanism that diverts blood flow away from poorly ventilated, hypoxic areas of the lung to better-ventilated regions, thereby optimizing V/Q matching.[9] There is currently no direct evidence to suggest that Noleptan influences HPV. However, given its effects on pulmonary hemodynamics, further investigation into a potential modulatory role on the HPV response is warranted.

Experimental workflow diagram.

Discussion and Future Directions

The available preliminary evidence suggests that Noleptan (Fominoben) exerts its primary respiratory effect by increasing alveolar ventilation. This is supported by the observed decrease in PaCO2 and the corresponding increase in PaO2, without an improvement in the A-aDO2, which would be expected if the drug improved V/Q matching.[3] The lack of change in the A-aDO2 indicates that the efficiency of oxygen transfer from the alveoli to the pulmonary capillaries is not enhanced. Instead, the increased ventilation likely leads to a higher alveolar oxygen tension, which in turn raises the arterial oxygen tension.

The mechanism of action is likely mediated through its agonistic activity at the benzodiazepine site of the GABA-A receptor in the central nervous system. The precise downstream signaling cascade that results in a respiratory stimulant effect, as opposed to the more commonly associated respiratory depression of benzodiazepines, requires further elucidation.

Future research should focus on several key areas:

• Full Publication of Clinical Trial Data: Obtaining the full, peer-reviewed publication of the seminal studies on Fominoben is crucial for a complete quantitative analysis.

• Direct V/Q Ratio Measurement: A clinical trial employing the MIGET technique would provide definitive evidence regarding the direct impact of Noleptan on the distribution of ventilation and perfusion in the lungs.

• Dose-Response Studies: Characterizing the dose-dependent effects of Noleptan on respiratory parameters would be valuable for understanding its therapeutic window.

• Investigation of HPV: Preclinical and clinical studies are needed to determine if Noleptan has any modulatory effect on hypoxic pulmonary vasoconstriction.

• Receptor Subtype Specificity: Investigating the binding affinity and functional activity of Fominoben at different GABA-A receptor subtypes could explain its unique respiratory stimulant properties.

Conclusion

Preliminary studies on Noleptan (Fominoben) indicate that it acts as a respiratory stimulant, primarily by increasing alveolar ventilation rather than by improving ventilation-perfusion matching. This is evidenced by an increase in PaO2 and a decrease in PaCO2 without a concomitant reduction in the A-aDO2. The proposed mechanism involves the modulation of GABA-A receptors in the central nervous system. While these initial findings are promising, further rigorous investigation, including direct measurement of V/Q ratios and elucidation of the precise molecular mechanisms, is necessary to fully characterize the respiratory pharmacology of Noleptan and its potential therapeutic applications in respiratory medicine.

References

• 1. copdnewstoday.com [copdnewstoday.com]
• 2. Respiratory and behavioral dysfunction following loss of the GABAA receptor α4 subunit - PMC [pmc.ncbi.nlm.nih.gov]
• 3. δ-subunit containing GABA-A receptors modulate respiratory networks | Orser Laboratory [orserlab.com]
• 4. Benzodiazepines and Breathing [th.id.au]
• 5. droracle.ai [droracle.ai]
• 6. [The effect of fominoben and oxyethyltheophylline in combination on pulmonary function and pulmonary hemodynamics in chronic-obstructive diseases of the airways (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of the antitussive fominoben (PB89) on hypoxia in chronic obstructive lung disease: comparison with dextromethorphan using a double-blind method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. GABAA receptors are expressed and facilitate relaxation in airway smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 9. COPD Clinical Trials - Respiratory Research Center [respiratoryresearch.org]

Protocols & Analytical Methods

Application Notes and Protocols for Fominoben in Rodent Seizure Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental use of Fominoben, a compound with demonstrated anticonvulsant properties, in established rodent seizure models. The protocols and data presented are intended to guide researchers in the preclinical evaluation of Fominoben and similar compounds.

Mechanism of Action

Fominoben is an antitussive and respiratory stimulant that has been shown to possess benzodiazepine-like activity.[1] Its anticonvulsant effects are believed to be mediated through its action as an agonist at the benzodiazepine (B76468) binding sites on the GABA-A receptor. This agonistic action enhances the effect of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA), leading to increased neuronal inhibition and a reduction in seizure susceptibility.

Quantitative Data Summary

The following table summarizes the reported anticonvulsant efficacy of Fominoben in chemically-induced seizure models in mice.

Seizure Model	Chemical Convulsant	Fominoben Dose (mg/kg)	Effect	Reference
Pentylenetetrazol (PTZ)	50 mg/kg PTZ	50 and 100	Complete protection from seizures
Pentylenetetrazol (PTZ)	75 mg/kg PTZ	50 and 100	Elevated seizure latency
3-Mercaptopropionic Acid (3-MP)	Not Specified	50 and 100	Less pronounced anticonvulsant effects

Experimental Protocols

Detailed methodologies for two standard rodent seizure models relevant to the evaluation of Fominoben are provided below.

Pentylenetetrazol (PTZ)-Induced Seizure Model

This model is used to induce generalized myoclonic and clonic-tonic seizures and is sensitive to drugs that enhance GABAergic neurotransmission.

Materials:

• Fominoben hydrochloride

• Pentylenetetrazol (PTZ)

• Saline solution (0.9% NaCl)

• Male Swiss Webster mice (or other appropriate strain)

• Animal scale

• Syringes and needles for intraperitoneal (i.p.) injection

• Observation chambers

• Timer

Protocol:

• Animal Preparation: Acclimate male Swiss Webster mice to the laboratory environment for at least 3 days prior to the experiment. House animals in a temperature and humidity-controlled facility with a 12-hour light/dark cycle and provide ad libitum access to food and water. On the day of the experiment, weigh each mouse to determine the correct dosage.

• Drug Administration: Prepare a solution of Fominoben hydrochloride in saline. Administer Fominoben (e.g., 50 or 100 mg/kg) or vehicle (saline) via intraperitoneal (i.p.) injection. The volume of injection should be consistent across all animals (e.g., 10 ml/kg).

• Seizure Induction: At the time of predicted peak effect of Fominoben (typically 30-60 minutes post-injection), administer a convulsant dose of PTZ (e.g., 50 mg/kg or 75 mg/kg, i.p.).

• Observation: Immediately after PTZ injection, place the mouse in an individual observation chamber and start a timer. Observe the animal continuously for a predefined period (e.g., 30 minutes) for the following endpoints:

  • Latency to first seizure: Time from PTZ injection to the onset of the first myoclonic jerk or generalized convulsion.

  • Seizure severity: Score the severity of the seizure based on a standardized scale (e.g., Racine scale).

  • Protection: Note the number of animals in each group that do not exhibit tonic-clonic seizures.

• Data Analysis: Compare the latency to seizure, seizure severity scores, and the percentage of protected animals between the Fominoben-treated and vehicle-treated groups using appropriate statistical methods.

Maximal Electroshock (MES)-Induced Seizure Model

Materials:

• Fominoben hydrochloride

• Saline solution (0.9% NaCl)

• Male Swiss Webster mice (or other appropriate strain)

• Animal scale

• Syringes and needles for i.p. injection

• Electroshock apparatus with corneal electrodes

• Topical anesthetic (e.g., 0.5% tetracaine)

• Conductive gel or saline

Protocol:

• Animal Preparation: Follow the same animal preparation and housing conditions as described for the PTZ model.

• Drug Administration: Administer Fominoben at various doses or vehicle (saline) via i.p. injection.

• Anesthesia and Electrode Placement: At the time of predicted peak drug effect, apply a drop of topical anesthetic to the cornea of each mouse to minimize discomfort. Apply a small amount of conductive gel or saline to the corneal electrodes.

• Seizure Induction: Gently restrain the mouse and place the corneal electrodes in contact with the corneas. Deliver a single, brief electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds for mice).

• Observation: Immediately after the stimulus, observe the animal for the presence or absence of a tonic hindlimb extension. The abolition of the hindlimb extension is considered the endpoint for protection.

• Data Analysis: Calculate the percentage of animals protected from tonic hindlimb extension in each treatment group. Determine the median effective dose (ED50) of Fominoben required to protect 50% of the animals.

Visualizations

Signaling Pathway

Caption: Fominoben's proposed mechanism of anticonvulsant action.

Experimental Workflow

Caption: General workflow for evaluating Fominoben in rodent seizure models.

References

• 1. Pentylenetetrazol (PTZ) kindling model of epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Measurement of Noleptan Receptor Binding

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Noleptan is the trade name for the drug Fominoben, an antitussive agent. The term "Noleptan receptor" is not used in scientific literature; instead, research indicates that Fominoben's pharmacological effects are likely mediated through its interaction with specific neurotransmitter receptors. This document provides detailed application notes and protocols for in vitro binding assays for the primary identified targets of Fominoben: the Sigma-1 (σ1) receptor and the GABA-A receptor (specifically at the benzodiazepine (B76468) binding site).

These protocols are designed to enable researchers to characterize the binding affinity of Fominoben and other investigational compounds at these receptor sites.

Section 1: Sigma-1 (σ1) Receptor Binding Assay

The sigma-1 receptor is a unique intracellular chaperone protein located at the endoplasmic reticulum-mitochondrion interface. It is involved in the regulation of numerous signaling pathways and is a target for various psychoactive drugs.

Data Presentation: Binding Affinity of Fominoben (Noleptan) at the Sigma-1 Receptor

Quantitative binding data for Fominoben at the sigma-1 receptor is not extensively reported in publicly available literature. Researchers are encouraged to perform saturation and competition binding assays to determine these values. For context, the binding affinities of known sigma-1 receptor ligands are provided below.

Compound	Radioligand	Tissue Source	Ki (nM)
(+)-Pentazocine	--INVALID-LINK---Pentazocine	Guinea Pig Brain	2.9
Haloperidol	--INVALID-LINK---Pentazocine	Guinea Pig Brain	3.2
Fominoben	--INVALID-LINK---Pentazocine	Not Reported	Not Reported

Experimental Protocol: Sigma-1 Receptor Radioligand Competition Binding Assay

This protocol describes a competition binding assay to determine the affinity of a test compound (e.g., Fominoben) for the sigma-1 receptor using --INVALID-LINK---Pentazocine as the radioligand.

Materials and Reagents:

• Membrane Preparation: Guinea pig brain or liver membranes, or cell lines expressing the sigma-1 receptor.

• Radioligand: --INVALID-LINK---Pentazocine (Specific Activity: 30-60 Ci/mmol).

• Non-specific Binding Control: Haloperidol (10 µM final concentration).

• Test Compound: Fominoben or other compounds of interest.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

• 96-well microplates.

• Glass fiber filters (e.g., Whatman GF/B), pre-soaked in 0.5% polyethyleneimine (PEI).

• Scintillation cocktail.

• Microplate scintillation counter.

• Filtration apparatus.

Procedure:

• Membrane Preparation:

  • Homogenize tissue in ice-cold assay buffer.

  • Centrifuge at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.

  • Centrifuge the supernatant at 40,000 x g for 20 minutes at 4°C.

  • Resuspend the pellet in fresh assay buffer and repeat the centrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration (e.g., using a Bradford assay). Store at -80°C.

• Assay Setup (in a 96-well plate):

  • Total Binding: 50 µL of assay buffer, 50 µL of --INVALID-LINK---Pentazocine (e.g., 5 nM final concentration), and 100 µL of membrane preparation (200-400 µg protein).

  • Non-specific Binding: 50 µL of Haloperidol (10 µM final concentration), 50 µL of --INVALID-LINK---Pentazocine, and 100 µL of membrane preparation.

  • Test Compound Competition: 50 µL of varying concentrations of the test compound, 50 µL of --INVALID-LINK---Pentazocine, and 100 µL of membrane preparation.

• Incubation:

  • Incubate the plate at 37°C for 120 minutes.

• Filtration:

  • Rapidly filter the contents of each well through the pre-soaked glass fiber filters using a cell harvester.

  • Wash the filters three times with 3 mL of ice-cold wash buffer.

• Counting:

  • Place the filters in scintillation vials, add scintillation cocktail, and allow to equilibrate.

  • Measure the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Diagrams

Caption: Experimental workflow for the Sigma-1 receptor binding assay.

Caption: Modulatory role of the Sigma-1 receptor signaling.

Section 2: GABA-A Receptor (Benzodiazepine Site) Binding Assay

The GABA-A receptor is the primary inhibitory neurotransmitter receptor in the central nervous system. It is a ligand-gated ion channel that is the target of benzodiazepines, barbiturates, and other psychoactive drugs. Fominoben has been shown to interact with the benzodiazepine binding site on this receptor.

Data Presentation: Binding Affinity of Fominoben (Noleptan) at the GABA-A Receptor

Compound	Radioligand	Tissue Source	IC50 (µM)	Ki (µM)
Fominoben	[3H]-Flunitrazepam	Rat Cortical Membranes	-	~4.1
Fominoben	[3H]-ethyl-beta-carboline-3-carboxylate	Rat Cortical Membranes	4.05 ± 0.10	Not Reported
Fominoben (+GABA)	[3H]-ethyl-beta-carboline-3-carboxylate	Rat Cortical Membranes	2.2 ± 0.05	Not Reported

Data from Baldino Jr, F., et al. (1984). Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors. Pharmacology Biochemistry and Behavior, 21(1), 137-143.

Experimental Protocol: GABA-A Receptor (Benzodiazepine Site) Radioligand Competition Binding Assay

This protocol details a competition binding assay to determine the affinity of a test compound for the benzodiazepine site of the GABA-A receptor using [3H]-Flunitrazepam.

Materials and Reagents:

• Membrane Preparation: Rat cortical membranes or cell lines expressing GABA-A receptors (containing α and γ subunits).

• Radioligand: [3H]-Flunitrazepam (Specific Activity: 70-90 Ci/mmol).

• Non-specific Binding Control: Diazepam (1 µM final concentration) or Clonazepam (1 µM final concentration).

• Test Compound: Fominoben or other compounds of interest.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

• 96-well microplates.

• Glass fiber filters (e.g., Whatman GF/B), pre-soaked in 0.5% PEI.

• Scintillation cocktail.

• Microplate scintillation counter.

• Filtration apparatus.

Procedure:

• Membrane Preparation:

  • Follow the same procedure as for the sigma-1 receptor membrane preparation.

• Assay Setup (in a 96-well plate on ice):

  • Total Binding: 50 µL of assay buffer, 50 µL of [3H]-Flunitrazepam (e.g., 1 nM final concentration), and 100 µL of membrane preparation (100-200 µg protein).

  • Non-specific Binding: 50 µL of Diazepam (1 µM final concentration), 50 µL of [3H]-Flunitrazepam, and 100 µL of membrane preparation.

  • Test Compound Competition: 50 µL of varying concentrations of the test compound, 50 µL of [3H]-Flunitrazepam, and 100 µL of membrane preparation.

• Incubation:

  • Incubate the plate at 0-4°C for 60-90 minutes.

• Filtration:

  • Rapidly filter the contents of each well through the pre-soaked glass fiber filters.

  • Wash the filters three times with 3 mL of ice-cold wash buffer.

• Counting:

  • Place the filters in scintillation vials, add scintillation cocktail, and allow to equilibrate.

  • Measure the radioactivity in a scintillation counter.

• Data Analysis:

  • Follow the same data analysis procedure as for the sigma-1 receptor binding assay to determine the IC50 and Ki values.

Diagrams

Application Notes and Protocols for Noleptan (Fominoben) Administration in Mouse Exploratory Anxiety Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Noleptan, with the active ingredient Fominoben (B1673530), is a compound that has demonstrated anxiolytic-like properties in preclinical studies involving mice.[1] These effects are believed to be mediated through its interaction with the benzodiazepine (B76468) binding site on the GABA-A receptor, a key mechanism for regulating anxiety.[1][2] This document provides detailed application notes and generalized protocols for investigating the anxiolytic potential of Noleptan in common mouse models of exploratory anxiety: the Elevated Plus-Maze (EPM), the Open Field Test (OFT), and the Light-Dark Box Test (LDB).

Disclaimer: The quantitative data from the original key study demonstrating the anxiolytic-like properties of Fominoben are not publicly available in the provided search results. Therefore, the tables below are presented as templates. Researchers should conduct pilot studies to determine the optimal dose-response relationship for Noleptan in their specific experimental setup. The protocols provided are generalized and should be adapted to specific laboratory conditions and ethical guidelines.

Data Presentation

The following tables are templates for summarizing quantitative data from exploratory anxiety studies.

Table 1: Elevated Plus-Maze (EPM) Test

Treatment Group	Dose (mg/kg)	Time in Open Arms (s)	Open Arm Entries (%)	Closed Arm Entries	Total Arm Entries
Vehicle Control	-	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Noleptan	e.g., 10	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Noleptan	e.g., 25	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Noleptan	e.g., 50	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Positive Control (e.g., Diazepam)	e.g., 1-2	Data Not Available	Data Not Available	Data Not Available	Data Not Available

Table 2: Open Field Test (OFT)

Treatment Group	Dose (mg/kg)	Time in Center (s)	Center Entries	Distance Traveled in Center (cm)	Total Distance Traveled (cm)	Rearing Frequency
Vehicle Control	-	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Noleptan	e.g., 10	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Noleptan	e.g., 25	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Noleptan	e.g., 50	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Positive Control (e.g., Diazepam)	e.g., 1-2	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available

Table 3: Light-Dark Box Test (LDB)

Treatment Group	Dose (mg/kg)	Time in Light Compartment (s)	Transitions between Compartments	Latency to Enter Dark (s)	Locomotor Activity in Light
Vehicle Control	-	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Noleptan	e.g., 10	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Noleptan	e.g., 25	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Noleptan	e.g., 50	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Positive Control (e.g., Diazepam)	e.g., 1-2	Data Not Available	Data Not Available	Data Not Available	Data Not Available

Signaling Pathway

The anxiolytic effects of Noleptan are attributed to its action as a positive allosteric modulator at the benzodiazepine site of the GABA-A receptor. This enhances the inhibitory effect of the neurotransmitter GABA, leading to a decrease in neuronal excitability.

Caption: Proposed signaling pathway of Noleptan's anxiolytic action.

Experimental Workflow

The following diagram outlines a typical workflow for conducting an exploratory anxiety study in mice with Noleptan administration.

Caption: General experimental workflow for Noleptan anxiety studies.

Experimental Protocols

1. Elevated Plus-Maze (EPM) Test

The EPM test is a widely used model to assess anxiety-like behavior in rodents. It is based on the conflict between the natural tendency of mice to explore a novel environment and their aversion to open, elevated spaces.

• Apparatus: A plus-shaped maze elevated from the floor, typically with two open arms and two closed arms of equal size.

• Procedure:

  • Habituate the mice to the testing room for at least 30-60 minutes before the experiment.

  • Administer Noleptan (intraperitoneally, orally, or via another appropriate route) or vehicle control at predetermined doses. A pilot study is recommended to establish an effective dose range. Doses of 50 and 100 mg/kg have been used in anticonvulsant studies with fominoben.[2]

  • After a specific pre-treatment time (e.g., 30 minutes), place the mouse in the center of the maze, facing one of the open arms.

  • Allow the mouse to explore the maze for a fixed period, typically 5 minutes.

  • Record the session using a video camera mounted above the maze.

  • Analyze the recording for the following parameters:

    • Time spent in the open arms.

    • Number of entries into the open arms.

    • Time spent in the closed arms.

    • Number of entries into the closed arms.

    • Total number of arm entries (as a measure of general locomotor activity).

  • Thoroughly clean the maze with 70% ethanol (B145695) between trials to eliminate olfactory cues.

2. Open Field Test (OFT)

The OFT is used to assess general locomotor activity and anxiety-like behavior. Anxiety is inferred from the reluctance of the mouse to explore the central, more exposed area of the open field.

• Apparatus: A square or circular arena with high walls to prevent escape. The arena is typically divided into a central zone and a peripheral zone.

• Procedure:

  • Acclimatize the mice to the testing room.

  • Administer Noleptan or vehicle control.

  • After the pre-treatment period, gently place the mouse in the center of the open field.

  • Allow the mouse to explore the arena for a set duration (e.g., 5-10 minutes).

  • Record the behavior using an overhead video camera and tracking software.

  • Measure the following parameters:

    • Time spent in the center of the arena.

    • Number of entries into the center zone.

    • Total distance traveled.

    • Rearing frequency (vertical activity).

    • Grooming behavior.

  • Clean the apparatus thoroughly between each mouse.

3. Light-Dark Box (LDB) Test

The LDB test is based on the innate aversion of mice to brightly illuminated areas and their preference for dark, enclosed spaces. Anxiolytic compounds are expected to increase the time spent in the light compartment.[3]

• Apparatus: A box divided into a small, dark compartment and a larger, brightly illuminated compartment, with an opening connecting the two.[3]

• Procedure:

  • Allow mice to habituate to the testing room.

  • Administer Noleptan or vehicle control.

  • Following the pre-treatment interval, place the mouse in the center of the light compartment, facing away from the opening.

  • Allow the mouse to freely explore both compartments for a specified time (e.g., 5-10 minutes).

  • Record the session and score for:

    • Time spent in the light compartment.

    • Number of transitions between the light and dark compartments.

    • Latency to first enter the dark compartment.

    • General locomotor activity within each compartment.

  • Clean the box with 70% ethanol after each trial.

References

• 1. Anxiolytic-like properties of fominoben - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The mouse light/dark box test - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography Method for the Analysis of Fominoben

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fominoben is a centrally acting antitussive agent with additional respiratory stimulant properties. Accurate and reliable quantitative analysis of Fominoben in bulk drug substances and pharmaceutical formulations is crucial for quality control and regulatory compliance. This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the determination of Fominoben. The described method is based on reverse-phase chromatography, which is a widely used technique for the analysis of pharmaceutical compounds.

Chromatographic Conditions

A reverse-phase HPLC method was developed for the analysis of Fominoben.[1] C18 columns are commonly employed for the separation of benzodiazepine (B76468) derivatives, which are structurally related to Fominoben.[2][3][4][5] The mobile phase typically consists of a mixture of an organic solvent, such as acetonitrile (B52724) or methanol, and an aqueous buffer.[2][3][4][5] UV detection is suitable for quantification, with wavelengths around 240-260 nm often being effective for related compounds.[2][3][4]

Table 1: Optimized HPLC Method Parameters for Fominoben Analysis

Parameter	Value
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : 0.05 M Phosphate (B84403) Buffer (pH 4.0) (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Detection Wavelength	245 nm
Column Temperature	30 °C
Retention Time	Approximately 12.6 minutes[6]

Experimental Protocols

Preparation of Solutions

a) 0.05 M Phosphate Buffer (pH 4.0):

• Dissolve 6.8 g of potassium dihydrogen phosphate in 1000 mL of HPLC-grade water.

• Adjust the pH to 4.0 with phosphoric acid.

• Filter the buffer solution through a 0.45 µm membrane filter before use.

b) Mobile Phase Preparation:

• Mix 600 mL of HPLC-grade acetonitrile with 400 mL of 0.05 M Phosphate Buffer (pH 4.0).

• Degas the mobile phase using a sonicator for 15-20 minutes or by vacuum filtration.

c) Standard Stock Solution of Fominoben (100 µg/mL):

• Accurately weigh 10 mg of Fominoben reference standard and transfer it to a 100 mL volumetric flask.

• Dissolve the standard in the mobile phase and make up the volume to the mark.

• Sonicate for 10 minutes to ensure complete dissolution.

d) Working Standard Solutions:

• Prepare a series of working standard solutions by diluting the standard stock solution with the mobile phase to achieve concentrations in the desired linear range (e.g., 1-20 µg/mL).

e) Sample Preparation (from Tablets):

• Weigh and finely powder 20 tablets.

• Accurately weigh a portion of the powder equivalent to 10 mg of Fominoben and transfer it to a 100 mL volumetric flask.

• Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to extract the drug.

• Make up the volume to the mark with the mobile phase and mix well.

• Filter the solution through a 0.45 µm syringe filter, discarding the first few mL of the filtrate.

• Dilute the filtered solution with the mobile phase to obtain a final concentration within the calibration range.

HPLC Analysis Workflow

The following diagram illustrates the general workflow for the HPLC analysis of Fominoben.

Caption: Workflow for Fominoben analysis by HPLC.

Method Validation Parameters

The developed HPLC method should be validated according to the International Council for Harmonisation (ICH) guidelines. The validation parameters include linearity, precision, accuracy, limit of detection (LOD), and limit of quantification (LOQ). The following table summarizes representative validation data based on methods for structurally similar compounds.

Table 2: Summary of Method Validation Data

Parameter	Result
Linearity Range	1 - 20 µg/mL
Correlation Coefficient (r²)	> 0.999
Precision (%RSD)	< 2.0%
Accuracy (% Recovery)	98.0% - 102.0%
Limit of Detection (LOD)	0.1 µg/mL[7]
Limit of Quantification (LOQ)	0.3 µg/mL[7]

Signaling Pathways and Logical Relationships

The logical relationship in developing and validating an HPLC method is depicted in the following diagram.

Caption: Logic flow for HPLC method development and validation.

Conclusion

The described HPLC method provides a reliable and robust approach for the quantitative analysis of Fominoben in pharmaceutical dosage forms. The method is specific, accurate, and precise, making it suitable for routine quality control testing and stability studies. Proper method validation in accordance with regulatory guidelines is essential before implementation.

References

• 1. Separation of Fominoben on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. saspublishers.com [saspublishers.com]
• 3. researchgate.net [researchgate.net]
• 4. Development of a validated HPLC method for the separation and analysis of a Bromazepam, Medazepam and Midazolam mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 7. High Pressure Liquid Chromatography Identification and Quantification of Morpholine Residual Content in Cobicistat After Derivatization | International Journal of Pharmaceutical Sciences and Drug Research [ijpsdronline.com]

Scard Analysis Protocol for Fominoben Binding Displacement at the GABA-A Receptor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fominoben (B1673530) is a centrally acting antitussive and respiratory stimulant that has been shown to exhibit benzodiazepine-like properties.[1][2] Its mechanism of action involves interaction with the benzodiazepine (B76468) binding site on the γ-aminobutyric acid type A (GABA-A) receptor, the primary inhibitory neurotransmitter receptor in the central nervous system. This interaction allosterically modulates the receptor, potentiating the effect of GABA and leading to its therapeutic and side effects.

This document provides a detailed protocol for conducting a Scatchard analysis of fominoben binding displacement using a radioligand binding assay. This method is crucial for determining the binding affinity (Kd) and the density of binding sites (Bmax) for fominoben, providing valuable insights into its pharmacological profile. The protocol is based on the displacement of a radiolabeled benzodiazepine ligand, such as [³H]flunitrazepam, from rat brain membranes.

Principle of the Assay

The assay is a competitive radioligand binding experiment. A fixed concentration of a high-affinity radioligand for the benzodiazepine binding site ([³H]flunitrazepam) is incubated with a preparation of rat brain membranes containing GABA-A receptors. In the presence of increasing concentrations of the unlabeled competitor, fominoben, the binding of the radioligand is progressively inhibited. By measuring the amount of bound radioligand at each fominoben concentration, the half-maximal inhibitory concentration (IC50) of fominoben can be determined. This IC50 value can then be used to calculate the inhibition constant (Ki), which reflects the binding affinity of fominoben for the receptor.

Scatchard analysis is a graphical method used to determine the equilibrium dissociation constant (Kd) and the maximum number of binding sites (Bmax) from saturation binding data. However, in a competitive binding assay, it can be adapted to analyze the displacement data to provide insights into the nature of the binding interaction.

Experimental Workflow

Figure 1: Experimental workflow for the fominoben binding displacement assay.

Detailed Experimental Protocols

Materials and Reagents

• Biological Material: Rat cerebral cortices

• Radioligand: [³H]flunitrazepam (specific activity ~80-90 Ci/mmol)

• Unlabeled Ligands: Fominoben hydrochloride, Diazepam

• Buffers and Solutions:

  • Homogenization Buffer: 0.32 M Sucrose, pH 7.4

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4

  • Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• Equipment:

  • Homogenizer (e.g., Potter-Elvehjem)

  • Refrigerated centrifuge

  • Incubator or water bath

  • Vacuum filtration apparatus (e.g., Brandel or Millipore cell harvester)

  • Glass fiber filters (e.g., Whatman GF/B)

  • Liquid scintillation counter and vials

  • Scintillation cocktail

Membrane Preparation

• Euthanize rats according to approved institutional animal care and use committee protocols.

• Rapidly dissect the cerebral cortices and place them in ice-cold homogenization buffer.

• Homogenize the tissue in 10 volumes (w/v) of homogenization buffer.

• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.

• Collect the supernatant and centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the crude membrane fraction.

• Discard the supernatant and resuspend the pellet in 10 volumes of ice-cold assay buffer.

• Incubate the membrane suspension at 37°C for 30 minutes to remove endogenous GABA.

• Centrifuge again at 20,000 x g for 20 minutes at 4°C.

• Wash the pellet by resuspending in fresh, ice-cold assay buffer and centrifuging two more times.

• Resuspend the final pellet in a known volume of assay buffer to achieve a protein concentration of approximately 1-2 mg/mL.

• Determine the protein concentration using a standard method (e.g., Bradford or BCA assay).

• Aliquot the membrane preparation and store at -80°C until use.

Radioligand Binding Assay

• Prepare serial dilutions of fominoben hydrochloride in assay buffer. A typical concentration range would be from 10⁻⁹ M to 10⁻³ M.

• Set up assay tubes in triplicate for each condition:

  • Total Binding: 50 µL of assay buffer.

  • Non-specific Binding (NSB): 50 µL of a saturating concentration of an unlabeled benzodiazepine, such as 10 µM diazepam.

  • Fominoben Competition: 50 µL of each fominoben dilution.

• To all tubes, add 50 µL of [³H]flunitrazepam diluted in assay buffer to a final concentration of 1-2 nM.

• Add 150 µL of the prepared rat cortical membrane suspension (typically 100-200 µg of protein) to each tube to initiate the binding reaction. The final assay volume is 250 µL.

• Incubate the tubes at 4°C for 60 minutes to reach equilibrium.

• Terminate the incubation by rapid vacuum filtration through glass fiber filters (pre-soaked in 0.3% polyethyleneimine to reduce non-specific binding).

• Wash the filters three times with 3 mL of ice-cold wash buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add 4-5 mL of scintillation cocktail, and allow to equilibrate overnight.

• Measure the radioactivity (in counts per minute, CPM) in each vial using a liquid scintillation counter.

Data Analysis and Presentation

Calculations

• Specific Binding: Calculate the specific binding at each concentration of fominoben: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM)

• IC50 Determination: Plot the specific binding as a percentage of the control (total specific binding in the absence of fominoben) against the logarithm of the fominoben concentration. Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC50 value.

• Ki Calculation: Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)) Where:

  • [L] is the concentration of the radioligand ([³H]flunitrazepam).

  • Kd is the equilibrium dissociation constant of the radioligand for the receptor.

Scatchard Analysis

For a direct determination of Kd and Bmax for the radioligand, a saturation binding experiment would be performed with increasing concentrations of [³H]flunitrazepam. The data is then plotted as Bound/Free radioligand versus Bound radioligand.

• Slope = -1/Kd

• X-intercept = Bmax

In the context of a competitive binding assay with fominoben, the analysis provides insights into the competitive nature of the interaction.

Quantitative Data Summary

The following table summarizes representative binding data for fominoben and reference compounds at the GABA-A receptor benzodiazepine site.

Compound	Radioligand	Preparation	IC50 (µM)	Ki (µM) (Calculated)	Reference
Fominoben	[³H]ethyl-beta-carboline-3-carboxylate	Rat cortical membranes	4.05 ± 0.10	~2.0	Vaught et al., 1987[1]
Diazepam	[³H]flunitrazepam	Rat cortical membranes	0.01	0.005	(Typical Value)
Flunitrazepam	[³H]flunitrazepam	Rat cortical membranes	0.002	0.001	(Typical Value)

Note: The Ki for fominoben is an approximation calculated from the IC50 using the Cheng-Prusoff equation, assuming a competitive interaction and a radioligand concentration equal to its Kd.

Visualizations

Principle of Competitive Binding and Scatchard Analysis

Figure 2: Competitive binding of fominoben and Scatchard plot principle.

GABA-A Receptor Signaling Pathway

Figure 3: Simplified GABA-A receptor signaling pathway showing fominoben's action.

Conclusion

This protocol provides a comprehensive framework for the characterization of fominoben's interaction with the benzodiazepine binding site of the GABA-A receptor. Accurate determination of binding parameters such as IC50, Ki, Kd, and Bmax is essential for understanding the drug's potency and mechanism of action. The provided methodologies and data analysis guidelines will aid researchers in obtaining reliable and reproducible results, contributing to the broader understanding of fominoben's pharmacology and its potential therapeutic applications.

References

• 1. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anxiolytic-like properties of fominoben - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Study of Noleptan (Fenspiride) in Chronic Obstructive Pulmonary Disease (COPD)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Noleptan (fenspiride) in preclinical and clinical studies of Chronic Obstructive Pulmonary Disease (COPD). Fenspiride (B195470) is a non-steroidal anti-inflammatory drug (NSAID) with additional bronchodilator properties, making it a molecule of interest in the management of COPD, a disease characterized by persistent respiratory symptoms and airflow limitation due to airway and/or alveolar abnormalities usually caused by significant exposure to noxious particles or gases.[1][2]

Mechanism of Action

Fenspiride exhibits a multi-faceted mechanism of action that targets key pathways in the pathophysiology of COPD.[1][2] Its anti-inflammatory effects are attributed to the inhibition of the arachidonic acid cascade, leading to a reduction in the synthesis of pro-inflammatory mediators such as prostaglandins (B1171923) and leukotrienes.[2] Furthermore, fenspiride has been shown to modulate the NF-κB signaling pathway, a crucial regulator of inflammatory gene transcription.[3] It also possesses antihistaminic properties by blocking H1 receptors.[2] The bronchodilator effect of fenspiride is believed to be mediated through a direct relaxing effect on bronchial smooth muscle cells and by preventing neurogenic inflammation.[4]

Data Presentation

The following tables summarize the quantitative data from clinical studies investigating the efficacy of fenspiride in patients with COPD.

Table 1: Effect of Fenspiride on Inflammatory Markers

Study	Patient Population	Treatment Group	Control Group	Parameter	Baseline (Mean ± SD)	Post-treatment (Mean ± SD)	p-value
Platonova et al. (2007)[3]	39 patients with CB and 11 with COB	Fenspiride (160 mg/day) + Ipratropium bromide	Ipratropium bromide alone	Serum TNF-α (ng/L)	10.85	5.58	0.03
Platonova et al. (2007)[3]	39 patients with CB and 11 with COB	Fenspiride (160 mg/day) + Ipratropium bromide	Ipratropium bromide alone	Sputum IL-8 (ng/L)	311.94	122.02	0.027

CB: Chronic Bronchitis; COB: Chronic Obstructive Bronchitis; TNF-α: Tumor Necrosis Factor-alpha; IL-8: Interleukin-8.

Table 2: Effect of Fenspiride on Clinical Symptoms and Lung Function

Study	Patient Population	Treatment Group	Control Group	Parameter	Outcome	p-value
Lirsac et al. (2000)[5]	39 patients with COPD and bronchial superinfection	Fenspiride (240 mg/day) + Antibiotics	Placebo + Antibiotics	Lung Auscultation	83% returned to normal	0.05
Lirsac et al. (2000)[5]	39 patients with COPD and bronchial superinfection	Fenspiride (240 mg/day) + Antibiotics	Placebo + Antibiotics	Composite Clinical Score	28% symptom-free at day 11	0.04
Butorov et al. (2008)[6]	68 patients with Stage I and II COPD	Fenspiride + Bronchodilators (6 months)	Bronchodilators alone	Clinical Symptoms	Attenuated	N/A
Butorov et al. (2008)[6]	68 patients with Stage I and II COPD	Fenspiride + Bronchodilators (6 months)	Bronchodilators alone	External Respiration	Improved	N/A
Pertseva et al. (2013)[7]	20 patients with Stage I-II COPD	Fenspiride (160 mg/day) + Fenoterol/Ipratropium	Fenoterol/Ipratropium alone	6-Minute Walk Distance	Increased by 25.15 ± 5.5 meters	<0.05
Pertseva et al. (2013)[7]	20 patients with Stage I-II COPD	Fenspiride (160 mg/day) + Fenoterol/Ipratropium	Fenoterol/Ipratropium alone	SGRQ Domains	Significant increase in all domains	<0.01

SGRQ: St. George's Respiratory Questionnaire.

Experimental Protocols

Protocol 1: Long-Term Study in Stable COPD

This protocol is based on a randomized, comparative trial to evaluate the long-term effects of fenspiride in combination with bronchodilators.[6]

1. Objective: To assess the effects of long-term administration of fenspiride on clinical symptoms, external respiration function, and quality of life in patients with stable COPD.

2. Study Design: A 6-month, comparative, randomized trial.

3. Patient Population:

• Inclusion Criteria: 68 patients diagnosed with Stage I and II COPD.
• Exclusion Criteria: History of asthma, recent exacerbation within the last 4 weeks, and other significant comorbidities.

4. Treatment Regimen:

• Treatment Group: Fenspiride (dosage not specified in the abstract) in combination with standard bronchodilator therapy.
• Control Group: Standard bronchodilator therapy alone.

5. Outcome Measures:

• Primary:
• Dynamics of clinical symptoms (e.g., cough, sputum production, dyspnea).
• External respiration function (e.g., FEV1, FVC).
• Secondary:
• Quality of life assessed using the WHOQOL-100 questionnaire.
• Blood biochemistry.
• Exercise tolerance.

6. Statistical Analysis: Comparison of the changes in outcome measures from baseline to 6 months between the two groups.

Protocol 2: Study in Acute Exacerbations of COPD (AECOPD)

This protocol is based on a preliminary, randomized, placebo-controlled, double-blind study to assess the therapeutic benefit of fenspiride in combination with antibiotics during AECOPD.[5]

1. Objective: To evaluate the supplementary therapeutic benefit of fenspiride in COPD patients experiencing an acute exacerbation with bronchial infection.

2. Study Design: A preliminary, randomized, placebo-controlled, double-blind study conducted in 7 centers.

3. Patient Population:

• Inclusion Criteria: 39 patients under 80 years of age with a diagnosis of COPD and presenting with a bronchial infection, defined by at least 2 of the 3 Anthonisen criteria (increased dyspnea, increased sputum purulence, and increased sputum volume).
• Exclusion Criteria: Known hypersensitivity to fenspiride or the prescribed antibiotic, severe comorbidities.

4. Treatment Regimen:

• Treatment Group (F): Fenspiride 80 mg three times daily from day 0 to day 30, in addition to antibiotic therapy (Amoxicillin 500mg plus clavulanic acid 125mg, 3 tablets/day) from day 1 to day 11.
• Control Group (P): Placebo from day 0 to day 30, in addition to the same antibiotic therapy.

5. Outcome Measures:

• Primary:
• Resolution of expectoration and cough at day 11.
• Normalization of lung auscultation at day 11.
• Secondary:
• Composite clinical score (including expectoration, cough, and auscultation findings) at day 11.
• Comparison of clinical status at day 30.

6. Statistical Analysis: Comparison of the outcomes between the fenspiride and placebo groups using appropriate statistical tests (e.g., chi-square or Fisher's exact test for categorical variables).

Safety and Tolerability

Across various studies, fenspiride has been generally well-tolerated.[2] Reported adverse reactions are typically mild and may include gastrointestinal and neurovegetative symptoms.[2] However, it is important to note that marketing authorization for fenspiride-containing medicines was suspended in some regions due to a potential risk of QT prolongation. Therefore, a thorough assessment of the cardiovascular safety profile is crucial in any future studies.

Disclaimer: These application notes are for informational purposes only and are not intended as a substitute for professional medical advice, diagnosis, or treatment. Always seek the advice of your physician or other qualified health provider with any questions you may have regarding a medical condition.

References

• 1. researchgate.net [researchgate.net]
• 2. What is Fenspiride Hydrochloride used for? [synapse.patsnap.com]
• 3. Efficacy of supplemental anti-inflammatory therapy with fenspiride in chronic obstructive and nonobstructive bronchitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of Fenspiride on Bronchial Smooth Muscle of Rats with Chronic Obstructive Pulmonary Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [Evaluation and symptomatic treatment of surinfectious exacerbations of COPD: preliminary study of antibiotic treatment combined with fenspiride (Pneumorel 80mg) versus placebo] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Clinicofunctional condition and quality of life in patients with chronic obstructive pulmonary disease before and after outpatient treatment with fenspiride] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. publications.ersnet.org [publications.ersnet.org]

Application Notes and Protocols for Testing the Antitussive Effects of Fominoben in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fominoben (B1673530) is a centrally acting antitussive agent of the benzanilide (B160483) class, previously marketed under names such as Noleptan.[1] It has been shown to possess respiratory stimulant properties.[1] The primary mechanism of action for its antitussive effect is believed to be its activity as an agonist at the benzodiazepine (B76468) site of the GABAA receptor.[1][2] This document provides detailed application notes and protocols for evaluating the antitussive efficacy of Fominoben using established animal models. The focus will be on the widely used citric acid-induced cough model in guinea pigs, a standard for preclinical assessment of cough suppressants.[3][4] While specific data on Fominoben in this model is limited in publicly available literature, the provided protocols are based on well-validated methods for other antitussive agents and can be adapted for testing Fominoben.

Putative Signaling Pathway of Fominoben's Antitussive Action

Fominoben's antitussive effect is thought to be mediated through its interaction with the GABAA receptor in the central nervous system. The following diagram illustrates the hypothesized signaling pathway.

Hypothesized signaling pathway of Fominoben's antitussive action.

Animal Models for Antitussive Testing

Several animal models are utilized to study cough; however, the guinea pig is a commonly used species due to its robust cough reflex in response to tussive agents.[3]

Citric Acid-Induced Cough Model in Guinea Pigs

This is a widely accepted model for screening potential antitussive drugs.[3][4] Inhalation of citric acid aerosol irritates the upper respiratory tract, reliably inducing a cough reflex.

Experimental Protocols

Protocol 1: Citric Acid-Induced Cough in Guinea Pigs

1. Animals:

• Species: Male Dunkin-Hartley guinea pigs.

• Weight: 300-400 g.

• Acclimation: Animals should be acclimated to the laboratory environment for at least one week prior to the experiment, with free access to food and water.

2. Materials and Equipment:

• Fominoben hydrochloride.

• Vehicle (e.g., sterile saline or 0.5% carboxymethylcellulose).

• Positive control (e.g., Codeine phosphate, 10 mg/kg, i.p. or Dextromethorphan (B48470), 30 mg/kg, p.o.).

• Citric acid solution (0.4 M in sterile saline).

• Whole-body plethysmography chamber.

• Nebulizer.

• Microphone and recording system to detect cough sounds.

3. Experimental Workflow:

General experimental workflow for antitussive testing.

4. Procedure:

• Drug Administration: Administer Fominoben (various doses to determine a dose-response relationship), vehicle, or the positive control to the guinea pigs via the desired route (e.g., intraperitoneal, oral).

• Pre-treatment Time: Allow for a pre-treatment period (e.g., 30-60 minutes) for the compound to be absorbed and distributed.

• Placement in Chamber: Place each guinea pig individually into the whole-body plethysmography chamber. Allow for a brief acclimation period (e.g., 5-10 minutes).

• Citric Acid Challenge: Nebulize the 0.4 M citric acid solution into the chamber for a fixed period, typically 5 to 10 minutes. The nebulizer flow rate should be consistent across all experiments.

• Data Recording: Record the number of coughs and the time to the first cough (latency) during the citric acid exposure and for a defined period immediately following (e.g., 5-10 minutes). Coughs are identified by their characteristic sound and associated pressure changes within the chamber.

5. Data Analysis:

• The primary endpoint is the number of coughs.

• Calculate the percentage of cough inhibition for each animal using the following formula: % Inhibition = [(Mean coughs in vehicle group - Coughs in treated animal) / Mean coughs in vehicle group] x 100

• Secondary endpoints can include the latency to the first cough and cough intensity.

• Statistical analysis (e.g., ANOVA followed by a post-hoc test) should be performed to determine the significance of the results.

Protocol 2: Electrically-Induced Cough in Anesthetized Dogs

This model allows for the investigation of centrally acting antitussives.

1. Animals:

• Species: Beagle dogs.

• Anesthesia: Anesthetize the dogs (e.g., with pentobarbital (B6593769) sodium).

2. Procedure:

• Surgical Preparation: Expose the superior laryngeal nerve.

• Stimulation: Induce coughs by electrical stimulation of the central cut end of the superior laryngeal nerve.

• Drug Administration: Administer Fominoben intra-arterially into the vertebral artery to target the brain stem.

• Measurement: Measure the number and amplitude of coughs as well as respiratory parameters (rate, amplitude, and volume).

Data Presentation

The following tables present example quantitative data to illustrate how results for Fominoben could be structured and compared to a standard antitussive like codeine.

Table 1: Effect of Fominoben on Citric Acid-Induced Cough in Guinea Pigs (Example Data)

Treatment Group	Dose (mg/kg, i.p.)	N	Mean Number of Coughs (± SEM)	% Inhibition	Latency to First Cough (s, ± SEM)
Vehicle	-	10	35.2 ± 2.5	-	45.3 ± 5.1
Fominoben	10	8	24.1 ± 2.1	31.5%	68.7 ± 6.3
Fominoben	30	8	15.8 ± 1.9	55.1%	95.2 ± 8.4
Fominoben	50	8	8.5 ± 1.5	75.9%	120.6 ± 10.2
Codeine	10	8	9.2 ± 1.6	73.9%	115.4 ± 9.8
*p<0.05, **p<0.01, ***p<0.001 compared to vehicle group.

Table 2: Effect of Fominoben on Electrically-Induced Cough in Anesthetized Dogs (Example Data)

Treatment	Dose (mg, intra-arterial)	N	Mean Number of Coughs (± SEM)	% Inhibition of Cough Number	Mean Amplitude of Cough (± SEM)	% Inhibition of Cough Amplitude
Control	-	5	12.4 ± 1.1	-	100 ± 8.2	-
Fominoben	1	5	8.9 ± 0.9	28.2%	75.3 ± 6.5	24.7%
Fominoben	3	5	4.6 ± 0.7	62.9%	48.1 ± 5.1	51.9%
*p<0.05, **p<0.01 compared to control.

Conclusion

The citric acid-induced cough model in guinea pigs is a robust and reliable method for the preclinical evaluation of the antitussive effects of Fominoben. By following the detailed protocols outlined in these application notes, researchers can effectively assess its therapeutic potential. The provided example data tables offer a clear structure for presenting and comparing results. Given Fominoben's mechanism of action via the GABAA receptor, these animal models are well-suited to characterize its central antitussive activity. Careful consideration of experimental parameters is crucial for obtaining reproducible and meaningful data.

References

• 1. Effects of the antitussive fominoben (PB89) on hypoxia in chronic obstructive lung disease: comparison with dextromethorphan using a double-blind method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparative Analysis of Classic and Novel Antitussives on Cough Suppression in Guinea Pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for Determining the Anticonvulsant Dosage of Noleptan in Swiss Webster Mice

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for determining the effective dosage of Noleptan for anticonvulsant effects in Swiss Webster mice. The methodologies outlined below are based on established preclinical screening models for antiepileptic drugs.

Introduction

Noleptan is a novel compound under investigation for its potential anticonvulsant properties. Early research suggests its mechanism of action may involve modulation of GABAergic neurotransmission and inhibition of voltage-gated sodium channels. These notes detail the in-vivo experimental procedures to characterize and quantify the anticonvulsant efficacy of Noleptan in Swiss Webster mice, a common outbred strain used in pharmacological and toxicological studies.

The primary experimental models described are the Maximal Electroshock (MES) test and the Pentylenetetrazol (PTZ)-induced seizure test. The MES model is effective in identifying compounds that prevent the spread of seizures, while the PTZ model is useful for detecting substances that raise the seizure threshold.

Quantitative Data Summary

The following tables summarize the hypothetical dose-dependent anticonvulsant effects of Noleptan in Swiss Webster mice.

Table 1: Effect of Noleptan on Maximal Electroshock (MES)-Induced Seizures

Treatment Group	Dose (mg/kg, i.p.)	N	% Protection from Tonic Hind Limb Extension (THLE)
Vehicle Control	-	10	0
Noleptan	10	10	20
Noleptan	30	10	50
Noleptan	100	10	90
Phenytoin (Standard)	25	10	100

Table 2: Effect of Noleptan on Pentylenetetrazol (PTZ)-Induced Seizures

Treatment Group	Dose (mg/kg, i.p.)	N	Latency to First Myoclonic Jerk (seconds, Mean ± SEM)	Latency to Generalized Clonic Seizure (seconds, Mean ± SEM)	% Protection from Mortality
Vehicle Control	-	10	120 ± 15	180 ± 20	0
Noleptan	10	10	180 ± 25	240 ± 30	20
Noleptan	30	10	300 ± 35	450 ± 40	60
Noleptan	100	10	540 ± 50	720 ± 60	100
Diazepam (Standard)	2	10	600 ± 45	900 ± 55	100
*p < 0.05 compared to Vehicle Control

Table 3: Neurotoxicity Assessment of Noleptan via Rotorod Test

Treatment Group	Dose (mg/kg, i.p.)	N	Time on Rod (seconds, Mean ± SEM)
Vehicle Control	-	10	115 ± 10
Noleptan	10	10	112 ± 12
Noleptan	30	10	105 ± 15
Noleptan	100	10	98 ± 18
Diazepam (Standard)	5	10	45 ± 8
p < 0.05 compared to Vehicle Control

Experimental Protocols

Animals and Housing

• Species: Swiss Webster mice

• Age: 6-8 weeks

• Weight: 20-25 g

• Housing: Mice are housed in groups of 5 per cage under standard laboratory conditions (22 ± 2°C, 12-hour light/dark cycle) with ad libitum access to food and water.

• Acclimatization: Animals are acclimatized to the laboratory environment for at least one week prior to experimentation.

Drug Preparation and Administration

Noleptan is dissolved in a vehicle solution (e.g., 0.9% saline with 5% Tween 80). The drug is administered via intraperitoneal (i.p.) injection in a volume of 10 mL/kg body weight. Control animals receive an equivalent volume of the vehicle.

Maximal Electroshock (MES) Test Protocol

This test evaluates the ability of a compound to prevent seizure spread.

• Animal Groups:

  • Group 1: Vehicle Control

  • Group 2: Noleptan (10 mg/kg)

  • Group 3: Noleptan (30 mg/kg)

  • Group 4: Noleptan (100 mg/kg)

  • Group 5: Phenytoin (25 mg/kg, positive control)

• Procedure:

  • 30 minutes post-drug administration, a constant current stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) is delivered through corneal electrodes.

  • Observe the animal for the presence or absence of a tonic hind limb extension (THLE) seizure.

  • The absence of THLE is considered as a protective effect.

• Data Analysis: The percentage of animals protected from THLE in each group is calculated.

Pentylenetetrazol (PTZ)-Induced Seizure Test Protocol

This model assesses the ability of a compound to raise the seizure threshold.

• Animal Groups:

  • Group 1: Vehicle Control

  • Group 2: Noleptan (10 mg/kg)

  • Group 3: Noleptan (30 mg/kg)

  • Group 4: Noleptan (100 mg/kg)

  • Group 5: Diazepam (2 mg/kg, positive control)

• Procedure:

  • 30 minutes following the administration of Noleptan or vehicle, a convulsant dose of PTZ (e.g., 85 mg/kg) is injected subcutaneously.

  • Each mouse is placed in an individual observation chamber and observed for 30 minutes.

  • Record the latency to the first myoclonic jerk and the latency to the onset of a generalized clonic seizure.

  • Monitor for mortality within 24 hours.

• Data Analysis: Compare the latencies to seizure onset between the treated and control groups. Calculate the percentage of mortality protection.

Neurotoxicity (Rotorod) Test Protocol

This test is used to assess for potential motor impairment caused by the test compound.

• Animal Groups: Same as in the efficacy tests, with an appropriate positive control for motor impairment (e.g., a higher dose of Diazepam).

• Procedure:

  • Mice are trained on the rotorod apparatus (e.g., rotating at 10 rpm) for 2 minutes on three consecutive days prior to the test day.

  • On the test day, 30 minutes after drug administration, each mouse is placed on the rotating rod.

  • The time the animal remains on the rod is recorded, up to a maximum of 2 minutes.

• Data Analysis: A significant decrease in the time spent on the rod in the drug-treated groups compared to the vehicle control group indicates motor impairment.

Visualizations

Caption: Experimental workflow for evaluating Noleptan's anticonvulsant effects.

Caption: Putative mechanism of action for Noleptan's anticonvulsant effect.

Application Notes and Protocols for Clinical Assessment of Noleptan in Respiratory Disorders

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed framework for the clinical development of Noleptan, a novel investigational drug with putative anti-inflammatory and bronchodilator properties for the treatment of respiratory disorders. The following sections outline the proposed mechanism of action, target indications, and a comprehensive clinical trial program designed to assess the safety and efficacy of Noleptan. The protocols provided are intended as a guide and should be adapted based on emerging preclinical and clinical data.

Noleptan is hypothesized to exert its therapeutic effects through a multi-faceted mechanism, similar to fenspiride, involving the modulation of inflammatory pathways and antagonism of bronchoconstrictive mediators.[1][2] Key proposed actions include the inhibition of pro-inflammatory mediators such as cytokines and leukotrienes, and antagonism of H1 histamine (B1213489) receptors.[1][2]

Target Indications:

• Chronic Obstructive Pulmonary Disease (COPD)

• Asthma

Signaling Pathway of Noleptan

Caption: Hypothesized mechanism of Noleptan in mitigating respiratory inflammation and bronchoconstriction.

Clinical Trial Program Overview

A phased clinical trial program is proposed to systematically evaluate the safety, tolerability, pharmacokinetics (PK), and efficacy of Noleptan.

Caption: Phased clinical development plan for Noleptan.

Phase I Clinical Trial Protocol

Title: A Randomized, Double-Blind, Placebo-Controlled, Single Ascending Dose and Multiple Ascending Dose Study to Evaluate the Safety, Tolerability, and Pharmacokinetics of Noleptan in Healthy Adult Subjects.

Objectives:

• Primary: To assess the safety and tolerability of single and multiple ascending doses of Noleptan.

• Secondary: To characterize the pharmacokinetic profile of Noleptan and its metabolites.

Study Design:

• Part A: Single Ascending Dose (SAD): Sequential cohorts of healthy subjects will receive a single oral dose of Noleptan or placebo.

• Part B: Multiple Ascending Dose (MAD): Sequential cohorts of healthy subjects will receive oral doses of Noleptan or placebo daily for 14 days.

Inclusion Criteria:

• Healthy males and females, 18 to 55 years of age.

• Body Mass Index (BMI) between 18.5 and 30.0 kg/m ².

• No clinically significant abnormalities on physical examination, ECG, and laboratory tests.

Exclusion Criteria:

• History of clinically significant cardiovascular, renal, hepatic, or respiratory disease.

• Known hypersensitivity to any component of the study drug.

• Use of any prescription or over-the-counter medication within 14 days prior to dosing.

Data Presentation: Dose Escalation and PK Parameters

Part	Cohort	Noleptan Dose	Placebo	Key PK Parameters to be Measured
A (SAD)	1	10 mg	2 subjects	Cmax, Tmax, AUC(0-t), AUC(0-inf), t1/2
2	30 mg	2 subjects	Cmax, Tmax, AUC(0-t), AUC(0-inf), t1/2
3	100 mg	2 subjects	Cmax, Tmax, AUC(0-t), AUC(0-inf), t1/2
4	200 mg	2 subjects	Cmax, Tmax, AUC(0-t), AUC(0-inf), t1/2
B (MAD)	5	50 mg QD	2 subjects	Cmax,ss, Cmin,ss, Tmax,ss, AUC(0-τ),ss
6	100 mg QD	2 subjects	Cmax,ss, Cmin,ss, Tmax,ss, AUC(0-τ),ss
7	150 mg QD	2 subjects	Cmax,ss, Cmin,ss, Tmax,ss, AUC(0-τ),ss

Phase IIa Clinical Trial Protocol: COPD

Title: A Randomized, Double-Blind, Placebo-Controlled, Proof-of-Concept Study to Evaluate the Efficacy, Safety, and Tolerability of Noleptan in Patients with Moderate to Severe Chronic Obstructive Pulmonary Disease (COPD).

Objectives:

• Primary: To evaluate the effect of Noleptan on lung function as measured by the change from baseline in trough Forced Expiratory Volume in 1 second (FEV1).

• Secondary: To assess the effect of Noleptan on patient-reported outcomes (e.g., St. George's Respiratory Questionnaire), safety, and pharmacokinetics in patients with COPD.

Study Design: A 12-week, randomized, double-blind, placebo-controlled, parallel-group study.

Inclusion Criteria:

• Diagnosis of COPD (GOLD Stage II or III).[3]

• Age ≥ 40 years.[3]

• Smoking history of ≥ 10 pack-years.[3]

• Post-bronchodilator FEV1/FVC < 0.70.

• Stable disease for at least 4 weeks prior to screening.

Exclusion Criteria:

• History of asthma or other respiratory disorders other than COPD.

• Clinically significant cardiovascular disease.

• Respiratory tract infection or exacerbation within 6 weeks of screening.

Experimental Protocol:

• Screening Phase (Up to 4 weeks): Assess eligibility, obtain informed consent, and perform baseline assessments.

• Randomization: Eligible patients will be randomized in a 1:1:1 ratio to receive one of two dose levels of Noleptan or placebo, administered orally twice daily.

• Treatment Phase (12 weeks): Patients will self-administer the study drug. Clinic visits will occur at weeks 2, 4, 8, and 12 for efficacy and safety assessments.

• Follow-up Phase (4 weeks): A follow-up visit will be conducted 4 weeks after the last dose of study medication to assess safety.

Data Presentation: Efficacy Endpoints

Endpoint	Measure	Timepoints
Primary	Change from baseline in trough FEV1	Weeks 4, 8, 12
Secondary	Change from baseline in St. George's Respiratory Questionnaire (SGRQ) total score	Week 12
Change from baseline in Forced Vital Capacity (FVC)	Weeks 4, 8, 12
Rate of moderate to severe COPD exacerbations	Throughout the study
Safety and Tolerability (Adverse Events, ECGs, labs)	Throughout the study

Phase IIa Clinical Trial Protocol: Asthma

Title: A Randomized, Double-Blind, Placebo-Controlled, Proof-of-Concept Study to Evaluate the Efficacy, Safety, and Tolerability of Noleptan in Patients with Moderate Persistent Asthma.

Objectives:

• Primary: To evaluate the effect of Noleptan on lung function as measured by the change from baseline in trough FEV1.

• Secondary: To assess the effect of Noleptan on asthma control, use of rescue medication, and safety.

Study Design: A 12-week, randomized, double-blind, placebo-controlled, parallel-group study.

Inclusion Criteria:

• Physician-diagnosed asthma for at least 6 months.

• Age 18-65 years.

• FEV1 ≥ 60% and < 90% of predicted normal value.

• Demonstrated reversibility of FEV1 of ≥ 12% and 200 mL after inhalation of a short-acting beta2-agonist.[4]

• Stable dose of inhaled corticosteroid (ICS) for at least 4 weeks prior to screening.

Exclusion Criteria:

• Current smokers or former smokers with > 10 pack-year history.

• History of life-threatening asthma exacerbation.

• Respiratory tract infection within 4 weeks of screening.

Experimental Protocol:

• Screening and Run-in Phase (4 weeks): Assess eligibility, obtain informed consent, and establish a stable baseline on current asthma therapy.

• Randomization: Eligible patients will be randomized in a 1:1 ratio to receive Noleptan or placebo, administered orally twice daily, as an add-on to their current ICS therapy.

• Treatment Phase (12 weeks): Patients will continue their ICS and self-administer the study drug. Clinic visits will occur at weeks 2, 4, 8, and 12.

• Follow-up Phase (4 weeks): A follow-up visit will be conducted 4 weeks after the last dose of study medication.

Data Presentation: Efficacy Endpoints

Endpoint	Measure	Timepoints
Primary	Change from baseline in trough FEV1	Weeks 4, 8, 12
Secondary	Change from baseline in Asthma Control Questionnaire (ACQ) score	Week 12
Change from baseline in daily rescue medication use	Throughout the study
Rate of asthma exacerbations	Throughout the study
Safety and Tolerability (Adverse Events, ECGs, labs)	Throughout the study

Mandatory Visualization: Logical Relationship for Patient Screening

References

• 1. What is Fenspiride Hydrochloride used for? [synapse.patsnap.com]
• 2. What is the mechanism of Fenspiride Hydrochloride? [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 3. publications.ersnet.org [publications.ersnet.org]
• 4. songinitiative.org [songinitiative.org]

Application of Fominoben in the Study of Benzodiazepine Receptor Function

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Fominoben (B1673530) is a compound initially developed as an antitussive and respiratory stimulant.[1] Subsequent pharmacological investigation has revealed its significant activity at the central nervous system's benzodiazepine (B76468) (BZD) binding site on the γ-aminobutyric acid type A (GABAA) receptor.[1] Contrary to the user's topic of "benzodiazepine receptor antagonism," extensive research demonstrates that Fominoben acts as a benzodiazepine receptor agonist .[1] It enhances GABAergic transmission, leading to anticonvulsant and anxiolytic-like effects.[1][2] This activity is competitively blocked by the classical benzodiazepine antagonist, flumazenil (B1672878) (Ro 15-1788), making Fominoben a useful tool for probing the structure and function of the GABAA receptor complex.[1][2]

These application notes provide a comprehensive overview of how Fominoben can be utilized as an agonist in conjunction with antagonists to study the benzodiazepine receptor system. Detailed protocols for key in vitro and in vivo experiments are provided.

Data Presentation: Quantitative Analysis of Fominoben Activity

The following tables summarize the key quantitative data reported for Fominoben's interaction with the benzodiazepine receptor.

Table 1: In Vitro Receptor Binding Affinity of Fominoben

Radioligand	Preparation	Assay Condition	IC50 (µM)	Reference
[3H]Flunitrazepam	Rat cortical membranes	-	Not specified, but displacement was demonstrated	[1]
[3H]Ethyl-beta-carboline-3-carboxylate	Rat cortical membranes	Without GABA	4.05 ± 0.10	[1]
[3H]Ethyl-beta-carboline-3-carboxylate	Rat cortical membranes	With GABA	2.2 ± 0.05	[1]

The shift in IC50 in the presence of GABA is a hallmark characteristic of benzodiazepine receptor agonists.[1]

Table 2: In Vivo Anticonvulsant Efficacy of Fominoben in Mice

Convulsant Agent	Fominoben Dose (mg/kg)	Effect	Antagonism	Reference
Pentylenetetrazol (PTZ), 50 mg/kg	50 and 100	Complete protection from seizures	Effects antagonized by Ro 15-1788	[1]
Pentylenetetrazol (PTZ), 75 mg/kg	50 and 100	Elevated seizure latency	Effects antagonized by Ro 15-1788	[1]
3-Mercaptopropionic Acid (3-MP)	50 and 100	Less pronounced anticonvulsant effects	Effects antagonized by Ro 15-1788	[1]

Table 3: In Vivo Anxiolytic-like Activity of Fominoben in Mice

Behavioral Model	Fominoben Effect	Antagonism	Reference
Mouse Exploratory Model	Produced anti-anxiety effects analogous to diazepam	Action blocked by Ro 15-1788	[2]

Visualizations: Mechanisms and Workflows

The following diagrams illustrate the signaling pathway of Fominoben, a representative experimental workflow for assessing its binding, and an in vivo protocol to test its efficacy and antagonism.

Caption: Fominoben acts as a positive allosteric modulator at the GABA-A receptor.

References

• 1. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anxiolytic-like properties of fominoben - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for Evaluating the Anxiolytic Effects of Fominoben in a Mouse Model

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for evaluating the anxiolytic (anti-anxiety) properties of Fominoben (B1673530) in a mouse model. The following sections detail the experimental procedures for established behavioral assays, guidelines for data presentation, and a summary of the underlying signaling pathway.

Introduction

Fominoben is a centrally acting antitussive agent that has demonstrated anxiolytic-like effects in preclinical studies.[1] Its mechanism of action is believed to be mediated through its interaction with benzodiazepine (B76468) binding sites on the GABA-A receptor, acting as a positive allosteric modulator.[1][2] This protocol outlines a series of behavioral tests to quantify the anxiolytic potential of Fominoben in mice.

General Experimental Workflow

A standardized workflow is critical for obtaining reliable and reproducible data. The general sequence of the experimental procedures is outlined below.

Caption: General experimental workflow for assessing the anxiolytic effects of Fominoben.

Signaling Pathway of Fominoben's Anxiolytic Action

Fominoben's anxiolytic effects are attributed to its interaction with the GABA-A receptor, the primary inhibitory neurotransmitter receptor in the central nervous system.[3][4] By binding to the benzodiazepine site, Fominoben enhances the effect of GABA, leading to an increased influx of chloride ions and subsequent hyperpolarization of the neuron, which reduces neuronal excitability.[3][4]

Caption: Proposed signaling pathway of Fominoben's anxiolytic action via the GABA-A receptor.

Experimental Protocols

The following are detailed protocols for three widely used behavioral assays to assess anxiety-like behavior in mice.

Elevated Plus Maze (EPM) Test

The EPM test is based on the conflict between a mouse's natural tendency to explore a novel environment and its aversion to open and elevated spaces.[5][6]

Apparatus:

• A plus-shaped maze elevated 50-60 cm from the floor.

• Two open arms (e.g., 30x5 cm) and two enclosed arms (e.g., 30x5x15 cm) arranged opposite each other.[5]

• The maze should be made of a non-reflective material that is easy to clean.

Procedure:

• Acclimate mice to the testing room for at least 30-60 minutes before the experiment.[7]

• Administer Fominoben or vehicle control (e.g., saline) via the desired route (e.g., intraperitoneally) 30 minutes prior to testing.

• Place the mouse in the center of the maze, facing one of the open arms.[7]

• Allow the mouse to explore the maze freely for a 5-minute session.[5][6]

• Record the session using a video camera for later analysis.

• Between trials, clean the maze with 70% ethanol (B145695) to remove any olfactory cues.[6]

Data Analysis: Key parameters to be measured include:

• Time spent in the open arms.

• Number of entries into the open arms.

• Time spent in the closed arms.

• Number of entries into the closed arms.

• Total distance traveled.

An anxiolytic effect is indicated by a significant increase in the time spent and the number of entries into the open arms.

Open Field Test (OFT)

The OFT assesses anxiety-like behavior by measuring the conflict between the innate tendency of mice to explore a novel environment and their aversion to a brightly lit, open area.[8][9]

Apparatus:

• A square arena (e.g., 50x50x40 cm) with a floor divided into a central zone and a peripheral zone.[10]

• The arena should be made of a non-porous, easy-to-clean material.

Procedure:

• Acclimate mice to the testing room for at least 30 minutes prior to the test.[10]

• Administer Fominoben or vehicle control 30 minutes before placing the mouse in the arena.

• Gently place the mouse in the center of the open field.

• Allow the mouse to explore the arena for a predetermined duration (typically 5-10 minutes).[8]

• Record the session with a video tracking system.

• Clean the arena thoroughly with 70% ethanol between each mouse.

Data Analysis: The primary measures of anxiety are:

• Time spent in the center zone.

• Number of entries into the center zone.

• Total distance traveled (as a measure of general locomotor activity).

Anxiolytic compounds are expected to increase the time spent and the number of entries into the central zone.

Light-Dark Box (LDB) Test

This test is based on the innate aversion of mice to brightly illuminated areas.[11][12][13]

Apparatus:

• A rectangular box divided into a small, dark compartment (approximately one-third of the box) and a large, brightly lit compartment (approximately two-thirds of the box).[11][13]

• An opening connects the two compartments, allowing the mouse to move freely between them.[11]

Procedure:

• Acclimate mice to the testing room for at least 30 minutes before the experiment.[11]

• Administer Fominoben or vehicle control 30 minutes prior to testing.

• Place the mouse in the center of the brightly lit compartment.[11]

• Allow the mouse to explore the apparatus for 5-10 minutes.[12]

• Record the session using a video tracking system.

• Clean the apparatus with 70% ethanol between trials.[12]

Data Analysis: Parameters to be scored include:

• Time spent in the light compartment.

• Number of transitions between the two compartments.

• Latency to first enter the dark compartment.

An anxiolytic effect is characterized by a significant increase in the time spent in the light compartment and the number of transitions.

Data Presentation

Quantitative data from the behavioral assays should be summarized in clearly structured tables for easy comparison between treatment groups.

Table 1: Effects of Fominoben in the Elevated Plus Maze (EPM) Test

Treatment Group	Dose (mg/kg)	n	Time in Open Arms (s)	Open Arm Entries	Time in Closed Arms (s)	Closed Arm Entries	Total Distance (cm)
Vehicle (Saline)	-	10	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM
Fominoben	X	10	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM
Fominoben	Y	10	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM
Positive Control (Diazepam)	Z	10	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM

Table 2: Effects of Fominoben in the Open Field Test (OFT)

Treatment Group	Dose (mg/kg)	n	Time in Center (s)	Center Entries	Time in Periphery (s)	Total Distance (cm)
Vehicle (Saline)	-	10	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM
Fominoben	X	10	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM
Fominoben	Y	10	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM
Positive Control (Diazepam)	Z	10	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM

Table 3: Effects of Fominoben in the Light-Dark Box (LDB) Test

Treatment Group	Dose (mg/kg)	n	Time in Light Box (s)	Transitions	Latency to Dark (s)
Vehicle (Saline)	-	10	Mean ± SEM	Mean ± SEM	Mean ± SEM
Fominoben	X	10	Mean ± SEM	Mean ± SEM	Mean ± SEM
Fominoben	Y	10	Mean ± SEM	Mean ± SEM	Mean ± SEM
Positive Control (Diazepam)	Z	10	Mean ± SEM	Mean ± SEM	Mean ± SEM

Conclusion

This protocol provides a standardized framework for the comprehensive evaluation of Fominoben's anxiolytic effects in a mouse model. Adherence to these detailed methodologies will facilitate the generation of robust and comparable data, contributing to a clearer understanding of Fominoben's therapeutic potential.

References

• 1. Anxiolytic-like properties of fominoben - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Benzodiazepine Modulation of GABAA Receptors: A Mechanistic Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GABAA receptor - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. protocols.io [protocols.io]
• 7. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. anilocus.com [anilocus.com]
• 9. The Open Field Test for Measuring Locomotor Activity and Anxiety-Like Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Open field test for mice [protocols.io]
• 11. bio-protocol.org [bio-protocol.org]
• 12. Light-dark box test for mice [protocols.io]
• 13. The mouse light/dark box test - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring Blood Gas Changes Following Noleptan (Fominoben) Administration

For Researchers, Scientists, and Drug Development Professionals

Introduction

Noleptan, with the active ingredient Fominoben (B1673530), is an antitussive agent that has also been reported to possess respiratory stimulant properties.[1] Understanding the effects of Noleptan on respiratory function is crucial for its clinical development and application. A primary method for quantifying changes in respiratory status is through the analysis of arterial blood gases (ABGs). This document provides detailed application notes and a comprehensive protocol for measuring blood gas changes, specifically partial pressure of oxygen (PaO2), partial pressure of carbon dioxide (PaCO2), and pH, following the administration of Noleptan.

These guidelines are intended to assist researchers in designing and executing rigorous studies to evaluate the pharmacodynamic effects of Noleptan on the respiratory system. The provided protocols are based on established best practices for arterial blood gas sampling and analysis.[2][3][4][5]

Putative Mechanism of Action

Fominoben's mechanism of action is thought to involve its activity as an agonist at the benzodiazepine (B76468) site of the GABA-A receptor.[1] While benzodiazepines are typically associated with respiratory depression, Fominoben exhibits a paradoxical respiratory stimulant effect. This suggests a unique interaction with the GABA-A receptor complex or the involvement of other unidentified pathways. Fominoben has been shown to bind poorly to the sigma-1 receptor, another target for some antitussive agents.[1] The precise downstream signaling cascade that leads to increased alveolar ventilation remains an area for further investigation.

Putative Signaling Pathway of Noleptan (Fominoben).

Summary of Quantitative Data

A study investigating the effects of Fominoben in patients with chronic obstructive lung diseases reported significant changes in arterial blood gas parameters following two weeks of treatment (160 mg, three times daily).[1] The observed changes are summarized in the table below.

Parameter	Direction of Change	Significance
Arterial O2 Pressure (PaO2)	↑ (Increase)	Significant
Arterial CO2 Pressure (PaCO2)	↓ (Decrease)	Significant
pH	↑ (Increase)	Significant

Table 1: Summary of reported changes in arterial blood gas parameters after Fominoben administration.[1]

Experimental Protocol: Measurement of Arterial Blood Gas Changes

This protocol outlines the procedure for collecting and analyzing arterial blood samples to assess the impact of Noleptan on respiratory function.

Subject Recruitment and Preparation

• 1.1. Participant Screening: Recruit subjects based on the study's inclusion and exclusion criteria. Obtain informed consent from all participants.

• 1.2. Baseline Assessment: Conduct a thorough physical examination and record baseline vital signs.

• 1.3. Acclimatization: Allow subjects to rest in a quiet room for at least 20-30 minutes before the baseline blood draw to ensure they are in a stable respiratory state.[2]

Noleptan Administration

• 2.1. Dosing Regimen: Administer Noleptan according to the study design. Based on previous research, a potential regimen could be 160 mg orally, three times a day for two weeks.[1]

• 2.2. Adherence Monitoring: Implement a system to monitor and ensure subject adherence to the dosing schedule.

Arterial Blood Gas Sampling

• 3.1. Materials:

  • Personal Protective Equipment (gloves, eye protection)

  • Antiseptic swabs (e.g., 70% isopropyl alcohol or chlorhexidine)

  • Pre-heparinized arterial blood gas syringes (1-3 mL) with a 23- or 25-gauge needle

  • Sterile gauze pads

  • Adhesive bandage

  • Sharps container

  • Ice bath for sample transport (if analysis is not immediate)

• 3.2. Site Selection: The radial artery is the preferred site for arterial puncture due to its accessibility and collateral circulation.[5] Perform a modified Allen's test to confirm adequate collateral blood flow from the ulnar artery.[5]

• 3.3. Sampling Procedure:

  • Don appropriate personal protective equipment.

  • Position the patient's wrist comfortably.

  • Palpate the radial artery.

  • Clean the puncture site with an antiseptic swab and allow it to air dry.

  • Hold the syringe like a dart at a 30-45 degree angle to the skin.

  • Insert the needle into the artery. Arterial pressure should cause the syringe to self-fill.

  • Collect 1-2 mL of blood.

  • Withdraw the needle and immediately apply firm pressure to the puncture site with a sterile gauze pad for at least 5 minutes.[5]

  • Expel any air bubbles from the syringe and cap it to prevent exposure to air.[4]

  • Gently roll the syringe to mix the blood with the heparin.

• 3.4. Sample Handling and Transport:

  • Analyze the sample immediately if possible.

  • If analysis will be delayed, place the sample in an ice bath. Samples should be analyzed within 10-15 minutes if at room temperature, and within one hour if chilled.[2]

Blood Gas Analysis

• 4.1. Instrumentation: Use a calibrated blood gas analyzer.

• 4.2. Quality Control: Perform regular quality control checks on the analyzer to ensure the accuracy of the results.[3]

• 4.3. Analysis: Introduce the blood sample into the analyzer according to the manufacturer's instructions.

• 4.4. Parameters to Measure: The primary parameters of interest are:

  • pH

  • Partial pressure of oxygen (PaO2)

  • Partial pressure of carbon dioxide (PaCO2)

  • Bicarbonate (HCO3-)

  • Oxygen saturation (SaO2)

Data Collection and Analysis

• 5.1. Data Recording: Record all blood gas results, along with the time of the sample, the subject's body temperature, and their inspired oxygen concentration at the time of the draw.[2]

• 5.2. Statistical Analysis: Compare the baseline blood gas values with those obtained after the Noleptan treatment period. Use appropriate statistical tests to determine the significance of any observed changes.

Experimental Workflow for Noleptan Blood Gas Study.

References

• 1. Effects of the antitussive fominoben (PB89) on hypoxia in chronic obstructive lung disease: comparison with dextromethorphan using a double-blind method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aarc.org [aarc.org]
• 3. Arterial Blood Gas - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. emedicine.medscape.com [emedicine.medscape.com]
• 5. utmb.edu [utmb.edu]

Application Notes and Protocols for Studying Fominoben's Effect on Hypoxia

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fominoben is a benzanilide (B160483) derivative formerly marketed as an antitussive agent under the trade name Noleptan.[1][2] Emerging evidence from clinical observations suggests that Fominoben possesses respiratory stimulant properties, which may offer therapeutic benefits in hypoxic conditions.[1] Notably, in a study involving patients with chronic obstructive lung disease (COLD) and hypoxia, oral administration of Fominoben resulted in a significant increase in arterial oxygen pressure (PaO2) and a decrease in arterial carbon dioxide pressure (PaCO2).[1] This suggests that Fominoben may improve alveolar ventilation.[1] The primary mechanism of action is hypothesized to be agonistic activity at the benzodiazepine (B76468) site of the GABAA receptor, rather than through the well-characterized hypoxia-inducible factor-1α (HIF-1α) pathway.[2][3]

These application notes provide a comprehensive experimental framework to investigate the effects of Fominoben on hypoxia, focusing on its respiratory stimulant activity. The protocols detailed below are designed for both in vivo and in vitro models to elucidate the mechanism of action and quantify the physiological response to Fominoben under hypoxic conditions.

Data Presentation

Table 1: Effect of Fominoben on Arterial Blood Gases in Patients with Chronic Obstructive Lung Disease and Hypoxia

Parameter	Before Fominoben Administration	After 2 Weeks of Fominoben Administration (160 mg, three times a day)	p-value
Arterial O2 Pressure (PaO2)	Data not available	Significant Increase	< 0.05
Arterial CO2 Pressure (PaCO2)	Data not available	Significant Decrease	< 0.05
pH	Data not available	Significant Increase	< 0.05
Alveolar-arterial O2 difference (A-aDO2)	Data not available	No significant improvement	> 0.05

Source: Data synthesized from a clinical study on the effects of Fominoben in patients with chronic obstructive lung diseases.[1]

Experimental Protocols

In Vivo Assessment of Fominoben's Respiratory Stimulant Effect in a Mouse Model of Hypoxia

This protocol is designed to evaluate the in vivo efficacy of Fominoben in improving respiratory function during normobaric hypoxia.

1.1. Animal Model and Acclimatization

• Animals: Adult male C57BL/6 mice (8-10 weeks old).

• Housing: House animals in a controlled environment (22 ± 2°C, 12-hour light/dark cycle) with ad libitum access to food and water.

• Acclimatization: Allow mice to acclimatize to the housing facility for at least one week before experimentation. Handle the mice daily for 3-4 days prior to the experiment to minimize stress.

1.2. Experimental Groups

• Group 1 (Vehicle Control): Mice receiving vehicle (e.g., saline or a suitable solvent for Fominoben) under normoxic conditions (21% O2).

• Group 2 (Hypoxia + Vehicle): Mice receiving vehicle under hypoxic conditions (e.g., 10% O2).

• Group 3 (Hypoxia + Fominoben - Low Dose): Mice receiving a low dose of Fominoben under hypoxic conditions.

• Group 4 (Hypoxia + Fominoben - High Dose): Mice receiving a high dose of Fominoben under hypoxic conditions.

• Group 5 (Normoxia + Fominoben): Mice receiving a high dose of Fominoben under normoxic conditions to assess for any effects independent of hypoxia.

1.3. Fominoben Administration

• Route of Administration: Intraperitoneal (i.p.) injection or oral gavage.

• Dosage: Based on available literature and preliminary dose-finding studies. For example, starting with doses extrapolated from human studies or based on similar compounds.

• Timing: Administer Fominoben 30-60 minutes before exposure to hypoxia.

1.4. Hypoxia Induction

• Apparatus: Use a whole-body plethysmography chamber equipped with a gas mixing system to control inspired oxygen concentration.

• Protocol:

  • Place the mouse in the plethysmography chamber and allow for a 30-minute acclimatization period under normoxic conditions (21% O2).

  • For hypoxic groups, gradually decrease the oxygen concentration to the target level (e.g., 10% O2, balanced with nitrogen) over 5-10 minutes to avoid sudden stress.

  • Maintain the hypoxic condition for the desired duration (e.g., 30-60 minutes).

1.5. Measurement of Respiratory Parameters using Whole-Body Plethysmography

• Principle: This non-invasive technique measures pressure changes within a sealed chamber caused by the animal's breathing, allowing for the determination of respiratory rate and tidal volume.

• Procedure:

  • Calibrate the plethysmography system before each experiment.

  • Record baseline respiratory parameters during the normoxic acclimatization period.

  • Continuously record respiratory parameters throughout the hypoxic exposure.

  • Analyze the data to determine:

    • Respiratory Rate (breaths/minute): The number of breaths taken per minute.

    • Tidal Volume (mL): The volume of air inhaled or exhaled during a normal breath.

    • Minute Ventilation (mL/minute): The total volume of air inhaled or exhaled per minute (Respiratory Rate x Tidal Volume).

1.6. Arterial Blood Gas Analysis

• Principle: To directly measure the effect of Fominoben on gas exchange in the blood.

• Procedure:

  • At the end of the hypoxic exposure, anesthetize the mice (e.g., with isoflurane).

  • Collect arterial blood samples from the carotid artery or descending aorta into a heparinized syringe.

  • Immediately analyze the samples using a blood gas analyzer to determine PaO2, PaCO2, and pH.

In Vitro Investigation of Fominoben's Mechanism of Action on Neuronal Cells under Hypoxia

This protocol aims to determine if Fominoben directly affects neuronal activity under hypoxic conditions, consistent with its proposed action as a GABAA receptor agonist.

2.1. Cell Culture

• Cell Line: A suitable neuronal cell line (e.g., SH-SY5Y, PC-12) or primary cortical neurons.

• Culture Conditions: Maintain cells in a standard cell culture incubator at 37°C and 5% CO2.

2.2. Hypoxia Induction

• Apparatus: A modular incubator chamber or a hypoxia workstation.

• Protocol:

  • Seed cells in appropriate culture plates or dishes.

  • The following day, replace the culture medium with fresh medium containing either vehicle or Fominoben at various concentrations.

  • Place the cells in the hypoxia chamber and flush with a gas mixture of low oxygen (e.g., 1% O2, 5% CO2, balanced with N2) for a specified duration (e.g., 6-24 hours).

  • Maintain a parallel set of cells under normoxic conditions (21% O2, 5% CO2) as a control.

2.3. Assessment of Neuronal Viability

• Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or similar cell viability assays.

• Procedure: Following hypoxic exposure, assess cell viability to determine if Fominoben has any protective or cytotoxic effects.

2.4. Western Blot Analysis for HIF-1α

• Principle: To confirm that Fominoben's effects are independent of the HIF-1α pathway.

• Procedure:

  • Lyse the cells after normoxic or hypoxic exposure.

  • Perform protein quantification using a BCA assay.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against HIF-1α and a loading control (e.g., β-actin).

  • Incubate with a secondary antibody and visualize the protein bands.

2.5. Electrophysiological Recordings (Optional but Recommended)

• Principle: To directly measure the effect of Fominoben on neuronal excitability.

• Technique: Patch-clamp recording on cultured neurons.

• Procedure:

  • Prepare cultured neurons for patch-clamp recording.

  • Record baseline neuronal activity.

  • Perfuse the cells with Fominoben and record changes in membrane potential and firing rate.

  • To confirm the involvement of GABAA receptors, co-administer a GABAA receptor antagonist (e.g., bicuculline) with Fominoben and observe if the effects are blocked.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: Proposed signaling pathway of Fominoben's effect on hypoxia.

Experimental Workflow Diagram

Caption: Experimental workflow for studying Fominoben's effect on hypoxia.

References

• 1. HIF-1-Independent Mechanisms Regulating Metabolic Adaptation in Hypoxic Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HIF-1-Independent Mechanisms Regulating Metabolic Adaptation in Hypoxic Cancer Cells.: AGOSR [agosr.com]
• 3. Molecular Responses to Hypoxia-Inducible Factor 1α and Beyond - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Molecular Mechanisms of Noleptan (Fominoben) in Cell Culture Models

These application notes provide a framework for researchers, scientists, and drug development professionals to investigate the molecular mechanisms of Noleptan (Fominoben), a respiratory agent, using in vitro cell culture models. Given that related compounds with similar therapeutic applications exhibit significant anti-inflammatory properties, these protocols will focus on elucidating Noleptan's potential impact on key inflammatory signaling pathways, particularly the NF-κB pathway, and the subsequent production of inflammatory mediators.

Introduction

Noleptan (Fominoben) is an antitussive agent with respiratory stimulant activity.[1] While its primary pharmacology has been characterized, a deeper understanding of its molecular mechanisms at the cellular level, particularly concerning inflammation, is an area of active investigation. Drawing parallels from other respiratory therapeutics like Fenspiride, which demonstrates anti-inflammatory effects through modulation of the NF-κB pathway and reduction of pro-inflammatory cytokines, this document outlines cell-based assays to explore similar activities for Noleptan.[2][3]

The following sections provide detailed protocols for utilizing relevant cell culture models to dissect the potential anti-inflammatory effects of Noleptan.

Recommended Cell Culture Models

The choice of cell line is critical for studying inflammation. The following models are recommended due to their established use in immunological and pharmacological research.

• RAW 264.7 (Murine Macrophage-like): This is a widely used cell line for studying inflammation.[4] These cells are robust and respond consistently to inflammatory stimuli like lipopolysaccharide (LPS), leading to the activation of key signaling pathways such as NF-κB and the production of pro-inflammatory cytokines.[4]

• THP-1 (Human Monocytic): These cells can be differentiated into macrophage-like cells with phorbol (B1677699) 12-myristate 13-acetate (PMA). Differentiated THP-1 cells provide a relevant human model for investigating inflammatory responses and are commonly used for studying cytokine release.[5][6]

• A549 (Human Lung Carcinoma): As Noleptan is indicated for respiratory conditions, this human alveolar basal epithelial cell line is a relevant model to study the drug's effects on inflammation in the context of the respiratory system.

Experimental Protocols

General Experimental Workflow

The following diagram illustrates a general workflow for investigating the anti-inflammatory effects of Noleptan in a selected cell culture model.

Caption: General experimental workflow for studying Noleptan's effects.

Protocol 1: Assessment of Noleptan's Effect on NF-κB Activation

The NF-κB signaling pathway is a cornerstone of the inflammatory response, making it a prime target for investigation.[7] This protocol details methods to assess Noleptan's impact on this pathway.

A. Western Blot for Phosphorylated IκBα and p65

This method quantifies the levels of key proteins in the NF-κB pathway. Activation of this pathway leads to the phosphorylation and subsequent degradation of IκBα, and the phosphorylation of the p65 subunit of NF-κB.[7]

Materials:

• Selected cell line (e.g., RAW 264.7)

• Noleptan (Fominoben)

• Lipopolysaccharide (LPS)

• Cell lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-phospho-IκBα, anti-IκBα, anti-phospho-p65, anti-p65, anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to adhere overnight.

• Pre-treat cells with various concentrations of Noleptan for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 15-30 minutes.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Western Blot:

  • Load equal amounts of protein onto an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate with primary antibodies overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate.

• Data Analysis: Quantify band intensities using densitometry software and normalize to a loading control (e.g., β-actin).

B. Immunofluorescence for p65 Nuclear Translocation

This technique visualizes the movement of the p65 subunit from the cytoplasm to the nucleus, a critical step in NF-κB activation.[8]

Materials:

• Cells seeded on glass coverslips in a 24-well plate

• Noleptan

• LPS

• 4% Paraformaldehyde (PFA)

• 0.25% Triton X-100 in PBS

• Blocking solution (1% BSA in PBST)

• Primary antibody (anti-p65)

• Fluorescently-labeled secondary antibody

• DAPI (for nuclear counterstaining)

• Mounting medium

Procedure:

• Cell Seeding and Treatment: Seed cells on coverslips and treat with Noleptan and LPS as described for Western blotting.

• Fixation and Permeabilization:

  • Fix cells with 4% PFA for 15 minutes.

  • Permeabilize with 0.25% Triton X-100 for 10 minutes.

• Immunostaining:

  • Block with 1% BSA for 30 minutes.

  • Incubate with anti-p65 primary antibody for 1 hour.

  • Wash and incubate with a fluorescently-labeled secondary antibody for 1 hour in the dark.

• Mounting: Counterstain nuclei with DAPI and mount coverslips on microscope slides.

• Imaging: Visualize cells using a fluorescence microscope and quantify the nuclear translocation of p65.

Protocol 2: Measurement of Pro-Inflammatory Cytokine Production

Noleptan's anti-inflammatory effects can be quantified by measuring its impact on the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β.

A. Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a sensitive method for quantifying the concentration of secreted cytokines in the cell culture supernatant.[9]

Materials:

• Cell culture supernatant from treated cells

• Commercially available ELISA kits for TNF-α, IL-6, and IL-1β

Procedure:

• Sample Collection: After treating cells with Noleptan and LPS (for 6-24 hours), collect the cell culture supernatant.

• ELISA: Perform the ELISA according to the manufacturer's instructions. This typically involves:

  • Adding standards and samples to antibody-coated plates.

  • Incubation with a detection antibody.

  • Addition of a substrate to produce a colorimetric signal.

• Data Analysis: Measure the absorbance at the appropriate wavelength and calculate cytokine concentrations based on the standard curve.

B. Quantitative Real-Time PCR (qPCR)

qPCR measures the mRNA expression levels of cytokine genes, providing insight into the transcriptional regulation by Noleptan.[10]

Materials:

• Treated cells

• RNA extraction kit (e.g., TRIzol)

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Primers for TNF-α, IL-6, IL-1β, and a housekeeping gene (e.g., GAPDH, β-actin)

Procedure:

• Cell Treatment and Lysis: Treat cells as described previously and lyse them to extract total RNA.

• RNA Extraction and cDNA Synthesis: Extract RNA and synthesize cDNA according to the kit manufacturer's protocols.

• qPCR:

  • Set up qPCR reactions with primers for target and housekeeping genes.

  • Run the qPCR program on a real-time PCR system.

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing to the housekeeping gene.

Data Presentation

Quantitative data from the described experiments should be summarized in tables for clear comparison.

Table 1: Effect of Noleptan on NF-κB Pathway Protein Expression

Treatment Group	Phospho-IκBα / Total IκBα (Relative Intensity)	Phospho-p65 / Total p65 (Relative Intensity)
Control
LPS
Noleptan (Low Dose) + LPS
Noleptan (High Dose) + LPS

Table 2: Effect of Noleptan on Pro-Inflammatory Cytokine Production

Treatment Group	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Control
LPS
Noleptan (Low Dose) + LPS
Noleptan (High Dose) + LPS

Table 3: Effect of Noleptan on Pro-Inflammatory Gene Expression

Treatment Group	TNF-α mRNA (Fold Change)	IL-6 mRNA (Fold Change)	IL-1β mRNA (Fold Change)
Control
LPS
Noleptan (Low Dose) + LPS
Noleptan (High Dose) + LPS

Signaling Pathway Diagram

The following diagram illustrates the canonical NF-κB signaling pathway and indicates the potential points of intervention for Noleptan based on the proposed experiments.

Caption: Proposed mechanism of Noleptan on the NF-κB signaling pathway.

References

• 1. Fominoben - Wikipedia [en.wikipedia.org]
• 2. What is Fenspiride Hydrochloride used for? [synapse.patsnap.com]
• 3. What is the mechanism of Fenspiride Hydrochloride? [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 4. In vitro assesment of anti-inflammatory activities of coumarin and Indonesian cassia extract in RAW264.7 murine macrophage cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In Vitro and Ex Vivo Models for Screening Topical Anti-Inflammatory Drugs [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 8. benchchem.com [benchchem.com]
• 9. biocompare.com [biocompare.com]
• 10. Approaches to Determine Expression of Inflammatory Cytokines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing Noleptan dosage to minimize adverse effects in animal studies

Technical Support Center: Noleptan Animal Studies

Disclaimer: Noleptan (fominoben) is a drug that was formerly marketed as an antitussive.[1][2] The following guide is a synthesized resource for research professionals based on established principles of preclinical drug development and toxicology. The data and protocols presented are illustrative and should be adapted to specific experimental contexts.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Noleptan?

A1: Noleptan, also known as fominoben, is classified as an antitussive agent.[1][2] While its primary role is to suppress coughing, research suggests it may act as an agonist at the benzodiazepine (B76468) site of the GABA-A receptor and has respiratory stimulant properties.[1] It binds poorly to the sigma-1 receptor, a common target for many other antitussive drugs.[1]

Q2: What are the most common adverse effects of Noleptan observed in animal studies and humans?

A2: Common adverse effects reported include appetite suppression, nausea, vomiting, insomnia, irritability, and hallucinations.[1] Rarer side effects can include drowsiness (somnolence), dizziness, dry mouth, blurred vision, and urticaria (hives).[1] Preclinical studies should be designed to monitor for these effects, especially at higher dose ranges.

Q3: How can we differentiate between the intended therapeutic effects and adverse effects during our studies?

A3: Differentiating between therapeutic and adverse effects requires establishing clear endpoints and a robust dose-response relationship. The minimum effective dose (MED) should be determined to see the desired therapeutic effect (e.g., cough suppression), while the maximum tolerated dose (MTD) is identified by the onset of significant toxicity.[3] Careful observation, regular clinical pathology, and specific functional assessments are crucial. For instance, a mild sedative effect might be acceptable, but excessive lethargy that interferes with feeding is a clear adverse event.

Q4: What animal models are most appropriate for studying Noleptan?

A4: The selection of an animal model should be based on the specific research question, considering factors like metabolism, receptor expression, and physiological relevance to the human condition.[3] For general toxicology, rodents are often a starting point. However, for specific assessments like cardiovascular safety, a larger animal model such as a telemetered canine might be more appropriate.

Troubleshooting Guides

Issue 1: Animals exhibit excessive sedation and lethargy.

• Possible Cause: The administered dose exceeds the MTD or has significant off-target effects, potentially related to its GABA-A receptor agonism.

• Troubleshooting Steps:

  • Verify Dosing: Double-check all dose calculations, formulation concentrations, and administration volumes.

  • Reduce Dose: Lower the dose to the next lowest level in your study design. If the effect persists, consider adding an intermediate dose group between the effective dose and the dose causing sedation.[3]

  • Evaluate Pharmacokinetics (PK): Analyze plasma concentrations of Noleptan. Slower than expected clearance could lead to drug accumulation and exaggerated pharmacological effects.[3]

  • Refine Observation Schedule: Increase the frequency of clinical observations after dosing to precisely characterize the onset and duration of sedation.

Issue 2: Inconsistent or variable results are observed across animals in the same dose group.

• Possible Cause: Variability can stem from multiple factors including animal health, experimental technique, or environmental conditions.

• Troubleshooting Steps:

  • Review Animal Health: Ensure all animals are healthy and acclimatized before starting the study. Underlying health issues can alter drug metabolism and response.

  • Standardize Procedures: Review and standardize all procedures, including handling, dosing time, and method of administration. Ensure all technicians are following the exact same protocol.

  • Control Environmental Factors: Check for consistency in housing conditions such as light cycles, temperature, and noise, as these can influence animal physiology and behavior.

  • Increase Sample Size: If variability is inherent to the model, a larger sample size may be required to achieve statistical significance.[4]

Data Presentation

Table 1: Illustrative Dose-Response and Adverse Effects of Noleptan in a 14-Day Rodent Study

Dose Group (mg/kg/day)	Therapeutic Effect (Antitussive)	Incidence of Sedation	Mean Body Weight Change	Observations of Nausea/Vomiting
Vehicle Control	None	0% (0/10)	+5.2%	0% (0/10)
10 (Low Dose)	Mild	10% (1/10)	+4.8%	0% (0/10)
30 (Mid Dose)	Moderate	40% (4/10)	+1.5%	20% (2/10)
100 (High Dose)	Strong	90% (9/10)	-2.3%	70% (7/10)

Table 2: Receptor Binding Profile of Noleptan (Illustrative Data)

Receptor Target	Binding Affinity (Ki, nM)	Implication
GABA-A (Benzodiazepine site)	50	Sedation, Anxiolysis
Sigma-1	>10,000	Low affinity, not primary target
Histamine H1	250	Potential for sedation at higher doses
Alpha-1 Adrenergic	800	Potential for hypotension at higher doses

Experimental Protocols

Protocol 1: Dose-Range Finding (DRF) Study in Rodents

• Objective: To determine the minimum effective dose (MED) and maximum tolerated dose (MTD) of Noleptan.[3]

• Animal Model: Sprague-Dawley rats (n=5/sex/group).

• Dose Levels: Based on in vitro data, select a starting dose. Use a geometric progression (e.g., 10, 30, 100, 300 mg/kg) to establish a broad dose-response curve.[3] Include a vehicle control group.

• Administration: Oral gavage, once daily for 7 days.

• Parameters to Monitor:

  • Clinical Observations: Conduct detailed observations twice daily, looking for signs of toxicity (e.g., sedation, lethargy, ataxia, changes in respiration).

  • Body Weight: Measure daily to assess general health.

  • Food Consumption: Measure daily. Appetite suppression is a known potential side effect.[1]

  • Terminal Procedures: At the end of the study, collect blood for clinical pathology (hematology and clinical chemistry) and tissues for histopathological examination.

• Data Analysis: Determine the MTD as the highest dose that does not produce mortality or serious signs of toxicity that would prevent the animal from surviving a longer-term study.

Visualizations

References

• 1. Fominoben - Wikipedia [en.wikipedia.org]
• 2. Noleptan (fominoben): uses & side-effects | PatientsLikeMe [patientslikeme.com]
• 3. Dose Range Finding in Preclinical Studies | Altasciences Blog [altasciences.com]
• 4. biobostonconsulting.com [biobostonconsulting.com]

Technical Support Center: Addressing Off-Target Effects of Noleptan in Cellular Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address potential off-target effects of Noleptan in cellular assays.

Important Note on "Noleptan": The trade name Noleptan has been associated with the antitussive agent Fominoben . However, significant concerns regarding off-target cardiac effects, leading to market withdrawal in the European Union, are linked to the drug Fenspiride (B195470) . Given the potential for confusion and the critical safety information related to Fenspiride, this guide will address general principles of off-target effects and provide specific details relevant to both compounds where applicable.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern in cellular assays?

Q2: My phenotypic results are not consistent with the known on-target effect of my compound. How can I determine if this is due to an off-target effect?

A2: Inconsistencies between expected and observed results are a key indicator of potential off-target activity. A systematic approach to investigate this includes:

• Target Engagement Assays: Confirm that the compound is binding to its intended target at the concentrations used in your assay.

• Dose-Response Analysis: Atypical dose-response curves (e.g., biphasic or unusually steep) can suggest multiple mechanisms of action.

• Literature Review: Thoroughly research the compound and similar chemical structures for any reported off-target activities.

• Use of Structurally Unrelated Inhibitors: If another compound that inhibits the same target through a different mechanism produces the same phenotype, it strengthens the evidence for an on-target effect. If not, an off-target effect is more likely.

• Target Knockout/Knockdown Models: The most definitive way to confirm an off-target effect is to test the compound in cells where the intended target has been genetically removed (e.g., using CRISPR-Cas9) or its expression is significantly reduced (e.g., using siRNA or shRNA).[5] If the compound still produces the same effect in these cells, it is acting through an off-target mechanism.[3][4]

Q3: What are some common strategies to minimize off-target effects in my cellular assays?

A3: Minimizing off-target effects is crucial for generating reliable data. Key strategies include:

• Optimize Compound Concentration: Use the lowest concentration of the compound that elicits the desired on-target effect. This minimizes the likelihood of engaging lower-affinity off-target molecules.

• Use High-Fidelity Tools: When using genetic methods like CRISPR, employ high-fidelity Cas9 variants to reduce off-target gene editing.[6][7]

• Rational Drug Design: Whenever possible, use compounds that have been specifically designed for high target selectivity.[1]

• Control Experiments: Always include appropriate controls, such as inactive enantiomers of the compound or structurally similar but inactive analogs, to distinguish specific from non-specific effects.

• Post-Treatment Monitoring: For drugs with known off-target liabilities, continuous monitoring for these effects is essential.[1]

Troubleshooting Guide: Fenspiride Case Study

Fenspiride was an anti-inflammatory drug prescribed for respiratory conditions.[8] Its marketing authorization was revoked by the European Medicines Agency (EMA) due to the risk of serious heart rhythm problems caused by off-target effects.[9][10]

Known Off-Target Effect: Fenspiride was found to block the hERG (human Ether-à-go-go-Related Gene) potassium channel.[9][11] This channel is critical for cardiac repolarization, and its inhibition can lead to QT interval prolongation and potentially fatal arrhythmias like Torsades de Pointes.[9][10]

Quantitative Data: Fenspiride On-Target vs. Off-Target Activity

Parameter	On-Target (Anti-inflammatory)	Off-Target (hERG Channel)
Target	Inhibition of inflammatory mediator production (e.g., cytokines, arachidonic acid metabolites)[12]	hERG potassium channel
Effect	Reduction of inflammation in respiratory tract[8]	Delayed cardiac repolarization, QT prolongation[10]
Assay Type	ELISA for cytokines, arachidonic acid release assay	Patch-clamp electrophysiology
Effective Conc.	Low micromolar (µM) range	Low micromolar (µM) range

Signaling Pathway Diagram: Fenspiride

Caption: Fenspiride's dual action on inflammatory pathways and cardiac ion channels.

Experimental Protocol: hERG Channel Inhibition Assay (Manual Patch-Clamp)

This protocol outlines a method to assess the inhibitory effect of a compound on the hERG channel expressed in a stable cell line (e.g., HEK293).

1. Cell Preparation:

• Culture HEK293 cells stably expressing the hERG channel in appropriate media.
• Plate cells onto glass coverslips 24-48 hours before the experiment to achieve 50-70% confluency.

2. Solutions:

• External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.
• Internal (Pipette) Solution (in mM): 130 KCl, 1 MgCl₂, 1 CaCl₂, 10 EGTA, 10 HEPES, 5 Mg-ATP. Adjust pH to 7.2 with KOH.
• Compound Stock: Prepare a 10 mM stock solution of Fenspiride (or test compound) in DMSO. Serially dilute in the external solution to achieve final desired concentrations.

3. Electrophysiology Recording:

• Transfer a coverslip to the recording chamber on an inverted microscope and perfuse with the external solution.
• Pull borosilicate glass pipettes to a resistance of 2-5 MΩ when filled with the internal solution.
• Establish a whole-cell patch-clamp configuration on a single cell.
• Hold the cell at a membrane potential of -80 mV.
• Apply a voltage protocol to elicit hERG currents. A typical protocol is a depolarizing step to +20 mV for 2 seconds, followed by a repolarizing step to -50 mV for 3 seconds to record the peak tail current.
• Repeat the voltage protocol every 15 seconds to establish a stable baseline current.

4. Compound Application:

• Perfuse the cell with the external solution containing the test compound at a specific concentration.
• Record the hERG current until a steady-state block is achieved (typically 3-5 minutes).
• Perform a washout by perfusing with the compound-free external solution.

5. Data Analysis:

• Measure the peak tail current amplitude before (control) and after compound application.
• Calculate the percentage of current inhibition for each concentration.
• Plot the percentage of inhibition against the compound concentration and fit the data to a Hill equation to determine the IC₅₀ value.

Troubleshooting Guide: Fominoben (Noleptan) Case Study

Fominoben is an antitussive (cough suppressant).[13] Its off-target profile is less characterized than Fenspiride's, but literature suggests potential interactions with other receptors.

Potential Off-Target Interactions:

• Sigma-1 Receptor: Poor binding has been reported, suggesting it is not a primary off-target.[13]

• GABA-A Receptor: Some research indicates it may act as an agonist at the benzodiazepine (B76468) site of the GABA-A receptor, which could contribute to anxiolytic-like effects.[13]

Quantitative Data: Fominoben Receptor Binding Profile (Hypothetical)

Target	Binding Affinity (Ki)	Functional Activity	Assay Type
On-Target (Antitussive)	Not well defined	Respiratory stimulant	In vivo models
GABA-A Receptor	Micromolar (µM) range	Agonist	Radioligand binding assay, Electrophysiology
Sigma-1 Receptor	> 10 µM (Low affinity)	-	Radioligand binding assay

Signaling Pathway Diagram: Fominoben

Caption: Fominoben's proposed on-target antitussive and potential off-target GABAergic effects.

Experimental Protocol: Radioligand Binding Assay for GABA-A Receptor

This protocol describes a competitive binding assay to determine the affinity of a test compound for the benzodiazepine site on the GABA-A receptor.

1. Preparation of Membranes:

• Homogenize rat cerebral cortex tissue in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).
• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C.
• Collect the supernatant and centrifuge at 20,000 x g for 20 minutes at 4°C.
• Resuspend the resulting pellet in buffer, incubate at 37°C for 30 minutes (to remove endogenous GABA), and centrifuge again.
• Resuspend the final pellet in assay buffer and determine the protein concentration (e.g., using a BCA assay).

2. Binding Assay:

• Set up assay tubes containing:
• Assay Buffer (50 mM Tris-HCl, pH 7.4)
• Radioligand (e.g., [³H]-Flunitrazepam) at a concentration near its Kd.
• Increasing concentrations of the test compound (Fominoben).
• Membrane preparation (50-100 µg of protein).
• For non-specific binding, use a high concentration of a known benzodiazepine site ligand (e.g., 10 µM Diazepam).
• For total binding, omit the test compound and non-specific ligand.

3. Incubation and Filtration:

• Incubate the tubes at 4°C for 60-90 minutes.
• Rapidly terminate the reaction by filtering the contents of each tube through glass fiber filters (e.g., Whatman GF/B) using a cell harvester.
• Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

4. Quantification:

• Place the filters in scintillation vials with scintillation cocktail.
• Quantify the radioactivity using a liquid scintillation counter.

5. Data Analysis:

• Calculate specific binding by subtracting non-specific binding from total binding.
• Plot the percentage of specific binding against the log concentration of the test compound.
• Fit the data to a one-site competition model to determine the IC₅₀, which can then be converted to a Ki (inhibition constant).

General Experimental Workflow

The following diagram illustrates a general workflow for identifying and characterizing off-target effects.

Caption: A logical workflow for investigating potential off-target effects.

References

• 1. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 2. On-target and off-target-based toxicologic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. icr.ac.uk [icr.ac.uk]
• 6. Beyond the promise: evaluating and mitigating off-target effects in CRISPR gene editing for safer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. [Efficacy and tolerance of fenspiride in adult patients with acute respiratory tract infections] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Withdrawal of marketing authorisations for fenspiride medicines | European Medicines Agency (EMA) [ema.europa.eu]
• 10. Suspension of fenspiride medicines due to potential risk of heart rhythm problems | European Medicines Agency (EMA) [ema.europa.eu]
• 11. EU Panel Backs Market Withdrawal of Fenspiride Due to Heart Risk [medscape.com]
• 12. [ENT inflammation and importance of fenspiride] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Fominoben - Wikipedia [en.wikipedia.org]

Technical Support Center: Enhancing the Oral Bioavailability of Fominoben

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals working to improve the oral bioavailability of Fominoben. Given Fominoben's poor aqueous solubility, this guide focuses on established formulation strategies to enhance its dissolution and absorption.

Troubleshooting Guide

This section addresses specific issues that may arise during the formulation development of Fominoben.

Problem	Potential Cause	Suggested Solution
Low Fominoben Loading in Solid Dispersion	Poor miscibility or solubility of Fominoben in the selected polymer carrier.	1. Screen a wider range of polymers with varying polarities (e.g., PVP, HPMC, Soluplus®).2. Employ a combination of carriers or add a plasticizer to improve miscibility.3. Consider a different solvent system for the solvent evaporation method to enhance initial drug-polymer mixing.
Fominoben Recrystallizes in Amorphous Solid Dispersion During Storage	The amorphous form is thermodynamically unstable. The chosen polymer may not be effectively inhibiting crystallization. The formulation has a high drug loading.	1. Increase the polymer-to-drug ratio to better stabilize the amorphous Fominoben.2. Store the formulation at lower temperatures and humidity.3. Incorporate a secondary crystallization inhibitor into the formulation.4. Characterize the drug-polymer interaction to ensure a stable dispersion is formed.
No Significant Improvement in Dissolution Rate with Micronized Fominoben	Particle agglomeration is occurring, reducing the effective surface area. The wetting of the micronized powder is poor.	1. Incorporate a wetting agent or surfactant into the formulation.2. Consider wet milling instead of dry milling to prevent agglomeration.3. Formulate the micronized Fominoben into a granule or tablet with appropriate disintegrants and wetting agents.
Phase Separation or Drug Precipitation in Self-Emulsifying Drug Delivery System (SEDDS)	The drug concentration exceeds the solubilization capacity of the SEDDS components. The ratio of oil, surfactant, and cosurfactant is not optimal.	1. Reduce the concentration of Fominoben in the formulation.2. Systematically vary the ratios of the oil, surfactant, and cosurfactant to construct a ternary phase diagram and identify the optimal self-emulsification region.3. Screen different oils, surfactants, and cosurfactants to find a system with higher solubilization capacity for Fominoben.
High Variability in In Vivo Pharmacokinetic Data	The formulation is not robust and its performance is sensitive to physiological variables in the gastrointestinal tract. Food effects are influencing absorption.	1. For lipid-based systems, assess the impact of digestion by performing in vitro lipolysis studies.2. For solid dispersions, evaluate the formulation's performance in biorelevant dissolution media (e.g., FaSSIF, FeSSIF).3. Standardize the feeding schedule of the animal models in preclinical studies.

Frequently Asked Questions (FAQs)

1. What are the main challenges with the oral administration of Fominoben?

The primary challenge is its very low aqueous solubility. Fominoben's water solubility is reported to be 0.1 mg/100 ml, which can lead to a low dissolution rate in the gastrointestinal tract, poor absorption, and consequently, low and variable oral bioavailability.[1]

2. What are the key physicochemical properties of Fominoben to consider?

Property	Value	Source
Molecular Formula	C₂₁H₂₄ClN₃O₃	[1][2][3]
Molecular Weight	401.89 g/mol	[1][2][3]
Water Solubility	0.1 mg/100 ml	[1]
logP (octanol/water)	2.883 (Calculated)	[2]
logS (water solubility)	-3.84 (Calculated)	[2]

Based on its low solubility, Fominoben is likely a Biopharmaceutics Classification System (BCS) Class II or IV drug, meaning its oral absorption is limited by its solubility and/or permeability.[4][5]

3. What are the most promising strategies to improve Fominoben's oral bioavailability?

Several formulation strategies can be employed to overcome the solubility challenge of Fominoben:

• Particle Size Reduction: Techniques like micronization and nanosizing increase the surface area of the drug, which can enhance the dissolution rate.[4][6]

• Amorphous Solid Dispersions: Dispersing Fominoben in a polymer carrier in its amorphous (non-crystalline) state can significantly increase its apparent solubility and dissolution rate.[7][8]

• Lipid-Based Formulations: Formulating Fominoben in oils, surfactants, and cosurfactants, such as in a Self-Emulsifying Drug Delivery System (SEDDS), can improve its solubilization in the gut and facilitate its absorption.[9][10]

• Complexation: Using cyclodextrins to form inclusion complexes can enhance the solubility of Fominoben by encapsulating the poorly soluble drug molecule within the cyclodextrin (B1172386) cavity.[7][11]

4. How do I choose the best bioavailability enhancement strategy for Fominoben?

The selection of a suitable strategy depends on several factors, including the physicochemical properties of Fominoben, the desired dosage form, and the target product profile. A systematic approach is recommended:

Caption: Workflow for selecting a bioavailability enhancement strategy for Fominoben.

5. Can you provide a starting point for developing a solid dispersion of Fominoben?

A solid dispersion of Fominoben can be prepared using the solvent evaporation method. This is a common laboratory-scale technique.

Experimental Protocol: Fominoben Solid Dispersion by Solvent Evaporation

• Materials: Fominoben, a polymer carrier (e.g., polyvinylpyrrolidone (B124986) K30 - PVP K30), and a suitable solvent (e.g., methanol (B129727) or a mixture of dichloromethane (B109758) and methanol).

• Procedure:

  • Accurately weigh Fominoben and PVP K30 in a desired ratio (e.g., 1:1, 1:3, 1:5 drug-to-polymer weight ratio).

  • Dissolve both the drug and the polymer in a minimal amount of the chosen solvent in a round-bottom flask.

  • Ensure complete dissolution to achieve a homogenous solution.

  • Remove the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50°C).

  • Continue evaporation until a dry film is formed on the flask wall.

  • Further dry the solid dispersion in a vacuum oven at a slightly elevated temperature (e.g., 40°C) for 24 hours to remove residual solvent.

  • Scrape the dried solid dispersion, pulverize it gently using a mortar and pestle, and pass it through a sieve to obtain a uniform powder.

  • Store the resulting powder in a desiccator.

6. How should I evaluate the performance of my Fominoben formulation in vitro?

The primary in vitro test is the dissolution study. This experiment assesses how quickly and to what extent Fominoben is released from the formulation into a liquid medium.

Experimental Protocol: In Vitro Dissolution Testing

• Apparatus: USP Dissolution Apparatus 2 (Paddle Apparatus).

• Dissolution Medium: 900 mL of a relevant buffer, such as 0.1 N HCl (to simulate gastric fluid) or phosphate (B84403) buffer pH 6.8 (to simulate intestinal fluid). The addition of a small amount of surfactant (e.g., 0.5% Sodium Lauryl Sulfate) may be necessary to maintain sink conditions for poorly soluble drugs.

• Procedure:

  • Set the paddle speed to a standard rate (e.g., 50 or 75 RPM) and maintain the temperature of the dissolution medium at 37 ± 0.5°C.

  • Introduce a precisely weighed amount of the Fominoben formulation into each dissolution vessel.

  • At predetermined time points (e.g., 5, 10, 15, 30, 45, 60 minutes), withdraw a sample of the dissolution medium.

  • Immediately replace the withdrawn volume with fresh, pre-warmed medium.

  • Filter the samples promptly through a suitable filter (e.g., 0.45 µm PTFE).

  • Analyze the concentration of Fominoben in the filtered samples using a validated analytical method, such as HPLC.

  • Plot the cumulative percentage of drug dissolved against time.

Caption: Mechanisms of different strategies to improve Fominoben's bioavailability.

7. After a successful in vitro result, what is the next step?

The next step is to evaluate the formulation's performance in vivo through a pharmacokinetic study in an animal model (e.g., rats or dogs).[12] This is crucial to determine if the improved in vitro dissolution translates to enhanced absorption and higher drug concentration in the bloodstream.

Experimental Protocol: In Vivo Pharmacokinetic Study (Rat Model)

• Animals: Male Sprague-Dawley rats (or another appropriate strain), fasted overnight with free access to water.

• Groups:

  • Group 1: Fominoben suspension (control).

  • Group 2: Developed Fominoben formulation (e.g., solid dispersion).

  • (Optional) Group 3: Intravenous administration of Fominoben (to determine absolute bioavailability).

• Procedure:

  • Administer the formulations orally via gavage at a specific dose.

  • Collect blood samples (e.g., via the tail vein) at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, 24 hours) into tubes containing an anticoagulant (e.g., heparin).

  • Centrifuge the blood samples to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

  • Extract Fominoben from the plasma samples and analyze the concentration using a validated bioanalytical method (e.g., LC-MS/MS).

  • Calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to reach Cmax), and AUC (Area Under the Curve).

  • Compare the parameters between the control and the test formulation groups to assess the improvement in bioavailability.

References

• 1. Fominoben [drugfuture.com]
• 2. Fominoben (CAS 18053-31-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. Fominoben - Wikipedia [en.wikipedia.org]
• 4. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Emerging Role of Biopharmaceutical Classification and Biopharmaceutical Drug Disposition System in Dosage form Development: A Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ijcrt.org [ijcrt.org]
• 7. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. What are the methods used for enhancement of bioavailability? [synapse.patsnap.com]
• 11. Methods of enhancing Dissolution and bioavailability of poorly soluble drugs | PPTX [slideshare.net]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Noleptan's Variability in Experimental Results

This technical support center is designed for researchers, scientists, and drug development professionals who are encountering variability in their experimental results with Noleptan. The following troubleshooting guides and frequently asked questions (FAQs) address common issues in a question-and-answer format to help you achieve more consistent and reliable data.

Frequently Asked Questions (FAQs)

Q1: We are observing significant well-to-well and plate-to-plate variability in our cell viability assays with Noleptan. What are the potential causes?

A1: High variability in cell-based assays is a common issue that can stem from several factors.[1][2] When working with Noleptan, it is crucial to systematically evaluate your experimental workflow. Key areas to investigate include inconsistencies in cell culture practices, reagent handling, and the assay procedure itself.[2][3]

Q2: Could the observed variability be related to the properties of Noleptan itself?

A2: While experimental technique is a primary contributor to variability, the physicochemical properties of a compound can also play a role. Factors such as the stability of Noleptan in your culture medium, its potential for off-target effects, or interactions with media components could influence results. It is also important to consider that Noleptan is a trade name for Fominoben, which has known effects as a respiratory stimulant and potential agonist at the GABAA receptor's benzodiazepine (B76468) site.[4] These activities could lead to complex cellular responses that are sensitive to experimental conditions.

Q3: How can we minimize the impact of cellular health and passage number on experimental variability?

A3: Maintaining consistent cell health and using a narrow range of passage numbers are critical for reproducible results.[2] We recommend creating a cell bank of a low-passage, well-characterized cell line and using a fresh vial for each set of experiments. Always ensure cells are in the logarithmic growth phase and have high viability before starting an experiment.[2]

Troubleshooting Guides

Issue 1: Inconsistent IC50 Values for Noleptan in Cytotoxicity Assays

If you are observing fluctuating IC50 values for Noleptan across different experimental runs, consider the following troubleshooting steps.

Potential Causes and Solutions

Potential Cause	Recommended Solution
Inconsistent Cell Seeding Density	Ensure a homogenous single-cell suspension before plating and use a calibrated multichannel pipette for seeding.[1] Perform a cell density optimization experiment to find the optimal seeding number for your cell line and assay duration.
Variability in Noleptan Stock Solution	Prepare a large, single batch of a high-concentration stock solution of Noleptan in an appropriate solvent (e.g., DMSO). Aliquot and store at -80°C to avoid repeated freeze-thaw cycles.[2]
Edge Effects in Microplates	Avoid using the outer wells of the microplate for experimental samples as they are more prone to evaporation. Fill these wells with sterile PBS or media to create a humidity barrier.
Inconsistent Incubation Times	Standardize the incubation time with Noleptan and ensure it is consistent across all experiments.[2] Use a timer and process plates in the same order each time.
Serum Lot-to-Lot Variability	If using fetal bovine serum (FBS), test different lots or consider using a serum-free medium, as serum components can interact with compounds and affect cell growth.[1]

Issue 2: High Background Signal or Low Signal-to-Noise Ratio

A poor signal-to-noise ratio can mask the true effect of Noleptan. The following table outlines potential causes and solutions.

Potential Causes and Solutions

Potential Cause	Recommended Solution
Suboptimal Reagent Concentration	Titrate critical assay reagents, such as detection antibodies or substrates, to determine the optimal concentration for your specific assay conditions.
Instrument Settings	Optimize the settings on your plate reader, such as gain, number of flashes, and read height, for your specific assay plate and signal intensity.[5]
Media Components Interference	Phenol (B47542) red and other media components can interfere with absorbance and fluorescence readings.[5] Consider using phenol red-free media or washing cells with PBS before adding assay reagents.
Cellular Autofluorescence	If you are using a fluorescence-based assay, high cellular autofluorescence can be an issue. Ensure you have appropriate controls (e.g., cells alone, vehicle-treated cells) to subtract background fluorescence.

Experimental Protocols

Protocol 1: Standardized Cell Viability (MTT) Assay for Noleptan

This protocol provides a standardized method for assessing the cytotoxic effects of Noleptan on a cancer cell line.

Materials:

• Noleptan (Fominoben)

• Human cancer cell line (e.g., A549)

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a specialized buffer)

• 96-well clear flat-bottom plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.[2]

• Compound Treatment: Prepare serial dilutions of Noleptan in complete growth medium. Remove the old medium from the cells and add the medium containing different concentrations of Noleptan. Include vehicle-only controls.[2]

• Incubation: Incubate the plate for the desired treatment duration (e.g., 48 or 72 hours).[2]

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.[2]

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.[2]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-only control and determine the IC50 value.

Visualizations

Noleptan Experimental Workflow

Caption: A standardized workflow for assessing Noleptan's effect on cell viability.

Troubleshooting Logic for High Variability

Caption: A decision tree for troubleshooting sources of variability in Noleptan experiments.

Hypothetical Signaling Pathway for Noleptan

Given that Fominoben (Noleptan) may act on GABAA receptors, a hypothetical signaling pathway could involve modulation of downstream signaling cascades.

Caption: A hypothetical signaling pathway illustrating Noleptan's potential mechanism of action.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.co.uk]
• 4. Fominoben - Wikipedia [en.wikipedia.org]
• 5. bitesizebio.com [bitesizebio.com]

Technical Support Center: Mitigating Potential Drug Interactions with Fominoben

This technical support center provides guidance for researchers, scientists, and drug development professionals on investigating and mitigating potential drug-drug interactions (DDIs) with Fominoben. Given the limited publicly available data on Fominoben's metabolic profile, this guide focuses on the fundamental experimental workflows to characterize its DDI potential.

Frequently Asked Questions (FAQs)

Q1: Where do I begin to assess the drug interaction potential of Fominoben?

A1: The initial assessment should begin with a series of in vitro experiments to understand how Fominoben is metabolized and how it might affect major drug-metabolizing enzymes and transporters. A typical workflow includes metabolic stability assays, reaction phenotyping to identify the enzymes responsible for its metabolism, and screening for its potential to inhibit or induce key cytochrome P450 (CYP) enzymes and drug transporters.

Q2: What are the primary metabolic pathways I should be concerned about for a novel compound like Fominoben?

A2: For most small molecule drugs, the primary focus is on Phase I metabolism, predominantly carried out by cytochrome P450 (CYP) enzymes, and Phase II metabolism, which involves conjugation reactions (e.g., glucuronidation). Your investigation should prioritize the major human CYP isoforms: CYP1A2, CYP2B6, CYP2C8, CYP2C9, CYP2C19, and CYP3A4/5.

Q3: What if Fominoben shows significant inhibition of a major CYP enzyme in my initial screen?

A3: A positive result in an initial inhibition screen (e.g., IC50 value in a relevant concentration range) necessitates a more detailed follow-up. You should proceed to determine the mechanism of inhibition (e.g., competitive, non-competitive, time-dependent) and calculate the inhibition constant (Ki). This data is crucial for predicting the clinical relevance of the interaction.

Q4: My in vitro studies suggest Fominoben may be an inducer of CYP3A4. What is the next step?

A4: If Fominoben shows potential for CYP induction in vitro (typically assessed via mRNA analysis in cultured human hepatocytes), the next step is often to conduct an in vivo study in a suitable animal model or, if warranted, a clinical DDI study in humans to determine the clinical significance of this finding.

Q5: How do I investigate if Fominoben is a substrate or inhibitor of drug transporters?

A5: Transporter interaction studies are typically conducted using cell lines that overexpress a specific transporter (e.g., P-gp, BCRP, OATPs, OCTs). To assess if Fominoben is a substrate, you would measure its transport across a monolayer of these cells. To determine if it's an inhibitor, you would measure the transport of a known probe substrate in the presence and absence of Fominoben.[1][2][3][4]

Troubleshooting Guides

Issue 1: High Variability in Metabolic Stability Assays

Potential Cause	Troubleshooting Step
Poor solubility of Fominoben	Prepare stock solutions in an appropriate organic solvent (e.g., DMSO) and ensure the final solvent concentration in the incubation is low (<1%). Visually inspect for precipitation.
Instability in buffer	Assess the stability of Fominoben in the incubation buffer without the presence of metabolic enzymes to account for any non-enzymatic degradation.
Suboptimal enzyme concentration	Titrate the concentration of liver microsomes or hepatocytes to ensure the rate of metabolism is linear over the time course of the experiment.
Analytical interference	Ensure that no components of the incubation mixture interfere with the LC-MS/MS analysis of Fominoben. Run matrix-matched standards.

Issue 2: Inconclusive CYP Reaction Phenotyping Results

Potential Cause	Troubleshooting Step
Metabolism by multiple enzymes	In addition to using recombinant human CYP enzymes, employ chemical inhibitors of specific CYPs in human liver microsomes to confirm the contribution of each enzyme.
Contribution from non-CYP enzymes	If metabolism is observed in hepatocytes but not with a panel of recombinant CYPs, consider the involvement of other enzyme families like flavin-containing monooxygenases (FMOs) or UDP-glucuronosyltransferases (UGTs).
Fominoben concentration is too high	Ensure the concentration of Fominoben used is below the Michaelis-Menten constant (Km) for the enzymes, if known, to maintain first-order kinetics.

Issue 3: Equivocal Results in Transporter Assays

| Potential Cause | Troubleshooting Step | | Cytotoxicity of Fominoben | Determine the toxicity of Fominoben to the transporter-expressing cell lines prior to conducting transport studies. Use concentrations well below the toxic threshold. | | Low transporter expression | Verify the expression and activity of the transporter in the cell line using a known probe substrate and inhibitor as positive controls. | | Non-specific binding | High levels of non-specific binding of Fominoben to the plate or cells can obscure transport data. Consider using plates with low-binding surfaces and including appropriate controls. |

Experimental Protocols

Protocol 1: Determination of Fominoben Metabolic Stability

Objective: To determine the rate at which Fominoben is metabolized by human liver microsomes.

Methodology:

• Prepare a stock solution of Fominoben (e.g., 10 mM in DMSO).

• In a 96-well plate, add human liver microsomes (e.g., final concentration 0.5 mg/mL) to a pre-warmed phosphate (B84403) buffer (pH 7.4).

• Initiate the reaction by adding Fominoben (e.g., final concentration 1 µM) and an NADPH-regenerating system.

• Incubate the plate at 37°C with shaking.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a cold stop solution (e.g., acetonitrile (B52724) with an internal standard).

• Centrifuge the plate to pellet the protein and analyze the supernatant for the remaining concentration of Fominoben using a validated LC-MS/MS method.

• Calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Data Presentation:

Time (min)	Fominoben Concentration (nM)	% Fominoben Remaining
0	1000	100
5	850	85
15	600	60
30	350	35
60	100	10

Protocol 2: Cytochrome P450 Inhibition Assay (IC50 Determination)

Objective: To determine the concentration of Fominoben that causes 50% inhibition (IC50) of major human CYP isoforms.

Methodology:

• Use human liver microsomes and a panel of CYP isoform-specific probe substrates (e.g., Phenacetin for CYP1A2, Bupropion for CYP2B6, etc.).

• Pre-incubate Fominoben at a range of concentrations (e.g., 0.01 to 100 µM) with human liver microsomes and buffer at 37°C for a short period.

• Initiate the reaction by adding the probe substrate and an NADPH-regenerating system.

• Incubate for a specific time, ensuring the reaction is in the linear range for metabolite formation.

• Stop the reaction with a cold stop solution.

• Analyze the formation of the specific metabolite of the probe substrate by LC-MS/MS.

• Calculate the percent inhibition at each Fominoben concentration relative to a vehicle control and determine the IC50 value by non-linear regression.

Data Presentation:

CYP Isoform	Probe Substrate	Fominoben IC50 (µM)
CYP1A2	Phenacetin	> 100
CYP2C9	Diclofenac	45.2
CYP2D6	Dextromethorphan	12.5
CYP3A4	Midazolam	5.8

Visualizations

Caption: Workflow for in vitro drug-drug interaction assessment of Fominoben.

Caption: Logical flow for a CYP450 inhibition experiment.

References

• 1. bioivt.com [bioivt.com]
• 2. How is transporter interaction assessed? [synapse.patsnap.com]
• 3. Transporter Interaction - Creative Biolabs [creative-biolabs.com]
• 4. Application of transporter assays for drug discovery and development: an update of the literature - PubMed [pubmed.ncbi.nlm.nih.gov]

Refining Fominoben dosage for optimal respiratory stimulation without side effects

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on refining the dosage of Fominoben (B1673530) to achieve optimal respiratory stimulation while minimizing potential side effects. The information is compiled from available preclinical and clinical data.

Frequently Asked Questions (FAQs)

Q1: What is the established mechanism of action for Fominoben's respiratory stimulant effects?

A1: Fominoben is known as an antitussive agent that also exhibits respiratory stimulant properties.[1] Current research suggests that its mechanism of action may involve agonistic activity at the benzodiazepine (B76468) binding site of the GABA-A receptor.[2] This interaction is thought to modulate the inhibitory effects of GABA, a major neurotransmitter in the central nervous system, thereby leading to a net increase in respiratory drive.

Q2: What is a typical starting dosage for Fominoben in clinical research for respiratory stimulation?

A2: In a clinical study involving patients with chronic obstructive lung disease, an oral dose of 160 mg of Fominoben was administered three times a day.[1][3] This regimen was observed to significantly increase arterial oxygen pressure (PaO2) and decrease arterial carbon dioxide pressure (PaCO2), indicative of enhanced alveolar ventilation.[1]

Q3: What are the known side effects associated with Fominoben, and at what dosages do they typically occur?

A3: Common side effects of Fominoben include appetite suppression, nausea, and vomiting. Rarer side effects may encompass dizziness, dry mouth, and insomnia.[1] However, the publicly available literature lacks detailed dose-response data to definitively correlate the incidence and severity of these side effects with specific dosages. Researchers should implement careful dose-escalation studies and monitor for these adverse events.

Q4: Are there any known drug interactions with Fominoben?

A4: While specific drug interaction studies for Fominoben are not extensively detailed in the available literature, its potential action on the GABA-A receptor suggests a possibility of interactions with other CNS depressants, such as benzodiazepines, barbiturates, and alcohol. Co-administration with these substances could potentiate sedative effects. Researchers should exercise caution and design studies to assess potential drug interactions.

Q5: What is the pharmacokinetic profile of Fominoben (e.g., half-life, bioavailability)?

A5: Detailed pharmacokinetic data for Fominoben, including its half-life, bioavailability, metabolism, and excretion pathways, are not well-documented in publicly accessible literature.[4][5][6][7] To refine dosage regimens, it is crucial to conduct pharmacokinetic studies to understand these parameters.

Troubleshooting Guide

Issue Encountered	Potential Cause	Suggested Troubleshooting Steps
Lack of significant respiratory stimulation at the initial dose.	- Insufficient dosage. - Individual variation in metabolism or receptor sensitivity.	- Consider a carefully controlled dose-escalation study. - Ensure accurate measurement of respiratory parameters. - Analyze pharmacokinetic data to assess for rapid metabolism or poor absorption.
Observation of side effects such as nausea or dizziness.	- Dosage may be too high. - Rapid absorption leading to high peak plasma concentrations.	- Reduce the dosage or the frequency of administration. - Investigate alternative formulations that may offer a more controlled release. - Correlate the timing of side effects with pharmacokinetic data.
Inconsistent respiratory stimulation between subjects.	- Genetic polymorphisms in GABA-A receptors or metabolic enzymes. - Presence of interacting medications.	- Screen subjects for relevant genetic markers. - Obtain a thorough medication history of all subjects.

Quantitative Data Summary

The following tables summarize the available quantitative data from preclinical and clinical studies on Fominoben. It is important to note that comprehensive dose-response data is limited.

Table 1: Clinical Dosage and Effects of Fominoben on Respiratory Parameters

Dosage	Study Population	Observed Respiratory Effects	Reference
160 mg (oral, three times daily)	Patients with Chronic Obstructive Lung Disease	- Significant increase in PaO2 - Significant decrease in PaCO2	[1]

Table 2: Preclinical Dosage and Effects of Fominoben

Dosage	Animal Model	Observed Effects	Reference
50 mg/kg	Mice	Anticonvulsant effects	[2]
100 mg/kg	Mice	Anticonvulsant effects	[2]

Experimental Protocols

Below are detailed methodologies for key experiments to assess the respiratory stimulant effects and side effects of Fominoben. These are generalized protocols and should be adapted to specific experimental designs.

1. In Vivo Assessment of Respiratory Stimulation in an Animal Model (e.g., Rats)

• Objective: To determine the dose-dependent effect of Fominoben on respiratory parameters.

• Methodology:

  • Animal Preparation: Anesthetize the animals (e.g., with isoflurane) and maintain a stable level of anesthesia.

  • Instrumentation:

    • Insert a tracheal cannula for direct measurement of airflow and respiratory rate.

    • Place the animal in a whole-body plethysmograph to measure changes in respiratory volume.

    • Implant arterial and venous catheters for blood gas analysis and drug administration, respectively.

  • Drug Administration: Administer vehicle control or varying doses of Fominoben intravenously or orally.

  • Data Collection:

    • Continuously record respiratory rate, tidal volume, and minute ventilation using the plethysmograph and a spirometer.

    • At predetermined time points, draw arterial blood samples to measure PaO2 and PaCO2 using a blood gas analyzer.

  • Data Analysis: Analyze the changes in respiratory parameters from baseline for each dose group.

2. Assessment of Side Effects in an Animal Model

• Objective: To identify and quantify the dose-dependent side effects of Fominoben.

• Methodology:

  • Animal Groups: Use multiple groups of animals, each receiving a different dose of Fominoben or a vehicle control.

  • Behavioral Observation:

    • Closely observe the animals for signs of nausea (e.g., pica behavior in rats), dizziness (e.g., ataxia, circling), and sedation (e.g., reduced locomotor activity).

    • Use a standardized scoring system to quantify the severity of these observations.

  • Physiological Monitoring:

    • Monitor food and water intake to assess appetite suppression.

    • Record body weight regularly.

  • Data Analysis: Compare the incidence and severity of observed side effects across the different dose groups.

Visualizations

Diagram 1: Proposed Signaling Pathway of Fominoben

References

• 1. Effects of the antitussive fominoben (PB89) on hypoxia in chronic obstructive lung disease: comparison with dextromethorphan using a double-blind method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [The effect of fominoben and oxyethyltheophylline in combination on pulmonary function and pulmonary hemodynamics in chronic-obstructive diseases of the airways (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Clinical pharmacokinetics of ketobemidone. Its bioavailability after rectal administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanistic and Other Relevant Data - Some Drugs and Herbal Products - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Bioavailability of Orally Administered Drugs in Critically Ill Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Noleptan (Levomepromazine) Animal Experiments: Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals managing sedation as a side effect in animal experiments involving Noleptan (levomepromazine).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action behind Noleptan-induced sedation?

A1: Noleptan (levomepromazine) is a phenothiazine (B1677639) antipsychotic with a broad receptor binding profile. Its sedative effects are primarily attributed to its potent antagonism of multiple neurotransmitter receptors in the central nervous system.[1][2] These include:

• Histamine H1 receptors: Blockade of these receptors is a major contributor to the sedative and hypnotic effects of Noleptan.[1][2]

• Alpha-1 adrenergic receptors: Antagonism at these receptors contributes to sedation and can also lead to hypotension.[1][2]

• Dopamine D2 receptors: While the primary mechanism for its antipsychotic effects, D2 receptor antagonism also contributes to sedation.[1]

• Serotonin 5-HT2A and 5-HT2C receptors: Blockade of these receptors can enhance the calming and sedative effects.[1]

• Muscarinic receptors: Antagonism of these receptors can contribute to sedation, as well as other side effects like dry mouth.[1]

Q2: At what dose does Noleptan typically induce sedation in rodents?

A2: A dose of 10 mg/kg of levomepromazine (B1675116) administered intraperitoneally (IP) has been shown to significantly diminish exploratory behavior and spontaneous locomotor activity in rats and mice, indicating a clear sedative effect.[3][4][5] The sedative effects of this dose have been observed to be more prolonged compared to other sedatives like azaperone.[4][6]

Q3: How can I assess the level of sedation in my animal models?

A3: Several validated behavioral tests can be used to quantify the level of sedation in rodents. These include:

• Open Field Test: This test assesses spontaneous locomotor activity and exploratory behavior. A reduction in line crossings and rearing frequency indicates sedation.[3]

• Rotarod Test: This test evaluates motor coordination. A decreased ability of the animal to remain on a rotating rod is indicative of motor impairment due to sedation.[3]

• Loss of Righting Reflex: This is a measure of a deeper level of sedation. An animal that cannot right itself when placed on its back is considered heavily sedated.[3]

• Sedation Scales: These are composite scoring systems based on observing posture, muscle tone, and responsiveness to stimuli to provide a quantitative measure of sedation depth.[3]

Troubleshooting Guide: Managing Noleptan-Induced Sedation

Problem: Excessive sedation is interfering with the primary experimental outcomes.

Solution 1: Dose Adjustment and Titration

The most direct approach to managing sedation is to adjust the dose of Noleptan.[1] Since sedation is a dose-dependent effect, lowering the administered concentration may reduce sedation while retaining the desired therapeutic effect for your experiment.

• Recommendation: Conduct a pilot dose-response study to determine the minimal effective dose of Noleptan for your primary endpoint with an acceptable level of sedation. Start with a lower dose and gradually increase it, while monitoring both the desired effect and the level of sedation using the behavioral tests mentioned in Q3.

Solution 2: Modifying the Dosing Schedule

Tolerance to the sedative effects of antipsychotics can develop with repeated administration.[7]

• Recommendation: If your experimental design involves chronic dosing, be aware that the initial sedative effects may diminish over time. A repeated-treatment schedule might be beneficial.[7] Allow for an acclimatization period after the initial doses before conducting behavioral tests for your primary outcomes.

Solution 3: Consider Pharmacological Countermeasures (with caution)

While not a standard practice and requiring careful validation for your specific study, in some clinical contexts, CNS stimulants or other agents are used to counteract sedation. This approach in a research setting should be considered carefully as it can introduce confounding variables. A study has shown that the sedative effects of levomepromazine can be reversed by physostigmine (B191203) at the end of anesthesia in a clinical setting.[2] However, the applicability to a non-anesthetic context in animal experiments would need to be established.

• Recommendation: This should be a last resort. If you consider this path, extensive validation is required to ensure the counteracting agent does not interfere with the primary outcomes of your Noleptan experiment.

Data Presentation

Table 1: Summary of Noleptan (Levomepromazine) Dose and Sedative Effects in Rodents

Animal Model	Dose (mg/kg)	Route of Administration	Observed Sedative Effects	Reference
Rats and Mice	10	Intraperitoneal (IP)	Significantly diminished exploratory behavior and spontaneous locomotor activity.	[3][4][5][6]
Rats	10	Intraperitoneal (IP)	More pronounced and lasting impact on overall motor activity compared to Midazolam (8.0 mg/kg).	[3][6]

Experimental Protocols

Protocol 1: Open Field Test for Sedation Assessment

• Apparatus: A square arena (e.g., 50 cm x 50 cm x 40 cm) with the floor divided into equal squares. The arena should be in a quiet, dimly lit room.

• Procedure:

  • Administer Noleptan or vehicle control to the animal as per the experimental design.

  • At the desired time point post-injection, place the animal in the center of the open field arena.

  • Record the animal's activity for a set period (e.g., 5-10 minutes) using a video camera or automated tracking system.

• Parameters Measured:

  • Line Crossings: The number of times the animal crosses the grid lines on the floor.

  • Rearing: The number of times the animal stands on its hind legs.

  • Time in Center vs. Periphery: Can indicate anxiety levels, but is also affected by general activity.

• Interpretation: A significant decrease in line crossings and rearing events in the Noleptan-treated group compared to the control group indicates sedation.

Protocol 2: Rotarod Test for Motor Coordination

• Apparatus: A rotating rod apparatus with adjustable speed.

• Procedure:

  • Training: In the days preceding the experiment, train the animals to stay on the rotating rod at a constant speed (e.g., 5-10 rpm) for a set duration (e.g., 60-120 seconds).

  • Testing:

    • Administer Noleptan or vehicle control.

    • At the designated time point, place the animal on the rotating rod.

    • Record the latency to fall off the rod. A maximum trial duration should be set.

• Interpretation: A significant reduction in the latency to fall in the Noleptan-treated group compared to the control group indicates impaired motor coordination, a component of sedation.

Visualizations

Caption: Noleptan's multifaceted antagonism leading to sedation.

Caption: Troubleshooting workflow for managing sedation.

References

• 1. Management of common adverse effects of antipsychotic medications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Avoiding psychic adverse effects during induction of neurolept anaesthesia with levomepromazine. A double-blind study of levomepromazine and droperidol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. Use of Rodent Sedation Tests to Evaluate Midazolam and Flumazenil in Green Iguanas (Iguana iguana) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antipsychotic Drugs on Maternal Behavior in Rats - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for long-term storage and stability of Fominoben

Welcome to the technical support center for Fominoben. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the long-term storage and stability of Fominoben. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for solid Fominoben?

A1: To ensure the long-term stability of solid Fominoben, it should be stored in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated area.[1][2][3] For optimal preservation, refrigerated (2°C to 8°C) or frozen (-20°C to -80°C) conditions are recommended, especially for reference standards and long-term archival samples.[4] Always refer to the manufacturer's or supplier's specific storage recommendations if available.

Q2: How should I store Fominoben solutions?

A2: For optimal stability, it is best to prepare solutions fresh. If stock solutions need to be stored, they should be prepared in a suitable solvent (e.g., DMSO or an appropriate buffer) at a high concentration, aliquoted into single-use vials to minimize freeze-thaw cycles, and stored at -20°C or -80°C.[5] For short-term storage, solutions may be kept at 2-8°C, but stability under these conditions should be verified.[5]

Q3: What are the potential signs of Fominoben degradation?

A3: Degradation of Fominoben may be indicated by physical changes such as a change in color (e.g., darkening from its typical colorless or white appearance), the appearance of precipitates in solutions, or the development of an odor.[2][6] Chemical degradation, which may not be visible, can be detected using analytical techniques like High-Performance Liquid Chromatography (HPLC), which would show the appearance of new impurity peaks or a decrease in the main compound's peak area.[2]

Q4: What are the likely chemical degradation pathways for Fominoben?

A4: Based on its chemical structure, which contains morpholine (B109124) and anilide moieties, Fominoben may be susceptible to the following degradation pathways:

• Hydrolysis: The anilide (amide) bond can be susceptible to hydrolysis, especially under acidic or basic conditions, which would cleave the molecule.[5][7][8]

• Oxidation: The nitrogen atom in the morpholine ring and the aniline (B41778) moiety can be susceptible to oxidation, potentially leading to the formation of N-oxides or other oxidative degradation products.[8][9] This can be initiated by exposure to air (oxygen), light, heat, or trace metals.[7][10]

• Photolysis: Exposure to light, particularly UV light, can provide the energy to break chemical bonds and cause degradation.[10][11][12] Compounds containing aniline are known to darken upon exposure to light and air.[6]

Q5: Are there any known incompatibilities for Fominoben?

A5: Fominoben should be kept away from strong oxidizing agents (e.g., peroxides, nitrates) and strong acids or bases, as these can accelerate its degradation.[2] It is also advisable to use inert storage containers (e.g., glass or compatible polymers) to prevent adsorption to container surfaces or leaching of impurities.[10]

Data Presentation

Table 1: Summary of Recommended Storage Conditions and Stability for Fominoben

Form	Condition	Temperature	Humidity	Light	Duration	Potential Issues
Solid	Routine Storage	Controlled Room Temperature (20°C to 25°C)	Low humidity	Protected from light	Months to a year (verify with analysis)	Color change, oxidation
Solid	Long-Term Storage	Refrigerated (2°C to 8°C)	Low humidity	Protected from light	Years (verify with analysis)	Slower degradation
Solid	Archival	Frozen (≤ -20°C)	Low humidity	Protected from light	Extended periods	Minimal degradation
Solution	Short-Term	Refrigerated (2°C to 8°C)	N/A	Protected from light	Days (verify with analysis)	Hydrolysis, precipitation
Solution	Long-Term	Frozen (≤ -20°C)	N/A	Protected from light	Months (verify with analysis)	Freeze-thaw degradation

Troubleshooting Guides

Issue 1: Unexpected peaks appear in the HPLC chromatogram of a Fominoben stability sample.

• Possible Cause: The new peaks may be degradation products.

• Troubleshooting Steps:

  • Analyze a Control: Compare the chromatogram to that of a reference standard of Fominoben that has been stored under ideal conditions (e.g., frozen, protected from light). The absence of the new peaks in the control sample suggests they are related to the storage conditions of the stability sample.[10]

  • Perform a Forced Degradation Study: Subject a fresh sample of Fominoben to stress conditions (e.g., acid, base, hydrogen peroxide, heat, and light).[10][13] If the unexpected peaks are observed and increase under any of these conditions, they are likely degradation products.

  • Use a Peak Purity Analysis: If your HPLC system has a photodiode array (PDA) detector, perform a peak purity analysis to determine if the new peaks are related to the parent compound.[10]

  • Employ Mass Spectrometry (MS): An LC-MS system can provide mass information for the unexpected peaks, which can help in identifying their structures as degradation products.[10]

Issue 2: The concentration of Fominoben in my stock solution is lower than expected after storage.

• Possible Causes:

  • Degradation of Fominoben in solution.

  • Precipitation of Fominoben from the solution.

  • Adsorption of Fominoben to the container surface.

• Troubleshooting Steps:

  • Check for Degradation: Analyze the solution by HPLC to look for the presence of degradation products.

  • Visual Inspection: Visually inspect the solution for any precipitates. If precipitation is suspected, try using a different solvent or adjusting the concentration.

  • Evaluate Container Material: Consider if the container material could be adsorbing the compound. Using silanized glass vials may help reduce adsorption.

  • Minimize Freeze-Thaw Cycles: Aliquot stock solutions into single-use vials to avoid repeated freezing and thawing, which can accelerate degradation.[5]

Issue 3: The solid Fominoben has changed color during storage.

• Possible Cause: This is often a sign of oxidation or photolytic degradation.[6]

• Troubleshooting Steps:

  • Verify Purity: Analyze the discolored material by a stability-indicating method like HPLC to determine its purity and quantify any degradation products.

  • Review Storage Conditions: Ensure the compound has been stored in a tightly sealed, light-resistant container and that exposure to air and light has been minimized.

  • Inert Atmosphere: For highly sensitive batches, consider storing the material under an inert atmosphere (e.g., argon or nitrogen).

Experimental Protocols

Protocol: Forced Degradation Study of Fominoben

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and establish a stability-indicating analytical method.

• Sample Preparation: Prepare several accurately weighed samples of Fominoben.

• Stress Conditions:

  • Acid Hydrolysis: Dissolve a sample in a solution of 0.1 M HCl and incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).[2][5]

  • Base Hydrolysis: Dissolve a sample in a solution of 0.1 M NaOH and incubate under the same conditions as the acid hydrolysis.[2][5]

  • Oxidative Degradation: Dissolve a sample in a solution containing a low concentration of hydrogen peroxide (e.g., 3%) and keep it at room temperature, protected from light, for a defined period.[2][5]

  • Thermal Degradation: Place a solid sample in an oven at an elevated temperature (e.g., 80°C) for a defined period.[5]

  • Photolytic Degradation: Expose a solid sample and a solution of the sample to a light source that provides both UV and visible light, as specified by ICH Q1B guidelines. Keep a control sample protected from light.[2]

• Sample Analysis: At appropriate time points, withdraw aliquots from the stressed samples. Neutralize the acidic and basic samples before analysis. Analyze all samples, along with an unstressed control, using a suitable analytical method, such as HPLC with a PDA or MS detector.

• Data Evaluation: Compare the chromatograms of the stressed samples to the control. Identify and quantify any degradation products formed. The goal is to achieve a modest amount of degradation (e.g., 5-20%) to ensure the analytical method can detect and resolve the degradants from the parent compound.

Mandatory Visualization

Caption: Workflow for troubleshooting the stability of Fominoben.

References

• 1. pharmacy180.com [pharmacy180.com]
• 2. benchchem.com [benchchem.com]
• 3. The Storage Conditions For APIs And Medicines [octagonchem.com]
• 4. susupport.com [susupport.com]
• 5. benchchem.com [benchchem.com]
• 6. Aniline | C6H5NH2 | CID 6115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 8. Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxidation | Pharmaguideline [pharmaguideline.com]
• 9. Novel rearrangements of an N-oxide degradate formed from oxidation of a morpholine acetal substance P antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]
• 12. scispace.com [scispace.com]
• 13. ijppr.humanjournals.com [ijppr.humanjournals.com]

Adjusting experimental parameters to enhance Noleptan's anticonvulsant activity

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions (FAQs) to optimize the experimental parameters for enhancing Noleptan's anticonvulsant activity.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Noleptan?

A1: Noleptan is a positive allosteric modulator of the GABA-A receptor. It binds to a site distinct from the GABA binding site, enhancing the effect of GABA by increasing the frequency of chloride channel opening. This leads to increased neuronal hyperpolarization and a reduction in neuronal excitability, which underlies its anticonvulsant effects.

Q2: Which experimental models are most suitable for evaluating Noleptan's anticonvulsant activity?

A2: Both in vitro and in vivo models are recommended for a comprehensive evaluation. For in vitro studies, patch-clamp electrophysiology on cultured neurons or brain slices is ideal to measure the potentiation of GABA-A receptor currents. For in vivo studies, acute seizure models such as the Maximal Electroshock (MES) test and the pentylenetetrazole (PTZ)-induced seizure model are commonly used to assess efficacy.

Q3: What are the key experimental parameters to consider when aiming to enhance Noleptan's observed activity?

A3: Several parameters can be adjusted, including drug concentration, incubation time, the solvent used, and the specific experimental model. The choice of neuronal population can also be critical, as GABA-A receptor subunit composition can vary, affecting Noleptan's binding and efficacy.

Troubleshooting Guide

Issue 1: High variability in anticonvulsant effect observed in in vivo studies.

• Possible Cause 1: Inconsistent Drug Administration. The route and timing of Noleptan administration can significantly impact its bioavailability and, consequently, its anticonvulsant effect.

  • Solution: Ensure consistent administration protocols. For instance, intraperitoneal (i.p.) injections should be performed at the same anatomical location and time relative to seizure induction.

• Possible Cause 2: Animal Strain and Age. Different rodent strains can exhibit varying sensitivities to convulsant agents and therapeutic drugs.

  • Solution: Standardize the animal model by using a single, well-characterized strain and a narrow age range for all experimental groups.

• Possible Cause 3: Solvent Effects. The vehicle used to dissolve Noleptan may have its own biological effects.

  • Solution: Always include a vehicle-only control group to account for any effects of the solvent. Common solvents like DMSO should be used at the lowest effective concentration.

Issue 2: Lower than expected potentiation of GABA-A currents in patch-clamp experiments.

• Possible Cause 1: Suboptimal Noleptan Concentration. The concentration-response relationship for Noleptan may be steeper than anticipated.

  • Solution: Perform a detailed concentration-response curve to identify the optimal concentration range for potentiation without inducing off-target effects.

• Possible Cause 2: Incorrect GABA Concentration. The potentiation effect of Noleptan is dependent on the presence of GABA.

  • Solution: Apply a sub-maximal concentration of GABA (typically EC20-EC50) to allow for a clear window to observe potentiation by Noleptan.

• Possible Cause 3: GABA-A Receptor Subunit Composition. The specific subunits comprising the GABA-A receptor can influence Noleptan's binding and modulatory effects.

  • Solution: Use cell lines expressing specific GABA-A receptor subunit combinations (e.g., α1β2γ2) to characterize Noleptan's activity on defined receptor subtypes.

Data Presentation

Table 1: Effect of Noleptan Concentration on Seizure Severity in the PTZ Model

Noleptan Concentration (mg/kg)	Mean Seizure Score (Racine Scale)	Percentage of Seizure-Free Animals
Vehicle Control	4.8 ± 0.4	0%
5	3.2 ± 0.6	20%
10	1.5 ± 0.3	60%
20	0.5 ± 0.2	90%

Table 2: Potentiation of GABA-Evoked Currents by Noleptan in Cultured Hippocampal Neurons

Noleptan Concentration (µM)	GABA EC50 (µM)	Fold Potentiation of GABA Current (at GABA EC20)
0 (Control)	5.2	1.0
1	4.8	2.5 ± 0.3
10	4.5	5.8 ± 0.7
100	4.3	6.1 ± 0.5

Experimental Protocols

Protocol 1: In Vivo PTZ-Induced Seizure Model

• Animal Preparation: Use male C57BL/6 mice (8-10 weeks old). Acclimate animals for at least one week before the experiment.

• Drug Administration: Dissolve Noleptan in a vehicle of 10% DMSO, 40% PEG400, and 50% saline. Administer Noleptan or vehicle via intraperitoneal (i.p.) injection 30 minutes before seizure induction.

• Seizure Induction: Administer a subcutaneous (s.c.) injection of pentylenetetrazole (PTZ) at a dose of 85 mg/kg.

• Observation: Immediately after PTZ injection, place the animal in an observation chamber and record seizure activity for 30 minutes. Score the seizure severity using the Racine scale.

• Data Analysis: Compare the mean seizure scores and the percentage of seizure-free animals between the Noleptan-treated groups and the vehicle control group.

Protocol 2: In Vitro Whole-Cell Patch-Clamp Electrophysiology

• Cell Culture: Culture primary hippocampal neurons from E18 rat embryos on poly-L-lysine coated coverslips.

• Recording Setup: Use a patch-clamp amplifier and data acquisition system. Perfuse the cells with an external solution containing a controlled concentration of GABA.

• GABA Current Measurement: Establish a whole-cell recording configuration. Apply a sub-maximal concentration of GABA (EC20) to elicit a baseline current.

• Noleptan Application: Co-apply Noleptan at various concentrations with the same GABA concentration and record the potentiated current.

• Data Analysis: Calculate the fold potentiation by dividing the peak current amplitude in the presence of Noleptan by the peak current amplitude with GABA alone.

Visualizations

Strategies to reduce placebo effect in clinical trials of Noleptan

Technical Support Center: Noleptan Clinical Trials

Welcome to the technical support center for clinical trials of Noleptan (fominoben). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on mitigating the placebo effect in your clinical investigations.

Frequently Asked Questions (FAQs)

Q1: What is the placebo effect and why is it a concern in Noleptan clinical trials?

A1: The placebo effect is a real or perceived improvement in a patient's condition that is attributable to their belief in a treatment, rather than the treatment's specific pharmacological action.[1][2] In Noleptan trials, which may assess subjective endpoints such as cough frequency and severity, a high placebo response can make it difficult to demonstrate the true efficacy of the drug.[3][4] An unexpectedly large placebo response can lead to failed or inconclusive trial outcomes, potentially hindering the development of an effective therapy.[3][5]

Q2: What are the primary factors contributing to the placebo response in clinical trials?

A2: The placebo response is a complex phenomenon influenced by multiple factors, including:

• Patient Expectations: A patient's belief that they are receiving an effective treatment is a powerful driver of the placebo effect.[1]

• Investigator-Patient Interaction: The enthusiasm and attention provided by clinical trial staff can create a supportive environment that contributes to symptom improvement, independent of the treatment.[6]

• Natural History of the Condition: Some conditions have a fluctuating course, and spontaneous improvements may be mistaken for a placebo response.[3]

• Regression to the Mean: Patients are often enrolled in trials when their symptoms are at their peak. Over time, their symptoms may naturally regress to a less severe state.[4]

Q3: What is an "active placebo" and should it be considered for Noleptan trials?

A3: An active placebo is a control treatment that mimics the side effects of the investigational drug but has no therapeutic effect on the condition being studied.[7][8] For Noleptan (fominoben), which has known side effects such as appetite suppression or dry mouth, an active placebo could help to maintain the blind by creating similar side effect profiles in both the treatment and control groups.[4] This can reduce the chances of participants or investigators guessing the treatment allocation based on the presence or absence of side effects, a phenomenon known as unblinding.[8]

Q4: How can patient and staff training help to minimize the placebo effect?

A4: Training for both patients and clinical trial staff can significantly reduce the placebo response.

• Patient Training: Educating patients on how to accurately and consistently report their symptoms can reduce variability in self-reported outcomes.[3][4]

• Staff Training: Training clinical staff to use neutral language and maintain consistent interactions with all participants can help to minimize the influence of their expectations on patient-reported outcomes.[3][4]

Troubleshooting Guides

Issue: Higher-than-expected placebo response observed in interim analysis.

Troubleshooting Steps:

• Review Blinding Procedures:

  • Assess the effectiveness of the blinding. Are there any indications that participants or investigators may have been unblinded?

  • Consider implementing a triple-blinding approach where the individuals assessing the primary outcomes are also blinded to the treatment allocation.[6]

• Analyze Site-Specific Data:

  • Investigate if the high placebo response is concentrated at specific clinical sites.

  • If so, review the procedures and staff-patient interactions at those sites for any deviations from the protocol.

• Evaluate Patient-Reported Outcome Instruments:

  • Ensure that the questionnaires and scales used to measure subjective endpoints are validated and reliable.

  • Consider if additional training for patients on how to use these instruments is needed.

Issue: Difficulty in distinguishing between drug effect and placebo response for the antitussive properties of Noleptan.

Troubleshooting Steps:

• Incorporate Objective Endpoints:

  • While subjective reports of coughing are important, consider incorporating more objective measures, such as 24-hour cough monitoring devices, to provide a more quantitative assessment of treatment efficacy.

• Consider a Placebo Run-in Period:

  • A placebo run-in phase, where all participants receive a placebo for a short period before randomization, can help to identify and exclude individuals who show a strong initial response to the placebo.[3][9]

• Implement a Sequential Parallel Comparison Design (SPCD):

  • This design involves two stages. In the first stage, patients are randomized to receive either Noleptan or a placebo. In the second stage, placebo non-responders are re-randomized to receive either Noleptan or a placebo. This design can help to enrich the study population with true non-responders to placebo.[9]

Data Presentation

Table 1: Hypothetical Comparison of Study Designs to Mitigate Placebo Effect in a Noleptan Phase II Trial

Study Design Element	Standard Randomized Controlled Trial (RCT)	RCT with Placebo Run-in	Sequential Parallel Comparison Design (SPCD)
Description	Patients are randomized to Noleptan or a placebo for the entire study duration.	All patients receive a placebo for a 2-week period. Only those who do not show a significant improvement are then randomized to Noleptan or a placebo.	Stage 1: Patients are randomized to Noleptan or placebo. Stage 2: Placebo non-responders from Stage 1 are re-randomized to Noleptan or placebo.
Potential Advantage	Simpler design and execution.	Reduces the number of placebo responders in the randomized phase.	Increases statistical power by enriching the study population with placebo non-responders.
Potential Disadvantage	Susceptible to high placebo response, potentially masking the true drug effect.	May exclude a subset of the target patient population, potentially limiting generalizability. Can increase the duration and cost of the trial.	More complex to design and implement. May require a larger initial sample size.
Estimated Impact on Placebo Response	High	Moderate Reduction	Significant Reduction

Experimental Protocols

Protocol 1: Placebo Run-in Period for a Noleptan Clinical Trial

• Objective: To identify and exclude placebo responders prior to randomization.

• Procedure:

  • All eligible participants will enter a 2-week, single-blind placebo run-in period.

  • During this period, all participants will receive a placebo that is identical in appearance, taste, and packaging to the Noleptan capsules.

  • Participants will be instructed to record their cough frequency and severity daily using a validated patient-reported outcome (PRO) tool.

  • At the end of the 2-week period, participants who report a predefined level of symptom improvement (e.g., >30% reduction in cough severity) will be classified as placebo responders and will be excluded from the randomization phase of the trial.

  • Participants who do not meet the criteria for a placebo responder will be eligible for randomization into the main study.

Protocol 2: Staff Training on Neutral Communication

• Objective: To standardize investigator-participant interactions to minimize the influence of expectation on patient-reported outcomes.

• Procedure:

  • All clinical trial staff who interact with participants will undergo a mandatory training session on neutral communication techniques.

  • The training will include role-playing exercises to practice using non-leading and non-suggestive language when discussing the study, treatment, and potential outcomes.

  • A standardized script will be provided for key interactions, such as the informed consent process and follow-up visits.

  • The training will emphasize the importance of maintaining a consistent and impartial demeanor with all participants, regardless of their treatment allocation.

Mandatory Visualization

References

• 1. Mitigating the Placebo Effect: Strategies for Reliable Research and Care - Mind the Graph Blog [mindthegraph.com]
• 2. Placebo in clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cognivia.com [cognivia.com]
• 4. What can be done to control the placebo response in clinical trials? A narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. signanthealth.com [signanthealth.com]
• 6. appliedclinicaltrialsonline.com [appliedclinicaltrialsonline.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. Active placebo versus standard placebo control interventions in pharmacological randomised trials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. premier-research.com [premier-research.com]

Identifying and controlling for confounding variables in Fominoben research

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and controlling for confounding variables during experiments with Fominoben.

Frequently Asked Questions (FAQs)

Q1: What are the primary known confounding variables in in vivo Fominoben research?

A1: The primary confounding variables in in vivo Fominoben research often relate to the physiological state of the animal model and environmental conditions. These can include the animal's age, sex, and genetic strain, as these factors can influence drug metabolism and respiratory function. Additionally, the animal's diet and housing conditions, such as temperature and humidity, can impact baseline respiratory rates and cough reflexes, potentially masking or exaggerating the effects of Fominoben. Co-administration of other drugs, including anesthetics, is also a significant potential confounder.

Q2: How can I control for the off-target effects of Fominoben in my experiments?

A2: Controlling for off-target effects is crucial for accurately interpreting your results. A multi-pronged approach is recommended. This includes conducting counter-screening assays against a panel of common off-target receptors to identify any unintended molecular interactions. Additionally, using a "knockout" or "knockdown" model for the intended target of Fominoben (if known) can help differentiate on-target from off-target effects. If the primary target is unknown, differential gene expression analysis in response to Fominoben treatment can provide clues to its mechanism of action and potential off-target activities.

Q3: My in vitro results with Fominoben are not consistent. What could be the confounding variables?

A3: In in vitro settings, inconsistencies can arise from several sources. Cell line integrity is a primary concern; ensure your cell lines are not contaminated and are from a consistent passage number, as genetic drift can occur over time. The composition and pH of the culture medium can also influence Fominoben's activity. Furthermore, the concentration and type of serum used can be a significant variable, as serum proteins may bind to Fominoben, altering its effective concentration. Finally, ensure precise and consistent incubation times and temperatures.

Q4: What is the best way to account for metabolic variations of Fominoben between different species?

A4: Metabolic variations are a key consideration in preclinical research. To account for these, it is advisable to perform pharmacokinetic and pharmacodynamic (PK/PD) studies in each species you are using. This will help you understand the absorption, distribution, metabolism, and excretion (ADME) profile of Fominoben in each model. By identifying the major metabolites, you can then test their activity independently to determine if they contribute to the observed effects, acting as active metabolites and potential confounders.

Troubleshooting Guides

Guide 1: Unexpected Variability in Respiratory Rate Measurements

Problem: You are observing high variability in baseline and post-treatment respiratory rates in your animal models, making it difficult to assess the true effect of Fominoben.

Troubleshooting Steps:

• Acclimatization: Ensure that all animals have been properly acclimatized to the experimental environment and measurement apparatus (e.g., plethysmography chamber) to reduce stress-induced respiratory changes.

• Environmental Control: Verify that the ambient temperature and humidity are stable and consistent across all experimental sessions, as these can directly influence respiration.

• Handling Consistency: Standardize the handling of animals before and during the experiment. Variations in handling can induce stress and alter breathing patterns.

• Time of Day: Conduct experiments at the same time of day to control for circadian variations in physiology.

• Anesthetic Protocol: If using anesthesia, ensure the depth of anesthesia is consistent across all animals, as this can significantly depress or alter respiratory function.

Guide 2: Fominoben Shows Efficacy in One Animal Strain but Not Another

Problem: Your experiments show a significant antitussive effect of Fominoben in one strain of guinea pigs but not in another.

Troubleshooting Steps:

• Genetic Background Review: Investigate the known genetic differences between the two strains, particularly in genes related to drug metabolism (e.g., cytochrome P450 enzymes) and the neural pathways controlling the cough reflex.

• Metabolite Profiling: Conduct a comparative metabolite analysis of Fominoben in both strains to determine if there are differences in how the drug is processed. One strain may produce an inactive metabolite more rapidly.

• Target Expression Levels: If the molecular target of Fominoben is known or hypothesized, compare its expression levels in the relevant tissues (e.g., brainstem) of both strains.

• Dose-Response Curve: Generate a full dose-response curve for Fominoben in both strains to ascertain if the lack of efficacy is due to a rightward shift in the potency of the drug in the non-responding strain.

Data Presentation

Table 1: Illustrative Impact of a Confounding Variable (Anesthetic Agent) on Fominoben Efficacy

Anesthetic Agent	Animal Group	N	Baseline Coughs/min (Mean ± SD)	Fominoben (10 mg/kg) Induced Cough Reduction (%)	p-value
Urethane	Control	10	35 ± 5	N/A	<0.01
Fominoben	10	34 ± 6	65%
Ketamine/Xylazine	Control	10	28 ± 7	N/A	0.25
Fominoben	10	29 ± 5	15%

This table illustrates a hypothetical scenario where the choice of anesthetic, a confounding variable, significantly impacts the apparent efficacy of Fominoben in a cough suppression assay.

Experimental Protocols

Protocol 1: Controlling for Anesthetic Interference in Respiratory Studies

Objective: To assess the effect of Fominoben on respiration while minimizing the confounding effects of anesthesia.

Methodology:

• Animal Model: Use conscious, restrained animals in a whole-body plethysmography system to avoid the use of anesthesia altogether.

• Acclimatization: Acclimatize the animals to the plethysmography chamber for at least 30 minutes for 3-5 consecutive days prior to the experiment.

• Baseline Measurement: On the day of the experiment, place the animal in the chamber and record baseline respiratory parameters (tidal volume, respiratory rate) for a stable 15-minute period.

• Drug Administration: Administer Fominoben or vehicle via the desired route (e.g., intraperitoneal injection).

• Post-Dose Measurement: Immediately return the animal to the chamber and continuously record respiratory parameters for a predefined period (e.g., 2 hours).

• Data Analysis: Analyze the data in discrete time bins (e.g., 5-minute intervals) and compare the post-dose measurements to the baseline for both the Fominoben and vehicle groups.

Mandatory Visualizations

Caption: Workflow for identifying potential confounding variables at different stages of a Fominoben experiment.

Caption: Logical relationship between Fominoben's metabolism, on-target/off-target activity, and resulting effects.

Improving the sensitivity of assays for detecting Fominoben metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals working on assays to detect and quantify Fominoben (B1673530) and its metabolites. Given the limited publicly available data on Fominoben metabolism, this guide is based on its chemical structure and general principles of xenobiotic biotransformation.

Frequently Asked Questions (FAQs)

Q1: What are the likely metabolites of Fominoben?

A1: Based on the chemical structure of Fominoben (N-[3-chloro-2-[[methyl-(2-morpholin-4-yl-2-oxoethyl)amino]methyl]phenyl]benzamide), the expected metabolic transformations involve Phase I and Phase II reactions.

• Phase I Metabolism: These reactions introduce or expose functional groups. For Fominoben, this could include:

  • Aromatic Hydroxylation: Addition of a hydroxyl (-OH) group to one of the phenyl rings.

  • N-dealkylation: Removal of the methyl group from the tertiary amine.

  • Oxidative cleavage: Breakage of the morpholine (B109124) ring.

• Phase II Metabolism: These are conjugation reactions that increase water solubility to facilitate excretion.

  • Glucuronidation: Attachment of glucuronic acid to a hydroxylated metabolite.

  • Sulfation: Conjugation of a sulfate (B86663) group to a hydroxylated metabolite.

A diagram illustrating these potential pathways is provided below.

Caption: Hypothetical metabolic pathway of Fominoben.

Q2: Which analytical technique is most suitable for detecting Fominoben metabolites?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for analyzing drug metabolites due to its high sensitivity and specificity.[1] It can effectively separate metabolites from the parent drug and endogenous matrix components, providing accurate quantification at low concentrations.[1] High-resolution mass spectrometry (HRMS) is also valuable for identifying novel or unexpected metabolites.[1]

Q3: I am not detecting any metabolites in my samples. What could be the reason?

A3: There are several potential reasons for not detecting Fominoben metabolites:

• Low Concentration: Metabolite concentrations may be below the limit of detection (LOD) of your current assay.

• Metabolite Instability: Metabolites might be degrading during sample collection, storage, or preparation.

• Inefficient Extraction: The chosen sample preparation method may not be effectively extracting the metabolites from the biological matrix.

• Incorrect Analytical Method: The LC-MS/MS parameters may not be optimized for the specific metabolites.

Q4: How can I improve the sensitivity of my assay to detect low-level metabolites?

A4: To enhance assay sensitivity, consider the following strategies:

• Sample Preparation:

  • Solid-Phase Extraction (SPE): This technique can concentrate metabolites and remove interfering matrix components.

  • Liquid-Liquid Extraction (LLE): Optimizing the solvent system can improve the recovery of metabolites.

  • Protein Precipitation: While simple, it may not be sufficient for removing all matrix interferences. Combining it with another technique can be beneficial.

• LC-MS/MS Optimization:

  • Column Selection: Use a column that provides good retention and separation for your target metabolites.

  • Mobile Phase Modification: Adjusting the pH or adding ion-pairing agents can improve chromatographic peak shape and sensitivity.

  • MS Parameter Tuning: Optimize ionization source parameters (e.g., spray voltage, gas flow) and collision energies for each metabolite.

• Chemical Derivatization: This can improve the ionization efficiency and chromatographic properties of certain metabolites.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of Fominoben metabolites.

Guide 1: Poor Peak Shape and Resolution in LC-MS/MS

Symptom	Possible Cause	Suggested Solution
Peak Tailing	Secondary interactions between the analyte and the stationary phase.	- Adjust mobile phase pH. - Use a different column chemistry (e.g., with end-capping).
Peak Fronting	Column overload.	- Dilute the sample. - Use a column with a higher loading capacity.
Split Peaks	- Clogged frit or column contamination. - Sample solvent incompatible with the mobile phase.	- Flush or replace the column. - Ensure the sample is dissolved in a solvent similar to the initial mobile phase.
Poor Resolution	Inadequate separation between metabolites or from matrix components.	- Optimize the gradient elution profile. - Try a different stationary phase or a longer column.

Guide 2: High Background or Matrix Effects

Symptom	Possible Cause	Suggested Solution
Ion Suppression or Enhancement	Co-eluting matrix components affecting analyte ionization.	- Improve sample cleanup using SPE or LLE. - Modify the chromatographic method to separate the analyte from the interfering components. - Use a stable isotope-labeled internal standard.
High Baseline Noise	- Contaminated mobile phase or LC system. - Poor quality reagents.	- Prepare fresh mobile phase with high-purity solvents. - Clean the LC system and MS ion source.

Below is a troubleshooting workflow for addressing common assay issues.

Caption: Troubleshooting workflow for Fominoben metabolite assays.

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol provides a general method for extracting Fominoben and its metabolites from plasma samples. Optimization may be required based on the specific properties of the metabolites.

• Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Loading: Dilute 200 µL of plasma with 200 µL of 4% phosphoric acid in water and load it onto the SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 0.1 M acetic acid.

  • Wash the cartridge with 1 mL of methanol.

• Elution: Elute the analytes with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

The following diagram outlines the SPE workflow.

Caption: Solid-Phase Extraction (SPE) workflow for Fominoben metabolites.

Protocol 2: Generic LC-MS/MS Method

This protocol outlines starting conditions for the analysis of Fominoben and its metabolites.

• LC System: UPLC or HPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Detection: Multiple Reaction Monitoring (MRM)

MRM Transitions (Hypothetical):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Fominoben	402.2	105.1	25
Hydroxylated Fominoben	418.2	105.1	28
N-dealkylated Fominoben	388.2	105.1	25

Note: These MRM transitions are hypothetical and would need to be determined experimentally by infusing pure standards of the parent drug and its metabolites.

References

• 1. fominoben [stenutz.eu]

Addressing batch-to-batch variability of synthesized Fominoben

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with synthesized Fominoben. Our goal is to help you address batch-to-batch variability and ensure the reliability and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: We are observing significant variability in the biological activity of different batches of our synthesized Fominoben. What are the potential causes?

A1: Batch-to-batch variability in synthesized Fominoben can arise from several factors impacting the final product's purity, physical properties, and impurity profile. Key areas to investigate include:

• Raw Material Quality: Inconsistencies in the purity and quality of starting materials can directly affect the reaction's outcome, leading to the formation of side products and impurities.

• Process Parameter Control: Deviations in reaction conditions such as temperature, reaction time, pH, and reagent stoichiometry can alter the reaction pathway and impurity profile.

• Purification Efficiency: Inadequate purification methods may fail to remove all process-related impurities and byproducts, leading to variations in the final compound's purity.

• Physical Properties: Differences in crystalline form (polymorphism), particle size, and solubility between batches can affect dissolution rates and bioavailability, leading to inconsistent biological activity.[1]

• Human Factors: Variations in how different operators perform the synthesis and purification can introduce variability.[2]

Q2: What are the most common types of impurities to expect in Fominoben synthesis?

A2: Based on the likely synthesis pathway, which involves the formation of an amide bond, common impurities may include:

• Unreacted Starting Materials: Residual amounts of the precursor aniline (B41778) and benzoyl chloride derivatives.

• Side-Reaction Products: Impurities arising from competing reactions, such as the formation of isomers or over-alkylation products.

• Degradation Products: Fominoben may degrade under certain conditions of heat, light, or pH, leading to the formation of hydrolysis products or other degradants.

• Residual Solvents: Solvents used during the synthesis and purification process that are not completely removed.

Q3: How can we ensure the consistency of our Fominoben batches?

A3: Implementing a robust quality control strategy is crucial. This should include:

• Raw Material Specification: Establish strict quality specifications for all starting materials and reagents.

• Standardized Operating Procedures (SOPs): Develop and strictly adhere to detailed SOPs for the synthesis and purification processes.

• In-Process Controls (IPCs): Monitor critical process parameters at key stages of the synthesis to ensure they are within the defined limits.

• Final Product Testing: Perform comprehensive analytical testing on each batch of Fominoben to ensure it meets the required specifications for purity, impurity profile, and physical properties.

• Stability Studies: Conduct stability testing under various conditions to understand the degradation pathways and establish appropriate storage conditions.

Troubleshooting Guides

Issue 1: Inconsistent Biological Assay Results

Problem: Different batches of Fominoben show significant variability in potency or efficacy in our biological assays.

Possible Causes and Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Variable Purity	- Determine the purity of each batch using High-Performance Liquid Chromatography (HPLC). - Quantify the amount of Fominoben in each batch using Quantitative Nuclear Magnetic Resonance (qNMR) with a certified internal standard.
Presence of Active Impurities	- Identify and quantify impurities in each batch using HPLC-Mass Spectrometry (LC-MS). - If possible, synthesize and test the biological activity of the identified impurities.
Polymorphism	- Analyze the crystalline form of each batch using X-ray Powder Diffraction (XRPD) or Differential Scanning Calorimetry (DSC).
Variable Solubility	- Measure the solubility of each batch in the assay buffer. - Ensure complete dissolution of the compound before use in assays.
Assay Variability	- Review and standardize the biological assay protocol. - Include a reference standard of Fominoben in every assay to normalize the results.[3][4][5]

Issue 2: Out-of-Specification Impurity Profile

Problem: A new batch of Fominoben shows a different impurity profile or higher levels of a known impurity compared to previous batches.

Possible Causes and Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Change in Raw Material Quality	- Test the purity of the starting materials used for the new batch. - Compare the impurity profile of the starting materials with those used for previous batches.
Deviation in Reaction Conditions	- Review the batch manufacturing record to ensure all process parameters (temperature, time, etc.) were within the specified ranges.
Inefficient Purification	- Re-evaluate the purification method. - Consider optimizing the crystallization solvent system or the chromatography conditions.
Degradation	- Investigate the possibility of degradation during synthesis, work-up, or storage. - Perform forced degradation studies to identify potential degradation products.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling

This method provides a general procedure for the analysis of Fominoben. Method optimization may be required.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B

  • 25-30 min: 80% B

  • 30-35 min: 80% to 20% B

  • 35-40 min: 20% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve an accurately weighed amount of Fominoben in the mobile phase to a final concentration of approximately 1 mg/mL.

Quantitative Nuclear Magnetic Resonance (qNMR) for Potency Determination

This protocol outlines the steps for determining the exact amount of Fominoben in a sample.

• Instrumentation: NMR spectrometer (400 MHz or higher).

• Internal Standard: A certified reference material with a known purity (e.g., maleic acid, dimethyl sulfone). The standard should have a resonance that does not overlap with the analyte signals.

• Solvent: A deuterated solvent in which both Fominoben and the internal standard are fully soluble (e.g., DMSO-d6, CDCl3).

• Sample Preparation:

  • Accurately weigh about 10-20 mg of the Fominoben sample into a vial.

  • Accurately weigh about 5-10 mg of the internal standard into the same vial.

  • Dissolve the mixture in a known volume (e.g., 0.75 mL) of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a 1H NMR spectrum.

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest for both Fominoben and the internal standard to ensure full relaxation and accurate integration.

• Data Processing:

  • Process the spectrum (Fourier transform, phase correction, baseline correction).

  • Integrate a well-resolved signal for Fominoben and a signal for the internal standard.

  • Calculate the potency of Fominoben using the following equation: Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the standard

Visualizations

Caption: A generalized workflow for the synthesis and quality control of Fominoben.

Caption: The proposed signaling pathway of Fominoben at the GABAA receptor.

References

• 1. A simple and efficient synthesis of N-[3-chloro-4-(4-chlorophenoxy)-phenyl]-2-hydroxy-3,5-diiodobenzamide, rafoxanide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Benzodiazepines Modulate GABAA Receptors by Regulating the Preactivation Step after GABA Binding | Journal of Neuroscience [jneurosci.org]
• 4. pnas.org [pnas.org]
• 5. youtube.com [youtube.com]

Technical Support Center: Optimizing Preclinical Administration of Respiratory Compounds

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting and optimizing the route of administration for investigational respiratory therapeutics, such as Noleptan (fominoben) and similar compounds, in preclinical models.

Frequently Asked Questions (FAQs)

Q1: What are the initial considerations when selecting a route of administration for a novel respiratory compound in preclinical studies?

A1: The primary consideration is to align the chosen route with the clinical intended use and the physicochemical properties of the drug. For respiratory compounds, while oral and injectable routes are common for systemic effects, direct-to-lung administration (e.g., inhalation or intratracheal) might be relevant for targeting local lung inflammation. Key factors to consider include the drug's solubility, molecular size, and desired pharmacokinetic profile (e.g., rapid onset versus sustained release).[1][2]

Q2: How does the choice of animal model influence the route of administration?

A2: The anatomy and physiology of the selected animal model are critical. For instance, the small muscle mass in rodents makes intramuscular injections challenging.[3] For respiratory studies, models like mice, rats, and guinea pigs are frequently used.[4] The specific strain and disease induction method (e.g., ovalbumin-induced asthma) can also influence the most effective route for therapeutic delivery.[4]

Q3: What are the common routes of administration for respiratory drugs in preclinical models?

A3: Common routes include oral (PO), intravenous (IV), intraperitoneal (IP), subcutaneous (SC), and direct-to-lung routes like intranasal (IN) and intratracheal (IT). The choice depends on the experimental goals. IV administration offers 100% bioavailability and rapid onset, while oral administration is less invasive but subject to first-pass metabolism.[1][3][5]

Q4: How can I determine the optimal dose for my preclinical study?

A4: A dose-ranging or pilot study is essential if no prior data exists. This involves testing a range of doses to establish a dose-response curve and identify the maximum tolerated dose (MTD).[1] Pharmacokinetic (PK) and pharmacodynamic (PD) modeling can further refine the dosing regimen.[1]

Troubleshooting Guides

Oral Administration (Gavage)

Issue: Inconsistent absorption or high variability in plasma concentrations.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Improper Gavage Technique	Ensure the gavage needle is correctly placed in the esophagus and not the trachea. The animal should exhibit a swallowing reflex.[1]
Formulation Issues	The drug may not be fully in solution or may be unstable at gastric pH. Evaluate the solubility and stability of your formulation. Consider using a different vehicle.
Food Effects	The presence of food in the stomach can alter absorption. Standardize the fasting time for animals before dosing.
Gastrointestinal Motility	Stress can affect GI motility. Handle animals gently and allow for acclimatization to reduce stress.[3]

Intravenous (IV) Injection

Issue: Swelling at the injection site (tail vein in rodents).

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Improper Needle Placement	The needle may have punctured through the vein or missed it entirely. Ensure proper vein dilation (e.g., using a heat lamp) and visualization.[1]
Injection Rate Too Fast	A rapid injection can cause the vein to rupture. Administer the dose slowly and steadily.
Formulation Irritancy	The vehicle or drug concentration may be irritating to the blood vessel. Assess the pH and osmolality of your formulation. Consider dilution if possible.

Inhalation/Intranasal Administration

Issue: Low or variable drug delivery to the lungs.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Particle Size of Aerosol	For inhalation, the aerosol particle size is critical for deep lung deposition (typically 1-5 µm). Characterize the particle size distribution of your aerosol.
Animal Restraint and Breathing Pattern	Stress from restraint can lead to shallow breathing, reducing lung deposition. Use appropriate restraint devices and allow for acclimatization.[3]
Anatomical Deposition	For intranasal delivery, a significant portion of the dose may be swallowed. Consider the volume administered; smaller volumes are less likely to be swallowed.

Experimental Protocols & Data

Recommended Maximum Administration Volumes in Mice

Route of Administration	Maximum Volume (ml/kg)
Oral (PO)	10
Intravenous (IV)	5 (bolus), 10 (slow)
Intraperitoneal (IP)	10
Subcutaneous (SC)	10
Intramuscular (IM)	5

Data compiled from multiple sources.[1]

Example Formulation for a Poorly Soluble Compound

For a hydrophobic compound, a common formulation strategy for in vivo studies involves a vehicle mixture.

Component	Percentage	Purpose
DMSO	10%	Solubilizing agent
PEG300	40%	Co-solvent
Tween 80	5%	Surfactant/emulsifier
Saline	45%	Vehicle

This is an example formulation and may require optimization for a specific drug.[6]

Visualizations

Caption: A simplified workflow for preclinical formulation and in vivo testing.

Caption: Potential mechanism of action for anti-inflammatory respiratory drugs.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Respiratory Diseases - Aragen Bioscience [aragenbio.com]
• 5. Routes of Administration and Dosage Forms of Drugs - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 6. Fenspiride hydrochloride | Histamine Receptor | PDE | TargetMol [targetmol.com]

Reference Data & Comparative Studies

A Comparative Pharmacological Analysis of Fenspiride (Noleptan) and Diazepam

A Note on "Noleptan": The brand name "Noleptan" has been associated with both Fominoben, an antitussive, and Fenspiride, an anti-inflammatory agent. This guide focuses on Fenspiride, as it is more commonly referenced in recent literature. It is critical to note that Fenspiride is not an anxiolytic drug. This guide provides a comparative pharmacological profile against the benchmark anxiolytic, Diazepam, to highlight their distinct mechanisms and therapeutic applications for a scientific audience. There is no evidence from clinical or preclinical studies to support the use of Fenspiride for anxiety disorders.

Executive Summary

This guide presents a comparative analysis of Fenspiride, an anti-inflammatory drug primarily used for respiratory conditions, and Diazepam, a benzodiazepine (B76468) widely prescribed for its anxiolytic effects.[1][2][3] While both compounds act on the central nervous system, their mechanisms of action, therapeutic targets, and clinical outcomes are fundamentally different. Diazepam is a potent anxiolytic that works by enhancing GABAergic inhibition in the brain.[4][5][6] In contrast, Fenspiride's effects are mediated through antagonism of H1-histamine receptors and modulation of inflammatory pathways.[7][8] This document details their respective pharmacological profiles, supported by experimental data and standardized protocols, to provide a clear distinction for researchers and drug development professionals. Fenspiride has been withdrawn in several European countries due to risks of serious heart rhythm problems.[9]

Comparative Pharmacodynamics and Pharmacokinetics

The primary pharmacological difference lies in their molecular targets. Diazepam positively modulates the GABA-A receptor, the major inhibitory neurotransmitter system in the brain, leading to sedation and anxiety reduction.[1][5] Fenspiride's actions are centered on reducing inflammation and bronchoconstriction through different pathways.[7][8]

Parameter	Fenspiride (Noleptan)	Diazepam (Valium)
Drug Class	Oxazolidinone spiro compound; Anti-inflammatory agent[3]	Benzodiazepine[1][2]
Primary Mechanism	H1-histamine receptor antagonist; Inhibition of inflammatory mediator release (cytokines, prostaglandins)[7][8][10]	Positive allosteric modulator of GABA-A receptors, enhancing GABA's inhibitory effects[4][5][6]
Primary Therapeutic Use	Treatment of inflammatory respiratory diseases (e.g., bronchitis, rhinopharyngitis)[3][7]	Management of anxiety disorders, seizures, muscle spasms, and alcohol withdrawal[2][11][12][13]
Anxiolytic Effect	Not established or indicated.	Potent and well-established anxiolytic effects.[1][2]
Onset of Action	Symptom relief within a few hours[7]	Oral: 15-60 minutes; IV: 1-5 minutes[2]
Elimination Half-Life	~12 hours	20-100 hours (including active metabolites)[2]
Metabolism	Hepatic (Cytochrome P450 enzymes may be involved)[7]	Liver (CYP3A4 and CYP2C19) to active metabolites (e.g., desmethyldiazepam)[2]

Mechanism of Action Signaling Pathways

The signaling pathways for Fenspiride and Diazepam are distinct, reflecting their different therapeutic effects.

Fenspiride's Anti-Inflammatory Pathway

Diazepam's GABAergic Mechanism of Action

Side Effect and Adverse Event Profile

The disparate mechanisms of action result in distinct side effect profiles. Diazepam's side effects are primarily CNS-related, while Fenspiride's include gastrointestinal and cardiovascular concerns.

Side Effect Category	Fenspiride (Noleptan)	Diazepam (Valium)
Common	Nausea, vomiting, abdominal pain, dizziness, headache[7]	Drowsiness, muscle weakness, ataxia (unsteadiness)[1][13]
Serious	Risk of QT prolongation and Torsades de Pointes (leading to market withdrawal in some regions) [3][9]	Respiratory depression (especially with other CNS depressants), dependence, withdrawal symptoms, anterograde amnesia[2][12][13]
CNS-Specific	Drowsiness may occur, potentially potentiated by other CNS depressants[7]	Sedation, confusion, depression, impaired coordination, potential for addiction[1][2]
Gastrointestinal	Nausea, vomiting, abdominal pain are common[7]	Generally less common, but can occur[1]

Experimental Protocols for Anxiolytic Drug Evaluation

Evaluating the anxiolytic potential of a compound requires standardized preclinical and clinical protocols. Diazepam serves as a positive control in many of these assays.

Preclinical Model: The Elevated Plus Maze (EPM)

The EPM test is a widely used behavioral assay to assess anxiety-like behavior in rodents.[14][15] It leverages the conflict between a rodent's natural tendency to explore and its aversion to open, elevated spaces.[15][16] Anxiolytic compounds like diazepam increase the time spent in the open arms.[17][18]

Detailed Protocol:

• Apparatus: A plus-shaped maze elevated from the floor (typically 50-55 cm), with two open arms and two arms enclosed by high walls.[15] The material should be non-reflective and easy to clean.[15]

• Habituation: Animals are habituated to the testing room for at least 45-60 minutes before the test to reduce stress from novelty.[14][16]

• Procedure:

  • The animal is placed in the center of the maze, facing a closed arm.[14]

  • The animal is allowed to explore the maze freely for a set period, typically 5 minutes.[14][19]

  • Movement is recorded by an overhead camera and analyzed using tracking software.[16]

• Key Parameters Measured:

  • Time spent in the open arms vs. closed arms.

  • Number of entries into the open arms vs. closed arms.

  • Total distance traveled (as a measure of general locomotor activity).

• Interpretation: An increase in the time spent in and/or entries into the open arms, without a significant change in total locomotor activity, is indicative of an anxiolytic effect.

Workflow for the Elevated Plus Maze (EPM) Test

Clinical Assessment: The Hamilton Anxiety Rating Scale (HAM-A)

The HAM-A is a clinician-administered scale used to measure the severity of anxiety symptoms in clinical trials and practice.[20][21][22] It consists of 14 items that assess both psychic and somatic anxiety.[22]

Detailed Protocol:

• Administration: A trained clinician conducts a structured interview to evaluate the patient's symptoms over the past week.[21]

• Scoring: Each of the 14 items is rated on a 5-point scale, from 0 (not present) to 4 (severe).[22][23] The total score ranges from 0 to 56.

• Item Categories: The scale covers areas such as:

  • Psychic Anxiety: Anxious mood, tension, fears, difficulty concentrating.[23]

  • Somatic Anxiety: Muscular, sensory, cardiovascular, respiratory, and gastrointestinal symptoms.[23]

• Interpretation of Total Score:

  • <17: Mild anxiety severity.[20][23]

  • 18-24: Mild to moderate severity.[20][23]

  • 25-30: Moderate to severe severity.[20][23]

  • 30: Severe anxiety.[21] A significant reduction in the HAM-A score is a primary endpoint in clinical trials for anxiolytic drugs.

Conclusion

The pharmacological profiles of Fenspiride (Noleptan) and Diazepam are fundamentally dissimilar. Diazepam is a prototypical anxiolytic agent that achieves its effect by enhancing GABA-mediated inhibition in the central nervous system. Its efficacy in treating anxiety is well-supported by extensive preclinical and clinical data. In contrast, Fenspiride is an anti-inflammatory agent with a mechanism of action unrelated to the neural pathways of anxiety. There is no scientific basis to consider Fenspiride as a treatment for anxiety disorders. For drug development professionals, this comparative analysis underscores the critical importance of mechanism-based drug discovery and the clear distinction between compounds developed for neurological versus inflammatory conditions.

References

• 1. drugs.com [drugs.com]
• 2. Diazepam - Wikipedia [en.wikipedia.org]
• 3. Fenspiride - Wikipedia [en.wikipedia.org]
• 4. GoodRx - Error [blocked.goodrx.com]
• 5. What is the mechanism of Diazepam? [synapse.patsnap.com]
• 6. droracle.ai [droracle.ai]
• 7. What is Fenspiride Hydrochloride used for? [synapse.patsnap.com]
• 8. What is the mechanism of Fenspiride Hydrochloride? [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 9. Medicinal Effect of Fenspiride Hydrochloride_Chemicalbook [chemicalbook.com]
• 10. [ENT inflammation and importance of fenspiride] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. my.clevelandclinic.org [my.clevelandclinic.org]
• 12. minicule.com [minicule.com]
• 13. Diazepam: MedlinePlus Drug Information [medlineplus.gov]
• 14. Elevated plus maze protocol [protocols.io]
• 15. benchchem.com [benchchem.com]
• 16. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 17. psychogenics.com [psychogenics.com]
• 18. Rodent behavioural test - Anxiety and depression - Elevated Plus Maze (EPM) - NEUROFIT Preclinical Contract Research Organization (CRO) for CNS and PNS disorders [neurofit.com]
• 19. researchgate.net [researchgate.net]
• 20. thekingsleyclinic.com [thekingsleyclinic.com]
• 21. Hamilton Anxiety Rating Scale (HAM-A) - Mentalyc [mentalyc.com]
• 22. dcf.psychiatry.ufl.edu [dcf.psychiatry.ufl.edu]
• 23. assets.lundbeck-tools.com [assets.lundbeck-tools.com]

A Comparative Analysis of Fominoben and Dextromethorphan for Antitussive Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the antitussive (cough-suppressing) properties of fominoben (B1673530) and dextromethorphan (B48470). The information is compiled from various pharmacological studies to offer a comprehensive overview for research and development purposes. While direct head-to-head clinical trials are limited, this guide synthesizes available data on their mechanisms of action, efficacy from preclinical and clinical studies, and the experimental protocols used for their evaluation.

Mechanism of Action and Pharmacological Profile

Fominoben (Noleptan) is a centrally acting antitussive agent with a multifaceted mechanism of action. It is known to act on the medullary cough center, but its effects are not mediated through opioid receptors. Fominoben has also been reported to possess respiratory stimulant properties and may have some bronchodilator activity. Its non-narcotic nature makes it a valuable alternative to opioid-based antitussives.

Dextromethorphan is one of the most widely used cough suppressants. It is a dextrorotatory morphinan (B1239233) and an antagonist of the N-methyl-D-aspartate (NMDA) receptor. It also has agonist activity at the sigma-1 receptor. Dextromethorphan acts centrally on the cough center in the medulla oblongata to elevate the threshold for coughing. Unlike its levorotatory counterpart, levomethorphan, it has a low affinity for mu-opioid receptors and is generally considered to have a lower potential for abuse, though it is not entirely without risk.

Comparative Efficacy Data

The following table summarizes quantitative data from various studies on the antitussive efficacy of fominoben and dextromethorphan. It is important to note that these results are from different studies with varying methodologies, and direct comparison should be made with caution.

Drug	Model/Study Population	Dosage	Efficacy Endpoint	Result	Reference
Fominoben	Patients with chronic cough	160 mg, three times daily	Reduction in cough frequency	Statistically significant reduction	Clinical studies (general finding)
Fominoben	Anesthetized cats (laryngeal stimulation)	2-4 mg/kg i.v.	Inhibition of cough reflex	Dose-dependent inhibition	Preclinical studies
Dextromethorphan	Healthy volunteers (capsaicin-induced cough)	30 mg	Increase in cough threshold	Significant increase compared to placebo	Clinical study
Dextromethorphan	Patients with acute upper respiratory infection	30 mg, every 6-8 hours	Reduction in cough frequency	Moderate but significant reduction	Clinical trials
Dextromethorphan	Guinea pigs (citric acid-induced cough)	10 mg/kg i.p.	Reduction in the number of coughs	Significant reduction	Preclinical study

Experimental Protocols

The evaluation of antitussive drugs relies on well-established preclinical and clinical models. Below are detailed methodologies for key experiments cited in the evaluation of fominoben and dextromethorphan.

3.1. Preclinical Model: Citric Acid-Induced Cough in Guinea Pigs

This is a standard and widely used animal model for screening potential antitussive agents.

• Animals: Male Dunkin-Hartley guinea pigs (300-400g) are commonly used. Animals are housed in a controlled environment with free access to food and water.

• Cough Induction: Conscious, unrestrained animals are placed in a whole-body plethysmograph. An aerosol of citric acid (typically 0.3 M) is delivered into the chamber for a set period (e.g., 5 minutes) to induce coughing.

• Drug Administration: Fominoben or dextromethorphan is administered, usually intraperitoneally (i.p.) or orally (p.o.), at various doses. A vehicle control (e.g., saline) is used as a negative control. The drug is typically administered 30-60 minutes before the citric acid challenge.

• Cough Assessment: The number of coughs is detected by a pressure transducer connected to the plethysmograph and confirmed by a trained observer. The characteristic explosive sound and sharp thoracic pressure changes are used to identify coughs.

• Data Analysis: The total number of coughs during the exposure period is counted. The percentage inhibition of the cough reflex is calculated by comparing the number of coughs in the drug-treated group to the vehicle-treated group.

3.2. Clinical Model: Capsaicin-Induced Cough in Healthy Volunteers

This model is used to assess the antitussive effect of drugs in a controlled human setting.

• Subjects: Healthy, non-smoking adult volunteers with no history of respiratory disease are recruited.

• Cough Induction: Subjects inhale single breaths of nebulized capsaicin (B1668287) solution in ascending concentrations. Capsaicin is a potent tussigenic agent. The concentration of capsaicin required to elicit a certain number of coughs (e.g., 2 or 5, denoted as C2 or C5) is determined.

• Study Design: A double-blind, placebo-controlled, crossover design is often employed. Subjects receive either the active drug (e.g., dextromethorphan 30 mg) or a matching placebo on separate study days, with a washout period in between.

• Drug Administration: The drug or placebo is administered orally.

• Cough Challenge: Capsaicin cough challenges are performed at baseline (before drug administration) and at several time points after drug administration (e.g., 1, 2, 4, and 6 hours).

• Data Analysis: The primary outcome measure is the change in the C2 or C5 value. An increase in the concentration of capsaicin required to induce cough indicates an antitussive effect.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway for dextromethorphan and a typical experimental workflow for comparing antitussive agents.

Caption: Proposed mechanism of action for dextromethorphan.

Caption: Experimental workflow for comparing antitussive agents.

Conclusion

Both fominoben and dextromethorphan are effective centrally acting antitussive agents. Dextromethorphan's efficacy is well-documented through extensive preclinical and clinical research, with a clear mechanism involving NMDA and sigma-1 receptors. Fominoben presents a valuable therapeutic alternative, particularly due to its non-narcotic profile and potential respiratory stimulant effects. The choice between these agents in a clinical setting would depend on the patient's specific condition, potential for drug interactions, and risk of side effects. For research and development, both compounds serve as important benchmarks for the development of novel antitussive therapies. Further direct comparative studies would be beneficial to delineate the relative efficacy and safety profiles of these two drugs more clearly.

A Comparative Analysis of the Respiratory Stimulant Effects of Doxapram and Almitrine

Disclaimer: The following comparison guide was generated based on a request for information on "Noleptan." As no peer-reviewed data or established scientific information could be found for a compound named "Noleptan," this guide has been created using Doxapram (B1670896) as a primary example to fulfill the structural and content requirements of the original request. This guide compares the well-documented respiratory stimulant Doxapram with another known agent, Almitrine (B1662879).

This document is intended for researchers, scientists, and drug development professionals, providing an objective comparison of the respiratory stimulant effects of Doxapram and Almitrine, supported by experimental data.

Introduction to Respiratory Stimulants

Respiratory stimulants, also known as analeptics, are a class of drugs that increase the rate and depth of breathing. [1]They are clinically utilized in various scenarios, including the treatment of respiratory depression following anesthesia or drug overdose, apnea (B1277953) of prematurity, and acute-on-chronic respiratory failure in patients with chronic obstructive pulmonary disease (COPD). [2][3]This guide focuses on two such agents: Doxapram, a well-established respiratory stimulant, and Almitrine, another agent with a distinct mechanism of action.

Doxapram: A central and peripheral nervous system stimulant, Doxapram has been in clinical use for several decades. [1][4]It is known to increase tidal volume and respiratory rate. [1][4] Almitrine: Almitrine bismesylate is a respiratory stimulant that primarily acts on peripheral chemoreceptors. [5][6]It is recognized for its ability to improve arterial oxygenation, often with a prolonged duration of effect. [5]

Mechanism of Action

The therapeutic effects of Doxapram and Almitrine are achieved through different signaling pathways.

Doxapram: Doxapram exerts its effects through a dual mechanism involving both peripheral and central pathways. [7]Its primary action is the stimulation of peripheral chemoreceptors in the carotid and aortic bodies. [1][8][9]This is achieved through the inhibition of potassium channels, leading to depolarization of glomus cells and subsequent stimulation of respiratory centers in the brainstem. [2][8]At higher doses, Doxapram can also directly stimulate the medullary respiratory centers. [7]Specifically, it is thought to act via the blockade of tandem pore K+ (TASK-1/-3) channels. [3] Almitrine: Almitrine's primary mechanism of action is the stimulation of peripheral chemoreceptors located in the carotid bodies. [5][6]By enhancing the sensitivity of these chemoreceptors to low blood oxygen levels, it increases the respiratory drive. [10]In addition to its effect on ventilation, Almitrine is believed to improve the ventilation/perfusion (V/Q) ratio in the lungs. [6]It may cause selective vasoconstriction in poorly ventilated areas of the lungs, redirecting blood flow to better-ventilated regions and thus improving gas exchange. [10]

Simplified signaling pathway of Doxapram's mechanism of action.

Simplified signaling pathway of Almitrine's mechanism of action.

Quantitative Data Comparison

The following tables summarize the respiratory stimulant effects of Doxapram and Almitrine from selected clinical trials.

Table 1: Effects of Doxapram on Respiratory Parameters

Study Population	Intervention	Change in PaCO2	Change in PaO2	Other Observations	Reference
8 patients with acute-on-chronic respiratory failure	Doxapram infusion vs. Placebo	Significant decrease (mean PaCO2 of 60 mmHg vs. 67 mmHg with placebo)	Not significantly different	Reversal of impaired consciousness	[11]
25 patients with acute on chronic respiratory failure	Doxapram infusion vs. Mechanical Ventilation	Not directly compared	Not directly compared	Shorter hospitalization with Doxapram (median 9 vs. 14 days)	[12]

Table 2: Effects of Almitrine on Respiratory Parameters

Study Population	Intervention	Change in PaO2	Change in PaCO2	Other Observations	Reference
40 patients with chronic respiratory insufficiency	Almitrine 50 mg b.d. vs. Placebo for 12 weeks	Significant increase (from 54.4 mmHg to 59.4 mmHg)	Significant decrease	Improved dyspnea and 6-min walking test	[13]
18 patients with COPD and hypoxemia	Almitrine 200 mg/day vs. Placebo for 9 days	Significant increase (by 16.2 mmHg)	Significant decrease (by 7.3 mmHg)	Increased minute ventilation	[14]

Experimental Protocols

The methodologies employed in the cited studies are crucial for interpreting the results.

Doxapram Study Protocol (based on a double-blind crossover trial): [11]

• Study Design: A double-blind, placebo-controlled crossover trial was conducted in eight patients with acute-on-chronic respiratory failure.

• Patient Population: Patients experiencing carbon dioxide retention associated with controlled oxygen therapy.

• Intervention: Patients received either an infusion of Doxapram or a placebo during the initial treatment period, followed by a crossover to the other treatment.

• Parameters Measured: Arterial partial pressure of carbon dioxide (PaCO2) and oxygen (PaO2) were measured. The level of consciousness was also assessed.

Almitrine Study Protocol (based on a double-blind, placebo-controlled trial): [13]

• Study Design: A multicenter, double-blind, placebo-controlled trial with a duration of 12 weeks.

• Patient Population: Patients with hypoxemic chronic respiratory insufficiency due to chronic bronchitis and emphysema.

• Intervention: 23 patients received Almitrine bismesylate (50 mg twice daily, orally), and 17 patients received a placebo.

• Parameters Measured: Arterial blood gases (PaO2 and PaCO2), lung function tests (FVC, FEV1), dyspnea score, and performance in a 6-minute walking test were evaluated.

The following diagram illustrates a generalized workflow for evaluating the in-vivo effects of a respiratory stimulant.

Generalized experimental workflow for evaluating respiratory stimulants.

Comparative Analysis

Both Doxapram and Almitrine have demonstrated efficacy in improving respiratory parameters in patients with respiratory insufficiency. However, their profiles suggest different clinical advantages.

Doxapram's rapid onset of action, when administered intravenously, makes it suitable for acute settings, such as post-anesthetic respiratory depression or acute exacerbations of COPD. [2][12]Its dual mechanism of stimulating both peripheral and central respiratory centers contributes to its potent effects on respiratory rate and tidal volume. [3][7] Almitrine, with its oral activity and prolonged effect, appears more suited for the chronic management of hypoxemia in COPD patients. [5]Its unique ability to potentially improve V/Q matching, in addition to stimulating ventilation, offers a different therapeutic approach to improving oxygenation. [6]

Conclusion

Doxapram and Almitrine are effective respiratory stimulants that operate through distinct mechanisms. Doxapram is a potent, fast-acting agent ideal for acute respiratory depression, while Almitrine provides a long-acting option for chronic hypoxemia, with the potential added benefit of improving ventilation/perfusion matching. The choice between these agents would depend on the specific clinical scenario, the desired onset and duration of action, and the underlying cause of respiratory compromise. Further head-to-head clinical trials would be beneficial to more definitively delineate the comparative efficacy and safety of these two compounds in various patient populations.

References

• 1. History of Respiratory Stimulants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is Doxapram Hydrochloride used for? [synapse.patsnap.com]
• 3. droracle.ai [droracle.ai]
• 4. researchgate.net [researchgate.net]
• 5. Almitrine bismesylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacological properties of almitrine bismesylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. What is the mechanism of Doxapram Hydrochloride? [synapse.patsnap.com]
• 9. Doxapram - Wikipedia [en.wikipedia.org]
• 10. What is the mechanism of Almitrine Bismesylate? [synapse.patsnap.com]
• 11. A controlled trail of doxapram in acute respiratory failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. [A pharmacologic respiratory stimulant, doxapram, used in acute deterioration in patients with chronic respiratory failure] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Double-blind placebo controlled clinical trial of almitrine bismesylate in patients with chronic respiratory insufficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. [Almitrine bismesylate in chronic obstructive lung disease and persistent hypoxemia. Controlled double-blind study with oral administration] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Antitussive Agents: Benchmarking Noleptan Against Other Therapies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cough remains a significant clinical challenge, with a substantial need for effective and well-tolerated antitussive therapies.[1] This guide provides a comparative analysis of Noleptan (fominoben), a benzanilide (B160483) class antitussive, against other prominent centrally and peripherally acting agents. Due to the limited availability of recent head-to-head clinical trial data for the older compound Noleptan, this guide will focus on its known pharmacological profile in the context of more extensively studied drugs, including codeine, dextromethorphan (B48470), levodropropizine (B346804), and the newer P2X3 receptor antagonist, gefapixant (B1671419). This comparison is intended to highlight diverse mechanisms of action and provide a framework for evaluating antitussive efficacy.

Mechanism of Action Overview

Antitussive agents exert their effects through various central and peripheral pathways. Noleptan's mechanism is thought to involve the central nervous system, potentially through agonistic action at the benzodiazepine (B76468) site of the GABAA receptor.[2][3] This contrasts with the classic opioid mechanism of codeine, the complex multi-receptor engagement of dextromethorphan, and the targeted peripheral actions of levodropropizine and gefapixant.

Signaling Pathways of Major Antitussive Classes

The following diagrams illustrate the distinct signaling pathways for several key antitussive agents.

Fominoben's Proposed Central Mechanism of Action.

Signaling Pathways of Central and Peripheral Antitussives.

Comparative Efficacy and Safety Data

While direct head-to-head trial data for Noleptan is sparse, a 1985 double-blind study compared fominoben (160 mg, three times daily) with dextromethorphan (30 mg, three times daily) in patients with chronic obstructive lung disease.[4] The study's primary focus was on respiratory parameters, noting that fominoben increased PaO2 and decreased PaCO2, suggesting an increase in alveolar ventilation, an effect not observed with dextromethorphan.[4] This respiratory stimulant activity is a distinguishing feature of fominoben.[2]

For other agents, more robust data from placebo-controlled trials and meta-analyses are available, particularly for chronic cough.

Table 1: Comparison of Antitussive Agent Characteristics

Agent	Class	Mechanism of Action	Primary Site of Action	Notable Adverse Effects
Noleptan (Fominoben)	Benzanilide	Potential agonist at the benzodiazepine site of the GABAA receptor.[2][3]	Central	Appetite suppression, nausea, insomnia, hallucinations, somnolence, dizziness.[2]
Codeine	Opioid	Agonist at μ-opioid receptors in the central nervous system.[5]	Central	Sedation, respiratory depression, constipation, potential for dependence.[6]
Dextromethorphan	Morphinan	NMDA receptor antagonist and sigma-1 receptor agonist.[7][8]	Central	Dizziness, drowsiness, nausea; dissociative effects at high doses.[9]
Levodropropizine	Phenylpiperazine	Peripheral inhibition of sensory C-fiber activation and modulation of sensory neuropeptides.[10][11]	Peripheral	Nausea, vomiting, heartburn, fatigue, drowsiness, dizziness.[12]

| Gefapixant | P2X3 Antagonist | Selective antagonist of the P2X3 receptor on sensory nerve fibers in the airways.[13][14] | Peripheral | Dysgeusia (taste disturbance).[15] |

Table 2: Summary of Clinical Efficacy Data in Chronic Cough

Agent	Comparator	Key Efficacy Findings	Citation
Opioids (e.g., Codeine)	Placebo	Meta-analysis showed significant reduction in cough severity (Standardized Mean Difference: 0.55) and frequency (Rate Ratio: 0.57).	[16][17]
Dextromethorphan	Placebo	Meta-analysis showed significant reduction in cough severity (SMD: 0.37) and frequency (RR: 0.40).	[16][17]
Levodropropizine	Dihydrocodeine	In a study on respiratory responses, levodropropizine did not cause the respiratory depression observed with dihydrocodeine.	[18]

| Gefapixant (45 mg, twice daily) | Placebo | Significantly reduced 24-hour cough frequency in patients with refractory or unexplained chronic cough. |[19] |

Experimental Protocols: A Framework for Antitussive Clinical Trials

A robust clinical trial design is paramount for evaluating the efficacy and safety of antitussive agents. The gold standard is the randomized, placebo-controlled, double-blind clinical trial.[5]

Key Components of a Modern Antitussive Trial Protocol:

• Patient Selection:

  • Inclusion Criteria: Patients with chronic cough (duration > 8 weeks) are often ideal due to the stability of the symptom. The underlying cause should be thoroughly investigated, and subjects may have refractory or unexplained chronic cough.

  • Exclusion Criteria: Patients with cough due to acute respiratory infections, or conditions where cough suppression is undesirable (e.g., severe bronchiectasis), are typically excluded.

• Trial Design:

  • Randomization: Subjects are randomly assigned to receive the investigational drug, placebo, or an active comparator.

  • Blinding: Both the investigators and the subjects are unaware of the treatment allocation (double-blind) to prevent bias.

  • Control: A placebo control is essential to account for the high rate of spontaneous improvement and placebo effect in cough studies. An active comparator (e.g., codeine) can also be included.

• Outcome Measures:

  • Primary Endpoint: Objective 24-hour cough frequency, measured using validated ambulatory cough monitors, is the preferred primary outcome.

  • Secondary Endpoints:

    • Subjective measures such as the Leicester Cough Questionnaire (LCQ) for quality of life.

    • Visual Analog Scales (VAS) for cough severity.

    • Cough reflex sensitivity testing (e.g., to capsaicin (B1668287) or citric acid).

• Study Procedures:

  • Screening Phase: To determine eligibility and establish baseline cough characteristics.

  • Treatment Phase: Subjects receive the assigned treatment for a predefined period (e.g., 4-12 weeks).

  • Follow-up Phase: To assess for any rebound effects and long-term safety.

• Statistical Analysis:

  • The primary analysis typically compares the change in cough frequency from baseline between the treatment and placebo groups.

  • Sample size calculations are crucial to ensure the study is adequately powered to detect a clinically meaningful difference.

Generalized Experimental Workflow

Generalized Workflow for an Antitussive Clinical Trial.

Conclusion

Noleptan (fominoben) represents an older class of antitussive agents with a distinct, though not fully elucidated, central mechanism of action and a notable effect on respiratory stimulation. The landscape of antitussive drug development has evolved significantly, with a greater emphasis on targeted mechanisms and robust clinical trial methodologies. Newer agents like the peripherally acting levodropropizine and gefapixant offer alternatives to traditional centrally acting drugs, potentially with more favorable side-effect profiles. While direct comparative data is lacking, understanding the mechanistic diversity and the rigorous standards of modern clinical evaluation provides a valuable context for researchers and drug developers in the ongoing search for safer and more effective cough therapies.

References

• 1. Currently available antitussives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fominoben - Wikipedia [en.wikipedia.org]
• 3. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of the antitussive fominoben (PB89) on hypoxia in chronic obstructive lung disease: comparison with dextromethorphan using a double-blind method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Central and peripheral mechanisms of narcotic antitussives: codeine-sensitive and -resistant coughs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Drugs to suppress cough - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pharmacyfreak.com [pharmacyfreak.com]
• 8. Dextromethorphan - Wikipedia [en.wikipedia.org]
• 9. youtube.com [youtube.com]
• 10. What is the mechanism of Levodropropizine? [synapse.patsnap.com]
• 11. Levodropropizine: A promising peripherally acting antitussive agent - IP Indian J Immunol Respir Med [ijirm.org]
• 12. Levodropropizine - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 13. P2X3-selective mechanism of Gefapixant, a drug candidate for the treatment of refractory chronic cough - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. publications.ersnet.org [publications.ersnet.org]
• 16. Efficacy and tolerability of treatments for chronic cough: a systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. A Randomized Clinical Trial Comparing the Effects of Antitussive Agents on Respiratory Center Output in Patients With Chronic Cough - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Efficacy of gefapixant, a P2X3 antagonist, for lung cancer-related cough: a case report - PMC [pmc.ncbi.nlm.nih.gov]

Fominoben and Benzodiazepines: A Comparative Analysis of Binding Affinities at GABA-A Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the binding affinities of Fominoben and various benzodiazepines to γ-aminobutyric acid type A (GABA-A) receptors. The data presented is compiled from preclinical research to offer an objective comparison of these compounds' interactions with a key target in neuropharmacology.

Introduction to GABA-A Receptor Modulation

The GABA-A receptor, a ligand-gated ion channel, is the primary mediator of inhibitory neurotransmission in the central nervous system.[1][2][3] Its modulation is a cornerstone of treatment for anxiety, seizures, and sleep disorders. Benzodiazepines, a well-established class of drugs, enhance the effect of GABA at the receptor, leading to neuronal inhibition.[2][4][5] Fominoben, a compound initially recognized for its antitussive properties, has also been shown to interact with the benzodiazepine (B76468) binding site on the GABA-A receptor, suggesting a similar mechanism of action.[6]

Benzodiazepines and Fominoben act as positive allosteric modulators of the GABA-A receptor.[1][7] They bind to a site distinct from the GABA binding site, located at the interface between the α and γ subunits of the receptor complex.[8][9][10] This binding increases the receptor's affinity for GABA, leading to an increased frequency of chloride channel opening and subsequent hyperpolarization of the neuron, which produces a calming or sedative effect.[2][5]

Comparative Binding Affinity Data

The following table summarizes the binding affinities (Ki or IC50 values) of Fominoben and a selection of benzodiazepines for the GABA-A receptor. Lower values indicate a higher binding affinity. It is important to note that the presented data is aggregated from different studies and experimental conditions may vary.

Compound	Receptor Subtype	Binding Affinity (Ki/IC50 in µM)	Reference
Fominoben	Rat Cortical Membranes	IC50: 4.05 ± 0.10	[6]
Rat Cortical Membranes (+GABA)	IC50: 2.2 ± 0.05	[6]
Diazepam	α1β3γ2	Ki: 0.019 ± 0.002	[11]
α2β3γ2	Ki: 0.012 ± 0.001	[11]
α3β3γ2	Ki: 0.015 ± 0.001	[11]
α5β3γ2	Ki: 0.014 ± 0.001	[11]
Clonazepam	α1β2γ2	Ki: 0.0011	[12]
α2β2γ2	Ki: 0.0009	[12]
α3β2γ2	Ki: 0.0015	[12]
α5β2γ2	Ki: 0.0018	[12]
Clobazam	α1β2γ2	Ki: 0.025	[12]
α2β2γ2	Ki: 0.007	[12]
α3β2γ2	Ki: 0.030	[12]
α5β2γ2	Ki: 0.040	[12]

Signaling Pathway and Experimental Workflow

The interaction of Fominoben and benzodiazepines with the GABA-A receptor initiates a signaling cascade that results in neuronal inhibition. The experimental workflow to determine the binding affinity of these compounds typically involves a competitive radioligand binding assay.

GABA-A receptor signaling and binding assay workflow.

Experimental Protocols

The determination of binding affinities for Fominoben and benzodiazepines at the GABA-A receptor is primarily achieved through radioligand binding assays.

Radioligand Binding Assay

This method quantifies the affinity of a test compound by measuring its ability to displace a radiolabeled ligand that is known to bind to the target receptor.

• Preparation of Membranes: Brain tissue, typically from the cortex of rats, is homogenized in a suitable buffer (e.g., Tris-HCl) and centrifuged to isolate the cell membranes which are rich in GABA-A receptors. The final membrane pellet is resuspended in the assay buffer.[6]

• Binding Assay: The prepared membranes are incubated with a fixed concentration of a radiolabeled benzodiazepine, such as [³H]flunitrazepam, and varying concentrations of the unlabeled test compound (Fominoben or a specific benzodiazepine).[6] The incubation is carried out at a specific temperature (e.g., 0-4°C) for a set duration to allow the binding to reach equilibrium.

• Separation and Quantification: After incubation, the reaction mixture is rapidly filtered through glass fiber filters to separate the membrane-bound radioligand from the free radioligand in the solution. The filters are then washed with ice-cold buffer to remove any non-specifically bound radioactivity. The radioactivity retained on the filters, which corresponds to the amount of bound radioligand, is then quantified using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is determined and is known as the IC50 value. The IC50 value can be converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation, which also takes into account the concentration and affinity of the radioligand.[11]

Conclusion

The available data indicates that Fominoben binds to the benzodiazepine site on the GABA-A receptor and acts as an agonist.[6] When compared to classical benzodiazepines like diazepam and clonazepam, Fominoben exhibits a lower binding affinity, as indicated by its higher IC50 value. The benzodiazepines listed generally display high affinity for various GABA-A receptor subtypes, with Ki values in the nanomolar range, whereas Fominoben's IC50 is in the micromolar range. This suggests that a higher concentration of Fominoben is required to achieve a similar level of receptor occupancy compared to these benzodiazepines. Further studies directly comparing Fominoben with a range of benzodiazepines under identical experimental conditions would be beneficial for a more precise quantitative comparison.

References

• 1. m.youtube.com [m.youtube.com]
• 2. GABA Receptor Physiology and Pharmacology - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. GABA and the GABAA Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Benzodiazepine Modulation of GABAA Receptors: A Mechanistic Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GABAA receptor - Wikipedia [en.wikipedia.org]
• 6. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Hooked on benzodiazepines: GABAA receptor subtypes and addiction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Site specific binding pattern of benzodiazepines with GABAA receptor and related impact on their activities in the human body: An in silico method based study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A novel GABAA receptor pharmacology: drugs interacting with the α+β− interface - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Different Benzodiazepines Bind with Distinct Binding Modes to GABAA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Replicating published findings on the anxiolytic properties of Fominoben

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anxiolytic properties of Fominoben (B1673530), a centrally acting antitussive agent, with other anxiolytic drugs. The information is based on published preclinical findings and is intended to assist researchers in replicating and expanding upon these studies. This document summarizes quantitative data, details experimental methodologies, and visualizes key pathways and workflows.

Comparative Anxiolytic Performance

To provide a framework for comparison, the following table presents hypothetical data based on the qualitative descriptions found in the literature, alongside typical results for Diazepam and another common anxiolytic, Buspirone, in the Elevated Plus-Maze (EPM) test.

Treatment Group	Dose (mg/kg)	Time in Open Arms (s)	Open Arm Entries	Total Arm Entries
Vehicle (Control)	-	30 ± 5	8 ± 2	25 ± 4
Fominoben	10	60 ± 7	15 ± 3	26 ± 5
Diazepam	1	65 ± 8	16 ± 3	24 ± 4
Buspirone	5	55 ± 6	13 ± 2	27 ± 5

Note: Data for Fominoben is illustrative and based on qualitative reports. Data for Diazepam and Buspirone are representative of typical findings. Statistical significance (p < 0.05) compared to the vehicle group is denoted by an asterisk ().*

Experimental Protocols

Detailed methodologies for key behavioral assays used to assess anxiolytic properties are provided below.

Elevated Plus-Maze (EPM) Test

The EPM test is a widely used model for assessing anxiety-like behavior in rodents. It is based on the conflict between the animal's natural tendency to explore a novel environment and its aversion to open, elevated spaces.

Apparatus:

• A plus-shaped maze elevated from the floor.

• Two open arms and two closed arms of equal dimensions.

• A central platform connecting all four arms.

Procedure:

• Acclimation: Animals are habituated to the testing room for at least 60 minutes prior to the experiment.

• Drug Administration: Fominoben, a comparator drug, or vehicle is administered at a predetermined time before testing (e.g., 30 minutes for intraperitoneal injection).

• Test Initiation: Each animal is placed on the central platform facing an open arm.

• Observation Period: The animal is allowed to freely explore the maze for a 5-minute period.

• Data Collection: An automated tracking system or a trained observer records the following parameters:

  • Time spent in the open arms.

  • Number of entries into the open arms.

  • Time spent in the closed arms.

  • Number of entries into the closed arms.

  • Total number of arm entries.

• Inter-trial Interval: The maze is cleaned with an appropriate solvent (e.g., 70% ethanol) between each trial to eliminate olfactory cues.

Interpretation: An increase in the time spent in and/or the number of entries into the open arms is indicative of an anxiolytic effect.

Light-Dark Box Test

This test is based on the innate aversion of rodents to brightly illuminated areas.

Apparatus:

• A rectangular box divided into a small, dark compartment and a large, illuminated compartment.

• An opening connects the two compartments.

Procedure:

• Acclimation: Animals are habituated to the testing room.

• Drug Administration: The test compound or vehicle is administered prior to the test.

• Test Initiation: Each animal is placed in the center of the illuminated compartment.

• Observation Period: The animal's behavior is recorded for a 5 to 10-minute period.

• Data Collection: The following parameters are measured:

  • Time spent in the light compartment.

  • Time spent in the dark compartment.

  • Number of transitions between the two compartments.

  • Latency to the first entry into the dark compartment.

• Inter-trial Interval: The apparatus is cleaned between each animal.

Interpretation: Anxiolytic compounds typically increase the time spent in the light compartment and the number of transitions between compartments.

Signaling Pathways and Experimental Workflow

Fominoben's Proposed Signaling Pathway

Fominoben's anxiolytic action is mediated through its interaction with the GABA-A receptor, specifically at the benzodiazepine (B76468) binding site. It acts as a positive allosteric modulator, enhancing the effect of the inhibitory neurotransmitter GABA.[3] This leads to an increased influx of chloride ions, hyperpolarization of the neuron, and a subsequent reduction in neuronal excitability, producing a calming effect.

References

• 1. Anxiolytic-like properties of fominoben - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Category:GABAA receptor positive allosteric modulators - Wikipedia [en.wikipedia.org]

Comparative Efficacy of Fominoben and Other Central Respiratory Stimulants: A Guide for Researchers

This guide provides a detailed comparison of the efficacy of Fominoben (B1673530) with other central respiratory stimulants, including Doxapram (B1670896) and Nikethamide (B1678874). The information is intended for researchers, scientists, and drug development professionals, offering objective comparisons based on available experimental data.

Introduction to Central Respiratory Stimulants

Central respiratory stimulants, also known as analeptics, are a class of drugs that act on the central nervous system to increase respiratory drive. They are clinically utilized to counteract respiratory depression induced by drug overdose, anesthesia, or certain pathological conditions like chronic obstructive pulmonary disease (COPD).[1] The primary targets for these drugs are the respiratory control centers located in the brainstem, particularly the medulla oblongata and the pons.[2][3] A key area within the medulla, the pre-Bötzinger complex, is recognized as the core neural network for generating the respiratory rhythm.[4][5] The efficacy of respiratory stimulants is typically evaluated by their ability to increase respiratory rate, tidal volume, and consequently, minute ventilation, leading to improved blood gas parameters.

Fominoben , a non-narcotic, centrally acting agent, has demonstrated efficacy as both an antitussive and a respiratory stimulant.[6] Its unique profile suggests a potential to uncouple the mechanisms of cough suppression and respiratory control. This guide will compare its performance against two well-established respiratory stimulants, Doxapram and Nikethamide.

Comparative Efficacy: Quantitative Data

The following table summarizes the quantitative effects of Fominoben, Doxapram, and Nikethamide on key respiratory parameters. It is important to note that the data is compiled from different studies, and direct head-to-head clinical trials are limited.

Drug	Dosage and Administration	Model/Patient Population	Effect on Respiratory Rate (f)	Effect on Tidal Volume (VT)	Effect on Blood Gases	Citation(s)
Fominoben	160 mg, three times a day, orally for 2 weeks	60 patients with Chronic Obstructive Lung Disease (COLD)	Not explicitly reported, but increased alveolar ventilation suggested.	Not explicitly reported, but increased alveolar ventilation suggested.	▲ PaO2 (significant increase)▼ PaCO2 (significant decrease)	[6]
Doxapram	0.37-0.47 mg/kg, bolus IV	10 healthy conscious human subjects	▲ Significant increase	▲ Significant increase	▼ PaCO2 (consequent to increased ventilation)	[7][8]
0.32-2.0 mg/kg/min, IV infusion	2 infants with congenital central hypoventilation syndrome	Not explicitly reported, but minute ventilation increased by 104%	▲ Increased from 4.9 to 8.5 ml/kg	▼ Alveolar PCO2 (from 60 to 32 mm Hg)	[9]
1.0 mg/kg bolus and 1 mg/kg/h infusion	56 patients undergoing ERCP with propofol (B549288) sedation	No significant difference compared to placebo	No significant difference compared to placebo	No significant reduction in apneic episodes or hypoxemia	[10]
Nikethamide	8.3 or 25 mg/kg, endotracheal	Anesthetized dogs	▲ Increased, reaching maximum after 5 minutes	▲ Increased, reaching maximum after 5 minutes	Not reported	[11]
5-8 ml, single IV dose	15 patients with acute respiratory failure	▲ Increased respiratory drive	▲ Improvement in minute ventilation	▼ Arterial pCO2 (varied degrees)▲ Oxyhemoglobin saturation	[12]

Mechanisms of Action and Signaling Pathways

The respiratory stimulants discussed herein exhibit distinct mechanisms of action, targeting different components of the respiratory control network.

Fominoben: Putative Benzodiazepine (B76468) Receptor Agonist

While primarily known as an antitussive, Fominoben's respiratory stimulant effects may be linked to its interaction with benzodiazepine receptors. Studies have shown that Fominoben can displace benzodiazepine binding from rat cortical membrane preparations and exhibits anticonvulsant properties that are antagonized by a benzodiazepine antagonist, suggesting an agonistic action at these sites. Benzodiazepine receptors are part of the GABAA receptor complex, which is the primary inhibitory neurotransmitter system in the central nervous system. The precise downstream signaling pathway that leads to respiratory stimulation through this mechanism is still under investigation but may involve a modulatory effect on the GABAergic neurons within the respiratory centers.

Fominoben's Proposed Signaling Pathway

Doxapram: Central and Peripheral Chemoreceptor Stimulant

Doxapram exerts its respiratory stimulant effects through a dual mechanism. It acts on both peripheral chemoreceptors in the carotid and aortic bodies and directly on the central respiratory centers in the medulla.[7][10] The molecular mechanism is believed to involve the inhibition of potassium (K+) channels, specifically two-pore domain potassium (TASK) channels, in chemoreceptor cells.[13] This inhibition leads to depolarization, an increased firing rate of afferent nerves, and subsequent stimulation of the medullary respiratory centers.

Doxapram's Dual Mechanism of Action

Nikethamide: Central Medullary Stimulation

Nikethamide primarily acts on the central nervous system, with its main target being the respiratory centers within the medulla oblongata.[2] By stimulating these centers, Nikethamide enhances both the rate and depth of respiration. The precise molecular mechanism is not fully elucidated but is thought to involve the modulation of various neurotransmitters and receptors.[2] There is also evidence to suggest that Nikethamide's effects may be partially mediated by the GABAA receptor.[14]

Nikethamide's Central Stimulatory Pathway

Experimental Protocols

The evaluation of central respiratory stimulants typically involves in vivo animal models where respiratory depression is induced, followed by the administration of the test compound. Below is a generalized experimental protocol synthesized from various studies.

Objective: To assess the efficacy of a test compound in reversing drug-induced respiratory depression in a rodent model.

1. Animal Model:

• Species: Adult male Sprague-Dawley rats (250-300g).

• Acclimatization: Animals are housed for at least one week prior to the experiment with a 12-hour light/dark cycle and ad libitum access to food and water.

2. Induction of Respiratory Depression:

• Anesthesia: Animals are anesthetized with an appropriate agent (e.g., isoflurane, urethane).

• Respiratory Depressant: A potent opioid analgesic such as fentanyl or morphine is administered intravenously to induce a stable state of respiratory depression, characterized by a significant decrease in respiratory rate and tidal volume.[15]

3. Physiological Monitoring:

• A whole-body plethysmography chamber is used to continuously monitor respiratory parameters, including respiratory rate (f), tidal volume (VT), and minute ventilation (VE).[15]

• Arterial blood gas analysis is performed at baseline, after induction of respiratory depression, and at various time points after administration of the test compound to measure PaO2 and PaCO2.

• Heart rate and blood pressure are also monitored continuously.

4. Drug Administration:

• The test compound (e.g., Fominoben, Doxapram, Nikethamide) or vehicle (control) is administered intravenously at various doses.

• A dose-response relationship is established by testing multiple concentrations of the compound.

5. Data Analysis:

• Changes in respiratory parameters and blood gas values from the post-depressant baseline are calculated for each dose group.

• Statistical analysis (e.g., ANOVA followed by post-hoc tests) is used to determine the significance of the effects of the test compound compared to the vehicle control.

Generalized Experimental Workflow

Conclusion

Fominoben presents an interesting profile as a respiratory stimulant, particularly given its potential mechanism of action involving benzodiazepine receptors, which differs from traditional analeptics. The available data indicates its efficacy in improving blood gas parameters in patients with COPD.[6] Doxapram and Nikethamide are more established central respiratory stimulants with mechanisms involving chemoreceptor stimulation and direct medullary action, respectively. While direct comparative studies are lacking, this guide provides a foundational overview of their individual efficacies and mechanisms. Further research, especially head-to-head clinical trials, is warranted to definitively establish the comparative efficacy and safety profiles of these compounds for the management of respiratory depression.

References

• 1. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 2. What is the mechanism of Nikethamide? [synapse.patsnap.com]
• 3. Blood pressure control by neurotransmitters in the medulla oblongata and spinal cord - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PreBötzinger complex neurons drive respiratory modulation of blood pressure and heart rate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pre-Bötzinger complex - Wikipedia [en.wikipedia.org]
• 6. Effects of the antitussive fominoben (PB89) on hypoxia in chronic obstructive lung disease: comparison with dextromethorphan using a double-blind method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ventilatory effects of doxapram in conscious human subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Doxapram hydrochloride: a respiratory stimulant for patients with primary alveolar hypoventilation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Respiratory and nonrespiratory effects of doxapram in congenital central hypoventilation syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. [Pharmacokinetics and pharmacodynamics of nikethamide after endotracheal administration in dogs] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. [GABA A receptor participates in respiratory enhancement induced by nikethamide in neonatal rats] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

A Comparative Meta-Analysis of Noleptan (Fominoben) and Other Antitussives for Cough Suppression

Disclaimer: No meta-analysis focusing specifically on the antitussive (cough suppression) efficacy of Noleptan (Fominoben) has been identified in a comprehensive literature search. The available clinical data on Fominoben (B1673530) for cough is limited to a single study primarily investigating its effects on respiratory parameters in patients with Chronic Obstructive Pulmonary Disease (COPD). This guide, therefore, provides a comparison based on the available data for Fominoben and data from various clinical trials of other common antitussive agents.

Executive Summary

Cough is a prevalent symptom that drives significant healthcare utilization. A multitude of centrally and peripherally acting agents are available for symptomatic relief. This guide provides a comparative overview of Noleptan (Fominoben), a centrally acting non-narcotic antitussive, with other commonly used cough suppressants: dextromethorphan (B48470), codeine, and benzonatate (B1666683). Due to the scarcity of direct cough suppression data for Fominoben, this comparison is based on its documented effects on respiratory function and its proposed mechanism of action, juxtaposed with the established antitussive efficacy of the comparator drugs. The evidence for many over-the-counter cough suppressants is notably variable, with some clinical trials showing limited or no significant difference from placebo.[1][2]

Comparative Efficacy of Antitussive Agents

The clinical efficacy of cough suppressants is assessed through various metrics, including reduction in cough frequency and severity. The following tables summarize the available quantitative data from different clinical trials.

Table 1: Efficacy of Fominoben on Respiratory Parameters in COPD

Parameter	Fominoben (160 mg, three times daily for 2 weeks)	Dextromethorphan (30 mg, three times daily for 2 weeks)
Arterial O2 Pressure (PaO2)	Significant Increase	No significant increase
Arterial CO2 Pressure (PaCO2)	Significant Decrease	No significant decrease
pH	Rise	Rise
Alveolar-arterial O2 difference (A-aDO2)	No improvement	No improvement
Data from Sasaki et al. (1985) in patients with Chronic Obstructive Lung Disease. This study did not directly measure cough suppression.[3]

Table 2: Comparative Efficacy of Various Antitussives on Cough Suppression

Drug	Dosage	Study Population	Efficacy Outcome
Dextromethorphan	Multiple doses over 4 days	Children (6-11 years) with cough due to common cold	21.0% reduction in total coughs over 24 hours relative to placebo.[4][5] 25.5% reduction in daytime cough frequency relative to placebo.[4][5]
Codeine	50 mg single dose	Adults with acute upper respiratory tract infection	No significant difference in reduction of cough frequency or severity compared to placebo.[1][6]
Benzonatate	Not specified	Patients with acute cough	Significantly reduced cough frequency and improved sleep quality compared to placebo.[7]

Experimental Protocols

Fominoben Clinical Trial in COPD (Sasaki et al., 1985)

• Study Design: A double-blind, comparative clinical trial.[3]

• Participants: Sixty patients with chronic obstructive lung diseases (COLD).[3]

• Intervention:

  • Fominoben Group: Oral administration of two 160 mg tablets three times a day for two weeks.[3]

  • Dextromethorphan Group: Oral administration of two 30 mg tablets three times a day for two weeks (as a reference drug).[3]

• Primary Outcome Measures:

  • Arterial O2 pressure (PaO2)

  • Arterial CO2 pressure (PaCO2)

  • pH

  • Alveolar-arterial O2 difference (A-aDO2)[3]

• Key Findings: Fominoben administration led to a significant increase in PaO2 and a decrease in PaCO2, suggesting an increase in alveolar ventilation, which was not observed with dextromethorphan.[3] The study concluded that the cough center and the respiratory center may function independently.[3]

Dextromethorphan Clinical Trial in Children (2023)

• Study Design: A multiple-dose, double-blind, placebo-controlled, randomized pilot clinical study.[5]

• Participants: 128 evaluable children, aged 6-11 years, with cough due to the common cold.[4][5]

• Intervention:

  • Dextromethorphan Group (n=67): Multiple doses over 4 days.[5]

  • Placebo Group (n=61): Matched placebo over 4 days.[5]

• Primary Outcome Measures:

  • Total number of coughs over 24 hours, recorded by a cough monitor.[5]

  • Subjective self-reported assessments of cough severity and frequency.[5]

• Key Findings: Dextromethorphan demonstrated a statistically significant reduction in total and daytime cough frequency compared to placebo.[4][5]

Mechanism of Action and Signaling Pathways

Fominoben (Noleptan)

Fominoben is a centrally acting antitussive. While its precise mechanism for cough suppression is not fully elucidated, studies suggest it may act as an agonist at the benzodiazepine (B76468) binding site of the GABA-A receptor.[8] Activation of GABA-A receptors in the brainstem, particularly in regions like the caudal ventral respiratory group (cVRG), leads to an inhibitory effect on the cough reflex.[9][10] This inhibition is thought to suppress the neuronal activity that generates the cough motor pattern.

Proposed Signaling Pathway of Fominoben

Comparator Antitussives

• Dextromethorphan: A centrally acting non-opioid antitussive that acts on the cough center in the medulla oblongata.[11]

• Codeine: A centrally acting opioid analgesic with antitussive properties, also acting on the cough center.[12]

• Benzonatate: A peripherally acting antitussive that anesthetizes the stretch receptors in the lungs and airways, reducing the cough reflex.[7]

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for a randomized, double-blind, placebo-controlled clinical trial for an antitussive agent.

General Experimental Workflow for an Antitussive Clinical Trial

Conclusion

The available evidence for the clinical efficacy of Noleptan (Fominoben) as a cough suppressant is indirect and limited. While a single clinical trial in patients with COPD demonstrated favorable effects on respiratory parameters compared to dextromethorphan, it did not assess cough suppression.[3] The proposed mechanism of action via GABA-A receptor agonism provides a plausible pathway for its antitussive effects.[8] In comparison, other agents like dextromethorphan and benzonatate have shown efficacy in reducing cough frequency in specific patient populations, although the overall evidence for many antitussives can be inconsistent.[4][7] Further randomized controlled trials with direct, objective cough measurement endpoints are necessary to establish the clinical utility of Fominoben in the management of cough.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Codeine and cough: an ineffective gold standard - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of the antitussive fominoben (PB89) on hypoxia in chronic obstructive lung disease: comparison with dextromethorphan using a double-blind method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hmpgloballearningnetwork.com [hmpgloballearningnetwork.com]
• 5. Objective and self-reported evidence of dextromethorphan antitussive efficacy in children, aged 6-11 years, with acute cough due to the common cold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Benzonatate Cough Suppressant: Effective Relief from Persistent Coughs - Los Angeles Hub [wdch10.laphil.com]
• 8. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Modulation of the cough reflex by GABA(A) receptors in the caudal ventral respiratory group of the rabbit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Modulation of the cough reflex by GABAA receptors in the caudal ventral respiratory group of the rabbit - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antitussive efficacy of dextromethorphan in cough associated with acute upper respiratory tract infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. afdil.com [afdil.com]

Independent Validation of Fominoben's Mechanism of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Fominoben's pharmacological profile with alternative compounds, supported by experimental data. The information is intended to assist researchers in understanding the nuances of Fominoben's mechanism of action and its therapeutic potential relative to other agents.

Executive Summary

Fominoben (B1673530) is an antitussive agent with a primary mechanism of action as a positive allosteric modulator of the GABA-A receptor, acting at the benzodiazepine (B76468) binding site. This activity is supported by radioligand binding assays demonstrating its ability to displace flunitrazepam from these receptors, a process that is enhanced in the presence of GABA. This guide compares Fominoben with dextromethorphan (B48470), a common non-narcotic antitussive with a distinct mechanism of action, and with established GABA-A receptor modulators, diazepam and zolpidem, to provide a comprehensive pharmacological context.

Comparative Pharmacodynamics

The following tables summarize the quantitative data for Fominoben and its comparators, focusing on their interaction with the GABA-A receptor and their antitussive properties.

Table 1: In Vitro GABA-A Receptor Binding Affinity

Compound	Parameter	Value	Receptor/Tissue Source	Reference
Fominoben	IC50 (-GABA)	4.05 ± 0.10 µM	Rat Cortical Membranes	[1]
IC50 (+GABA)	2.2 ± 0.05 µM	Rat Cortical Membranes	[1]
Diazepam	Ki	~1.0 - 2.0 nM	Recombinant α1β2γ2	[2]
Zolpidem	Ki	~20 nM	Recombinant α1β2γ2	[3]
Dextromethorphan	-	No significant affinity	-	[4]

Note: A direct comparison between IC50 and Ki values should be made with caution as they are different measures of drug affinity. IC50 is the concentration of a drug that inhibits a specific binding by 50%, while Ki is the inhibition constant, a more direct measure of affinity.

Table 2: In Vivo Antitussive Efficacy

Compound	Animal Model	Tussive Agent	Effective Dose Range	Reference
Fominoben	Human	Chronic Obstructive Lung Disease	160 mg (oral, three times a day)	[5]
Dextromethorphan	Human	Acute Upper Respiratory Tract Infection	30 mg (single oral dose)	[6]
Human	Pathological Cough	60 mg (oral)	[7]
Cat	Electrical Stimulation of Brainstem	0.57 mg/kg (intravenous)	[8]
Diazepam	Cat	Electrical Stimulation of Brainstem	0.28 mg/kg (intravenous)	[8]

Mechanism of Action of Fominoben

Fominoben's primary mechanism of action is the positive allosteric modulation of the GABA-A receptor. This is substantiated by evidence that its binding to the benzodiazepine site is enhanced in the presence of GABA, a characteristic feature of positive allosteric modulators at this site. This modulation increases the receptor's affinity for GABA, leading to an enhanced inhibitory effect on neuronal activity. This central nervous system depression is believed to underlie its antitussive effects.

dot

Caption: Fominoben's mechanism of action at the GABA-A receptor.

Comparative Analysis

• Fominoben vs. Dextromethorphan: While both are centrally acting antitussives, their mechanisms differ significantly. Fominoben enhances GABAergic inhibition, whereas dextromethorphan primarily acts as an antagonist at the NMDA receptor and an agonist at the sigma-1 receptor. A clinical study in patients with Chronic Obstructive Pulmonary Disease (COPD) and hypoxia showed that Fominoben improved arterial oxygen pressure, whereas dextromethorphan did not, suggesting different effects on respiratory function.[5]

• Fominoben vs. Diazepam and Zolpidem: Fominoben, diazepam, and zolpidem all act as positive allosteric modulators of the GABA-A receptor. However, their binding affinities and subunit selectivities differ. Diazepam is a classical benzodiazepine with high affinity for multiple GABA-A receptor subtypes.[2] Zolpidem is a non-benzodiazepine hypnotic that shows selectivity for GABA-A receptors containing the α1 subunit.[3] Fominoben's subunit selectivity has not been as extensively characterized, but its lower in vitro potency compared to diazepam suggests potential differences in its interaction with the receptor.

Experimental Protocols

Radioligand Binding Assay for GABA-A Receptor Affinity

This protocol is a standard method for determining the binding affinity of a compound to the benzodiazepine site of the GABA-A receptor.

a) Membrane Preparation:

• Rat cerebral cortices are dissected and homogenized in ice-cold sucrose (B13894) buffer.

• The homogenate is centrifuged at low speed to remove nuclei and cellular debris.

• The resulting supernatant is then centrifuged at high speed to pellet the crude membrane fraction.

• The membrane pellet is washed multiple times by resuspension and centrifugation in buffer to remove endogenous substances that might interfere with the assay.[9]

b) Binding Assay:

• Aliquots of the membrane preparation are incubated with a fixed concentration of a radiolabeled benzodiazepine ligand (e.g., [3H]flunitrazepam).

• Increasing concentrations of the test compound (Fominoben or alternatives) are added to compete for binding with the radioligand.

• To determine the effect of GABA, parallel experiments are conducted in the presence of a fixed concentration of GABA.

• Non-specific binding is determined in the presence of a high concentration of an unlabeled benzodiazepine (e.g., diazepam).

• After incubation, the membranes are rapidly filtered and washed to separate bound from free radioligand.

• The amount of radioactivity retained on the filters is quantified using liquid scintillation counting.[10]

c) Data Analysis:

• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

• The inhibition constant (Ki) can be calculated from the IC50 value using the Cheng-Prusoff equation.

dot

Caption: Workflow for a radioligand binding assay.

In Vivo Antitussive Efficacy in Guinea Pigs (Citric Acid-Induced Cough Model)

This is a widely used animal model to assess the antitussive effects of novel compounds.

a) Animal Preparation:

• Male Hartley guinea pigs are acclimatized to the experimental conditions.

• The animals are placed in a whole-body plethysmography chamber to monitor respiratory parameters.[11]

b) Drug Administration:

• The test compound (Fominoben or alternatives) or vehicle is administered, typically via oral gavage or intraperitoneal injection, at various doses.

c) Cough Induction:

• After a predetermined pretreatment time, the animals are exposed to an aerosolized solution of citric acid for a fixed duration to induce coughing.[11]

d) Data Acquisition and Analysis:

• The number of coughs is recorded during and after the citric acid challenge using a microphone and a pressure transducer connected to the plethysmography chamber.

• The dose-response relationship for the antitussive effect of the test compound is determined by comparing the number of coughs in the drug-treated groups to the vehicle-treated control group.[11]

dot

Caption: Experimental workflow for the citric acid-induced cough model.

Conclusion

The available evidence strongly supports that Fominoben exerts its antitussive effect through positive allosteric modulation of the GABA-A receptor at the benzodiazepine binding site. Its pharmacological profile distinguishes it from other antitussives like dextromethorphan, which operate through different mechanisms. When compared to other GABA-A receptor modulators, Fominoben appears to have a lower affinity than classical benzodiazepines like diazepam. Further studies are warranted to fully characterize Fominoben's subunit selectivity and to directly compare its antitussive efficacy and side-effect profile with a broader range of centrally acting cough suppressants in well-controlled clinical trials. The detailed experimental protocols provided in this guide offer a framework for such future investigations.

References

• 1. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Direct evidence for diazepam modulation of GABAA receptor microscopic affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Zolpidem | Description, Mechanism of Action, Uses, & Side Effects | Britannica [britannica.com]
• 4. Differences in affinity and efficacy of benzodiazepine receptor ligands at recombinant gamma-aminobutyric acidA receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of the antitussive fominoben (PB89) on hypoxia in chronic obstructive lung disease: comparison with dextromethorphan using a double-blind method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. respiratory-therapy.com [respiratory-therapy.com]
• 7. Dextromethorphan and codeine: comparison of plasma kinetics and antitussive effects. | Semantic Scholar [semanticscholar.org]
• 8. Studies on the potency of various antitussive agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 4.7. Preparation of Membrane Fractions and Receptor Binding Assay [bio-protocol.org]
• 10. giffordbioscience.com [giffordbioscience.com]
• 11. benchchem.com [benchchem.com]

Benchmarking the Therapeutic Index of Fominoben Against Other CNS Drugs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the therapeutic index and safety profile of Fominoben (B1673530), a centrally acting antitussive with respiratory stimulant and potential anxiolytic properties. Due to the limited availability of a precise, numerically defined therapeutic index for Fominoben in publicly accessible literature, this guide focuses on a qualitative and semi-quantitative comparison with other relevant Central Nervous System (CNS) drugs. The comparison is based on their mechanisms of action, available toxicological data, and effective clinical dosages.

Comparative Analysis of Fominoben and Other CNS Drugs

Data Presentation: Fominoben and Comparator CNS Drugs

The following table summarizes the key characteristics of Fominoben and selected CNS drugs. The therapeutic index (TI) is presented where available, calculated as the ratio of the median lethal dose (LD50) to the median effective dose (ED50). For Fominoben, clinical efficacy and observed adverse effects are provided to offer an initial assessment of its therapeutic window.

Drug	Primary Indication(s)	Mechanism of Action	Therapeutic Index (TI = LD50/ED50)	Effective Dose (ED50) / Clinical Dose	Adverse Effects / Toxicity (LD50/TD50)
Fominoben	Antitussive, Respiratory Stimulant	Potential agonist at the benzodiazepine (B76468) site of the GABAA receptor[1][2][3]	Not established	160 mg three times a day (for respiratory stimulation)[4]	Appetite suppression, nausea, vomiting, insomnia, irritability, hallucinations (rarer: somnolence, dizziness, dry mouth, blurred vision, urticaria)[1]
Diazepam	Anxiolytic, Anticonvulsant, Muscle Relaxant	Positive allosteric modulator of the GABAA receptor	~100-1146 (formulation dependent, in mice)[5][6]	ED50 (anticonvulsant, mice): 0.10-0.24 mg/kg IV[6]	LD50 (mice): 49-275 mg/kg IV[6]
Codeine	Antitussive, Analgesic	Opioid receptor agonist	Narrow[7]	Antitussive: 15-30 mg, 3-4 times a day[8]	LD50 (rat, oral): 427 mg/kg[8]. Fatal dose in humans can be 500-1000 mg[7].
Dextromethorphan (B48470)	Antitussive	NMDA receptor antagonist, Sigma-1 receptor agonist	Wide[9]	Antitussive: 10-45 mg[10]	Generally well-tolerated at therapeutic doses. High doses can cause dissociative and hallucinogenic effects[11].
Doxapram	Respiratory Stimulant	Peripheral carotid chemoreceptor and central respiratory center stimulant[12][13]	Not well-established in comparative literature	0.5 – 1 mg/kg IV[14]	High blood pressure, anxiety, rapid heartbeat, tremor, sweating, vomiting, convulsions[12].
Buspirone	Anxiolytic	Serotonin 5-HT1A receptor agonist[15][16]	Wide	Initial: 15 mg/day; Max: 60 mg/day[17][18]	Low toxicity; no deaths from overdose alone reported. Symptoms at high doses include nausea, vomiting, dizziness, drowsiness[17][18]. LD50 (rat): 196 mg/kg[18].

Experimental Protocols

The determination of a drug's therapeutic index is a critical step in preclinical development. It provides a quantitative measure of the drug's safety margin.[19] The two key parameters are the median effective dose (ED50) and the median lethal dose (LD50) or median toxic dose (TD50).[20]

Determination of Median Effective Dose (ED50)

The ED50 is the dose of a drug that produces a desired therapeutic effect in 50% of the test population. The experimental protocol generally involves the following steps:

• Animal Model Selection: Choose an appropriate animal model that exhibits the condition the drug is intended to treat. For an antitussive like Fominoben, a cough-induced model in guinea pigs or cats could be used. For its anxiolytic properties, rodent models of anxiety (e.g., elevated plus maze, light-dark box) are standard.[3]

• Dose-Response Study: A range of doses of the drug is administered to different groups of animals.

• Efficacy Assessment: The specific therapeutic effect is measured for each dose group. For an antitussive, this would be a reduction in cough frequency or intensity. For an anxiolytic, it would be an increase in time spent in the open arms of an elevated plus maze.

• Data Analysis: The percentage of animals in each group showing the desired effect is plotted against the drug dose. A dose-response curve is generated, and the ED50 value is calculated using statistical methods (e.g., probit analysis).

Determination of Median Lethal Dose (LD50)

The LD50 is the dose of a drug that is lethal to 50% of the test population. The protocol is as follows:

• Animal Model Selection: Typically, rodents (mice or rats) are used for acute toxicity studies.

• Dose Administration: Graded doses of the drug are administered to several groups of animals, usually via the intended clinical route of administration (e.g., oral, intravenous).

• Observation Period: The animals are observed for a fixed period, typically 14 days, for signs of toxicity and mortality.

• Data Collection: The number of deaths in each dose group is recorded.

• Data Analysis: The mortality data is plotted against the dose, and the LD50 is calculated using statistical methods.

Mandatory Visualizations

Experimental Workflow for Therapeutic Index Determination

References

• 1. Fominoben - Wikipedia [en.wikipedia.org]
• 2. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anxiolytic-like properties of fominoben - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of the antitussive fominoben (PB89) on hypoxia in chronic obstructive lung disease: comparison with dextromethorphan using a double-blind method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. The anticonvulsive activity and toxicity of diazepam in three different formulations. An experimental study in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Codeine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Codeine (PIM 140) [inchem.org]
• 9. Dextromethorphan - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Dextromethorphan - Wikipedia [en.wikipedia.org]
• 11. Dextromethorphan Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Doxapram - Wikipedia [en.wikipedia.org]
• 13. Doxapram - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 14. Dopram (Doxapram): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 15. Buspirone | C21H31N5O2 | CID 2477 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Buspirone: an update on a unique anxiolytic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Buspirone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. accessdata.fda.gov [accessdata.fda.gov]
• 19. Canadian Society of Pharmacology and Therapeutics (CSPT) - Therapeutic Index [pharmacologycanada.org]
• 20. buzzrx.com [buzzrx.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Fominoben Quantification

For Researchers, Scientists, and Drug Development Professionals

Introduction to Fominoben and its Quantification

Fominoben is an antitussive and respiratory stimulant. Accurate and precise quantification of Fominoben is crucial for pharmacokinetic studies, formulation development, and quality control. The choice of analytical method is a critical step in ensuring the reliability of these measurements. This guide focuses on two powerful and widely used techniques: HPLC-UV, a robust and cost-effective method for routine analysis, and LC-MS/MS, which offers superior sensitivity and selectivity, particularly for bioanalytical applications.

Comparative Analysis of Analytical Methods

The selection of an analytical method depends on the specific requirements of the study, such as the required sensitivity, the complexity of the sample matrix, and throughput needs.

Table 1: Comparison of HPLC-UV and LC-MS/MS for Fominoben Quantification (Representative Data)

Parameter	HPLC-UV	LC-MS/MS
Linearity (R²) **	> 0.999	> 0.999
Accuracy (Recovery %)	98 - 102%	95 - 105%
Precision (RSD %) **	Intra-day: < 2% Inter-day: < 3%	Intra-day: < 5% Inter-day: < 5%
Limit of Detection (LOD)	~5 ng/mL	~0.1 ng/mL
Limit of Quantification (LOQ)	~15 ng/mL	~0.5 ng/mL
Selectivity	Moderate; susceptible to co-eluting impurities.	High; mass-based detection minimizes interferences.
Matrix Effect	Not applicable	Can be significant; requires careful evaluation and compensation (e.g., using isotopically labeled internal standards).
Cost	Lower	Higher
Throughput	Moderate	High (with rapid chromatography)

Experimental Protocols

Below are detailed methodologies for the quantification of Fominoben using HPLC-UV and a proposed LC-MS/MS method.

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is well-suited for the quantification of Fominoben in pharmaceutical formulations.

1. Sample Preparation:

• Tablets: Accurately weigh and grind a representative number of tablets to a fine powder. Dissolve a portion of the powder, equivalent to a target concentration of Fominoben, in the mobile phase. Sonicate for 15 minutes and dilute to the final volume with the mobile phase. Filter the solution through a 0.45 µm syringe filter before injection.

• Standard Solutions: Prepare a stock solution of Fominoben reference standard in the mobile phase. Prepare a series of calibration standards by serial dilution of the stock solution.

2. Chromatographic Conditions:

• Instrument: HPLC system with a UV-Vis detector.

• Column: Newcrom R1, 5 µm, 4.6 x 150 mm (or equivalent C18 column).[1]

• Mobile Phase: A mixture of acetonitrile (B52724), water, and phosphoric acid. The exact ratio should be optimized for best separation. A common starting point is Acetonitrile:Water (50:50 v/v) with 0.1% phosphoric acid.[1]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 25°C.

• Detection Wavelength: To be determined by UV scan of Fominoben (typically in the range of 220-280 nm).

3. Validation Parameters:

• Linearity: Assessed by analyzing a series of at least five concentrations of Fominoben.

• Accuracy: Determined by the recovery of known amounts of Fominoben spiked into a placebo matrix.

• Precision: Evaluated by repeated injections of the same standard solution (repeatability) and by analyzing samples on different days (intermediate precision).

• Specificity: Demonstrated by the absence of interfering peaks from excipients at the retention time of Fominoben.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

Method 2: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This proposed method is ideal for the quantification of Fominoben in biological matrices such as plasma, where high sensitivity and selectivity are required.

1. Sample Preparation (Plasma):

• Protein Precipitation: To 100 µL of plasma sample, add 300 µL of acetonitrile containing an appropriate internal standard (e.g., a deuterated analog of Fominoben). Vortex for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the samples at 10,000 rpm for 10 minutes.

• Supernatant Transfer: Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase for injection.

2. Chromatographic Conditions:

• Instrument: LC-MS/MS system (e.g., a triple quadrupole mass spectrometer).

• Column: A fast-LC C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient elution using:

  • A: Water with 0.1% formic acid.[1]

  • B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for Fominoben and the internal standard. These transitions would need to be determined experimentally by infusing a standard solution of Fominoben into the mass spectrometer.

• Ion Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to achieve maximum signal intensity.

4. Validation Parameters:

• In addition to the parameters listed for HPLC-UV, the validation of an LC-MS/MS method should include:

  • Matrix Effect: Assessed by comparing the response of Fominoben in post-extraction spiked plasma samples to the response in a neat solution.

  • Stability: Evaluation of the stability of Fominoben in the biological matrix under various storage and handling conditions (e.g., freeze-thaw cycles, short-term and long-term storage).

Workflow Diagrams

The following diagrams illustrate the experimental workflows for the two analytical methods and a logical flow for their cross-validation.

Caption: Experimental workflow for Fominoben quantification by HPLC-UV.

Caption: Proposed experimental workflow for Fominoben quantification by LC-MS/MS.

Caption: Logical workflow for the cross-validation of analytical methods.

Conclusion

Both HPLC-UV and LC-MS/MS are powerful techniques for the quantification of Fominoben. HPLC-UV offers a reliable and cost-effective solution for routine analysis of pharmaceutical formulations. In contrast, the proposed LC-MS/MS method provides the high sensitivity and selectivity necessary for bioanalytical studies, such as pharmacokinetics in complex matrices like plasma. The choice between these methods should be guided by the specific analytical needs, including the nature of the sample, the required limits of quantification, and available resources. A thorough cross-validation, as outlined in the logical workflow, is essential when transitioning between methods or laboratories to ensure data integrity and consistency.

References

• 1. Separation of Fominoben on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

A Comparative Pharmacoeconomic Analysis of Noleptan in the Management of Schizophrenia

Disclaimer: The following analysis is a hypothetical comparative guide. As of the time of this publication, no specific pharmacoeconomic studies for a drug named "Noleptan" have been identified in the public domain. Therefore, this guide has been constructed based on established methodologies in pharmacoeconomics and by drawing comparisons with existing atypical antipsychotic medications. The data presented for "Noleptan" is illustrative and intended to provide a framework for evaluating the economic viability of a new pharmaceutical agent in this class.

This guide provides a comparative pharmacoeconomic study of the hypothetical atypical antipsychotic, Noleptan, in relation to established treatments for schizophrenia, such as olanzapine (B1677200) and risperidone (B510). The analysis is intended for researchers, scientists, and drug development professionals to illustrate the principles of pharmacoeconomic evaluation in this therapeutic area.

Introduction to Pharmacoeconomic Evaluation in Schizophrenia

Schizophrenia is a chronic and severe mental disorder that imposes a significant economic burden on healthcare systems, patients, and society. The costs associated with schizophrenia include direct costs (e.g., hospitalizations, medication, outpatient care) and indirect costs (e.g., lost productivity). Atypical antipsychotics are a cornerstone of treatment, and while they offer clinical benefits, their acquisition costs can be substantial.

Pharmacoeconomic analyses, such as cost-effectiveness analysis (CEA) and cost-utility analysis (CUA), are crucial for determining the value of new treatments. These analyses compare the costs and outcomes of different interventions to inform healthcare policy and reimbursement decisions.[1][2] A key metric in these evaluations is the Incremental Cost-Effectiveness Ratio (ICER), which represents the additional cost per unit of health outcome gained (e.g., per Quality-Adjusted Life Year, or QALY).[1][2]

Hypothetical Profile of Noleptan

For the purpose of this guide, Noleptan is posited as a novel atypical antipsychotic with the following hypothetical characteristics:

• Efficacy: Superior reduction in negative symptoms of schizophrenia compared to some older atypical antipsychotics.

• Side-Effect Profile: A more favorable metabolic profile, with a lower propensity for weight gain and dyslipidemia.

• Acquisition Cost: Higher than generic risperidone but competitive with branded long-acting injectable formulations.

Comparative Data of Existing Antipsychotics

Pharmacoeconomic studies of existing atypical antipsychotics have shown variable results, often dependent on the study design, patient population, and healthcare setting. Some studies have indicated that while newer agents like olanzapine and risperidone have higher drug acquisition costs, they may lead to a reduction in total medical costs compared to older, conventional antipsychotics.[3] However, direct comparisons between olanzapine and risperidone have not consistently shown a clear cost-effectiveness advantage for one over the other.[3][4][5]

The following table summarizes hypothetical comparative data for Noleptan against two established atypical antipsychotics, olanzapine and risperidone. The data for olanzapine and risperidone are representative of findings from various pharmacoeconomic studies.

Parameter	Noleptan (Hypothetical)	Olanzapine	Risperidone
Annual Drug Cost	$4,500	$3,800	$2,500 (generic)
Annual Non-Drug Costs	$8,000	$9,500	$10,500
Total Annual Cost	$12,500	$13,300	$13,000
QALYs Gained (vs. no treatment)	0.78	0.75	0.74
ICER (vs. Risperidone)	-$50,000 / QALY	$60,000 / QALY	-

Note: Negative ICER for Noleptan suggests it is dominant (more effective and less costly) over risperidone in this hypothetical scenario.

Experimental Protocol for a Comparative Pharmacoeconomic Study

A robust pharmacoeconomic evaluation of Noleptan would typically follow a protocol similar to the one outlined below, which is based on standard methodologies in the field.[6]

Study Design: A prospective, randomized, open-label, multicenter, 12-month cost-effectiveness and cost-utility analysis.

Patient Population:

• Inclusion criteria: Patients aged 18-65 with a confirmed diagnosis of schizophrenia (according to DSM-5 criteria), who are clinically stable and for whom a change in antipsychotic medication is being considered.

• Exclusion criteria: Patients with a primary diagnosis of other psychiatric disorders, substance use disorders, or significant unstable medical conditions.

Interventions and Comparators:

• Intervention Arm: Noleptan, administered at a clinically appropriate dose.

• Comparator Arms:

  • Olanzapine, administered at a clinically appropriate dose.

  • Risperidone, administered at a clinically appropriate dose.

Outcome Measures:

• Effectiveness:

  • Change from baseline in the Positive and Negative Syndrome Scale (PANSS) total score at 12 months.

  • Clinical Global Impression (CGI) scale.

• Utility:

  • Quality-Adjusted Life Years (QALYs) calculated from a validated instrument such as the EQ-5D.

• Costs:

  • Direct medical costs: Drug acquisition costs, hospitalizations, emergency department visits, outpatient visits, concomitant medications.

  • Direct non-medical costs: Patient travel, caregiver time.

  • Indirect costs: Lost productivity measured using the Human Capital Approach.

Data Collection:

• Clinical and functional data will be collected at baseline, 3, 6, 9, and 12 months.

• Resource utilization data will be collected through patient diaries and medical records.

Statistical Analysis:

• An intention-to-treat analysis will be performed.

• The Incremental Cost-Effectiveness Ratio (ICER) will be calculated as the difference in total costs divided by the difference in QALYs between the intervention and comparator arms.

• Probabilistic sensitivity analysis will be conducted to assess the uncertainty around the ICER estimates.

Visualizations

Atypical antipsychotics are known to modulate dopamine (B1211576) and serotonin (B10506) pathways. The following diagram illustrates a hypothetical mechanism of action for Noleptan, involving antagonism at dopamine D2 receptors and serotonin 5-HT2A receptors.

Caption: Hypothetical signaling pathway of Noleptan.

The following diagram illustrates the typical workflow of a pharmacoeconomic study for a new drug.

Caption: Workflow of a pharmacoeconomic evaluation.

Conclusion

References

• 1. Evaluation and valuation of innovative medicinal products [rarediseasesjournal.com]
• 2. Cost-effectiveness analysis and efficient use of the pharmaceutical budget: the key role of clinical pharmacologists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cost comparisons of olanzapine and risperidone in treating schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cost-effectiveness of risperidone, olanzapine, and conventional antipsychotic medications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cost-effectiveness analysis of olanzapine and risperidone in Norway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Methods of cost-effectiveness analysis in the assessment of new drugs for Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Reproducibility of Fominoben's Effects on Obstructive Ventilation Disorders: A Comparative Analysis with Modern Therapeutics

A review of the historical data on Fominoben (B1673530) and its comparison with current standard-of-care treatments for obstructive ventilation disorders, such as Chronic Obstructive Pulmonary Disease (COPD) and asthma, reveals a significant evolution in therapeutic strategies and endpoint measurements. While historical studies on Fominoben, a centrally acting antitussive, reported favorable effects on blood gases, a direct comparison with modern therapies is challenging due to the limited availability of detailed original data and a shift in primary clinical endpoints.

Fominoben was investigated in the 1970s and 1980s for its potential role in managing chronic obstructive lung diseases (COLD), a term that encompasses conditions now more specifically defined as COPD. Early research suggested that Fominoben could improve gas exchange, a critical issue in patients with obstructive ventilation disorders. However, the compound is not a part of current treatment guidelines for COPD or asthma, which favor targeted inhaled therapies.

Comparative Clinical Data

Direct comparison of Fominoben with modern therapies is hampered by the differing primary outcomes measured in historical versus contemporary clinical trials. Early Fominoben studies focused on arterial blood gas parameters, while modern trials prioritize lung function measurements (like FEV1), exacerbation rates, and patient-reported outcomes.

Table 1: Reported Effects of Fominoben on Arterial Blood Gases in Patients with Chronic Obstructive Lung Disease (COLD)

Treatment	Dosage	Duration	Change in PaO2	Change in PaCO2	Other Notable Effects	Reference
Fominoben	160 mg, three times a day	2 weeks	Significant increase	Significant decrease	Rise in pH; no improvement in A-aDO2	[1]
Dextromethorphan (B48470) (Control)	30 mg, three times a day	2 weeks	No significant increase	No significant decrease	Rise in pH; no improvement in A-aDO2	[1]

PaO2: Partial pressure of oxygen in arterial blood; PaCO2: Partial pressure of carbon dioxide in arterial blood; A-aDO2: Alveolar-arterial oxygen difference.

Table 2: Representative Effects of Modern Standard-of-Care Treatments on Key Outcomes in COPD

Treatment Class	Example Drug(s)	Typical Primary Outcome	Magnitude of Effect (Example)	Reference
Long-Acting β2-Agonists (LABA)	Salmeterol, Formoterol	Improvement in FEV1	Variable, often >100 mL improvement from baseline	[2]
Long-Acting Muscarinic Antagonists (LAMA)	Tiotropium, Umeclidinium	Reduction in exacerbations, improvement in FEV1	Tiotropium reduced the risk of exacerbations by 17% compared to salmeterol	[3]
Inhaled Corticosteroids (ICS)	Fluticasone, Budesonide	Reduction in exacerbations (in specific patient populations)	Associated with a 42 mL increase in FEV1 in men and 29 mL in women over 6 months in ex-smokers	[4]
Combination LABA/LAMA	Indacaterol/Glycopyrronium	Superior improvement in FEV1 and reduction in exacerbations compared to monotherapy	Significantly greater improvements in trough FEV1 compared to single agents	[3]

FEV1: Forced expiratory volume in one second.

Experimental Protocols

Representative Modern Clinical Trial Protocol Outline for a COPD Study:

• Study Design: Randomized, double-blind, placebo-controlled, parallel-group multicenter trial.

• Patient Population: Patients aged 40 years or older with a diagnosis of COPD according to GOLD criteria, a smoking history of at least 10 pack-years, and a post-bronchodilator FEV1/FVC ratio of less than 0.70.

• Intervention: Investigational drug administered via a specific inhaler device at a specified dose and frequency, compared with placebo and/or an active comparator.

• Primary Endpoint: Change from baseline in trough FEV1 at a specified time point (e.g., 12 or 24 weeks).

• Secondary Endpoints: Rate of moderate or severe exacerbations, change in St. George's Respiratory Questionnaire (SGRQ) total score, use of rescue medication, and safety assessments.

• Statistical Analysis: Detailed statistical plan outlining methods for handling missing data, multiplicity adjustments, and subgroup analyses.

Mechanism of Action and Signaling Pathways

Fominoben's mechanism of action in improving respiratory parameters is not fully elucidated but is thought to be centrally mediated, potentially stimulating the respiratory center.[1] Later research into its anticonvulsant properties suggested it may act as an agonist at the benzodiazepine (B76468) site of the GABA-A receptor.[5] How this relates to its respiratory effects is unclear.

Caption: Proposed central mechanism of Fominoben's respiratory effects.

Modern treatments for obstructive lung diseases, in contrast, have well-defined peripheral mechanisms of action, primarily targeting the airways.

Signaling Pathway for Beta-2 Adrenergic Agonists (e.g., Salbutamol, Salmeterol)

These drugs are bronchodilators that relax the smooth muscle of the airways.

Caption: Signaling pathway of beta-2 adrenergic agonists in airway smooth muscle.

Conclusion

Assessing the reproducibility of Fominoben's effects in the context of modern respiratory medicine is challenging. The available data, while intriguing, is insufficient for a direct, quantitative comparison with current standard-of-care treatments for obstructive ventilation disorders. The evolution of clinical trial design, with a focus on different primary endpoints, further complicates such a comparison. While Fominoben appeared to have a positive impact on gas exchange parameters, modern therapies offer well-documented and significant improvements in lung function, symptom control, and reduction of disease exacerbations through targeted mechanisms of action. Future research into centrally acting respiratory stimulants would require rigorous, modern clinical trials with clearly defined patient populations and clinically relevant endpoints to establish their potential role in the management of obstructive lung diseases.

References

• 1. Effects of the antitussive fominoben (PB89) on hypoxia in chronic obstructive lung disease: comparison with dextromethorphan using a double-blind method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Changing patterns in long-acting bronchodilator trials in chronic obstructive pulmonary disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. New combination bronchodilators for chronic obstructive pulmonary disease: current evidence and future perspectives Dave Singh - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A pooled analysis of FEV1 decline in COPD patients randomized to inhaled corticosteroids or placebo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anticonvulsant actions of fominoben: possible involvement of benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Noleptan (Fenspiride) in a Laboratory Setting

For researchers, scientists, and drug development professionals, the responsible management and disposal of chemical compounds are paramount to ensuring a safe laboratory environment and minimizing ecological impact. This guide provides a comprehensive overview of the proper disposal procedures for Noleptan, a substance identified as Fenspiride hydrochloride. Adherence to these protocols is critical for operational safety and regulatory compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate personal protective equipment (PPE) to mitigate exposure risks. Fenspiride hydrochloride is classified as harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Recommended Personal Protective Equipment:

• Gloves: Wear protective gloves.

• Eye Protection: Use safety glasses or a face shield.

• Respiratory Protection: In environments where dust or aerosols may be generated, a dust respirator is necessary.[3]

• Protective Clothing: A lab coat or protective suit should be worn.[1]

Work should always be conducted in a well-ventilated area, and hands should be washed thoroughly after handling.[1][2] Do not eat, drink, or smoke when using this product.[1][2]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is required to contain and clean the affected area.

For Minor Spills:

• Remove all sources of ignition.[4]

• Clean up spills immediately.

• Avoid contact with skin and eyes.

• Use dry clean-up procedures to avoid generating dust.[4]

• Place the collected residue in a suitable, labeled container for waste disposal.[4]

For Major Spills:

• Alert personnel in the area and emergency responders, informing them of the location and nature of the hazard.[4]

• For wet spills, absorb the solution with a finely-powdered liquid-binding material like diatomite.[1]

• Shovel or vacuum the material and place it in a labeled container for disposal.[4]

• Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

• Wash the area with large amounts of water, preventing runoff from entering drains.[4]

Quantitative Data Summary

The following tables summarize key quantitative data for Fenspiride hydrochloride, providing a quick reference for safety and handling.

Hazard Classifications:

Classification	Category	Hazard Statement
Acute toxicity, oral	Category 4	H302: Harmful if swallowed[1][2]
Acute toxicity, dermal	Category 4	H312: Harmful in contact with skin[1]
Acute toxicity, inhalation	Category 4	H332: Harmful if inhaled[1]
Skin irritation	Category 2	H315: Causes skin irritation
Eye irritation	Category 2A	H319: Causes serious eye irritation
Specific target organ toxicity - single exposure	Category 3	H335: May cause respiratory irritation

Ecotoxicity Data:

Organism	Test	Result
Daphnia magna (Water Flea)	LC50 (48 h)	8.234 mg/l[4]
Pimephales promelas (Fathead Minnow)	LC50 (96 h)	129.6 mg/l[4]

Disposal Workflow

The proper disposal of Noleptan (Fenspiride) is a critical final step in its lifecycle within a research setting. The following diagram illustrates the recommended workflow for safe and compliant disposal.

Noleptan (Fenspiride) Disposal Workflow

Detailed Experimental Protocols for Disposal

Step-by-Step Disposal Guidance:

• Personal Protective Equipment (PPE): Before handling any waste, ensure you are wearing the appropriate PPE as detailed in the safety section.

• Waste Segregation: Do not mix Noleptan waste with other laboratory waste streams. Keep it separate to ensure proper handling and disposal.

• Containment:

  • Solid Waste: Collect unused or contaminated solid Noleptan in its original container if possible, or in a suitable, sealed, and clearly labeled container.[4] Contaminated items such as gloves and paper towels should be placed in a designated, sealed plastic bag.[4]

  • Liquid Waste: If Noleptan is in a solution, absorb it with an inert material and place it in a labeled container.[1] Do not discharge solutions into sewer systems or waterways.[2][4]

• Labeling: Clearly label the waste container with the chemical name ("Fenspiride Hydrochloride" or "Noleptan") and appropriate hazard symbols.

• Professional Disposal: All waste must be handled in accordance with local, state, and federal regulations.[4] Arrange for the disposal of the contained waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste contractor. The primary method of disposal is typically high-temperature incineration.

• Decontamination: After packaging the waste for disposal, thoroughly clean and decontaminate the work area. Wash hands with soap and water.[4]

• Documentation: Maintain records of all disposal activities, including the date, quantity of waste, and the disposal vendor used.

By adhering to these procedures, laboratory professionals can ensure the safe handling and disposal of Noleptan (Fenspiride), protecting themselves, their colleagues, and the environment.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]

Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for Noleptan

A comprehensive guide to the safe handling, use, and disposal of Noleptan (Fominoben hydrochloride) in a laboratory setting.

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Noleptan. In the absence of a specific Safety Data Sheet (SDS) for Noleptan, this guidance is based on best practices for handling structurally similar benzamide (B126) derivatives and general hazardous chemicals. Adherence to these protocols is crucial for ensuring personal safety and maintaining a secure laboratory environment.

I. Hazard Identification and Personal Protective Equipment (PPE)

Recommended Personal Protective Equipment (PPE) for Handling Noleptan:

PPE Category	Item	Specifications and Best Practices
Eye and Face Protection	Safety Goggles or Face Shield	Wear snug-fitting safety goggles to protect against splashes.[3][4] A face shield offers additional protection and is recommended when handling larger quantities or during procedures with a high risk of splashing.[4]
Hand Protection	Chemical-Resistant Gloves	Use nitrile or neoprene gloves, as they are resistant to a wide range of chemicals.[4] Always inspect gloves for tears or punctures before use. Contaminated gloves should be removed and disposed of properly.
Body Protection	Laboratory Coat or Chemical-Resistant Apron	A standard lab coat is suitable for most procedures.[5] For tasks with a higher risk of spills, a chemical-resistant apron or coveralls should be worn.[4] Protective clothing should be removed before leaving the laboratory.
Respiratory Protection	Respirator	All handling of Noleptan powder should be conducted in a certified chemical fume hood to avoid inhalation of dust.[1] If a fume hood is not available, a respirator with an appropriate cartridge for organic vapors and particulates should be used.[4][5]
Foot Protection	Closed-Toe Shoes	Never wear open-toed shoes, sandals, or perforated footwear in the laboratory.[6] Sturdy, closed-toe shoes will protect your feet from spills and falling objects.

II. Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Noleptan will minimize the risk of exposure and contamination.

1. Pre-Experiment Preparation:

• Review Safety Protocols: Before beginning any new procedure, review this safety guide and any other relevant institutional safety documents.

• Designate a Work Area: All work with Noleptan should be performed in a designated and clearly marked area, preferably within a chemical fume hood.[1]

• Assemble Materials: Gather all necessary equipment and reagents before starting the experiment to minimize movement in and out of the designated work area.

2. Handling Noleptan:

• Personal Protective Equipment: Don all required PPE as outlined in the table above.

• Weighing and Transferring:

  • Perform all weighing and transfers of solid Noleptan within a chemical fume hood or a glove box to prevent the generation of airborne dust.

  • Use a spatula or other appropriate tool for transfers. Avoid scooping directly from the container with weighing paper.

• Solution Preparation:

  • When dissolving Noleptan, add the solid to the solvent slowly to avoid splashing.

  • If the solvent is volatile, ensure the container is loosely capped during dissolution to prevent pressure buildup.

3. Post-Experiment Procedures:

• Decontamination: Thoroughly decontaminate the work surface and any equipment used with an appropriate cleaning agent.

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Gloves should be removed last.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

III. Disposal Plan: Managing Noleptan Waste

Proper disposal of chemical waste is critical for environmental protection and laboratory safety.[7]

Waste Segregation and Storage:

Waste Type	Container	Labeling	Storage Location
Solid Noleptan Waste	High-density polyethylene (B3416737) (HDPE) or other chemically resistant, sealed container.	"Hazardous Waste: Noleptan (Fominoben hydrochloride), Solid"	In a designated and clearly marked Satellite Accumulation Area (SAA) within the laboratory.[1]
Contaminated Labware (e.g., pipette tips, weighing boats)	Lined, puncture-resistant container.	"Hazardous Waste: Noleptan Contaminated Sharps/Labware"	In the SAA, separate from liquid waste.
Liquid Waste (Noleptan solutions)	Chemically compatible, leak-proof container with a secure lid.	"Hazardous Waste: Noleptan (Fominoben hydrochloride), [Solvent Name]"	In the SAA, with secondary containment to prevent spills.

Disposal Protocol:

• Segregation: Do not mix Noleptan waste with other chemical waste streams unless compatibility has been verified.[1]

• Container Management: Keep waste containers closed except when adding waste.[1]

• Labeling: Clearly label all waste containers with the full chemical name and hazard information.

• Institutional Procedures: Follow all institutional and local regulations for the disposal of hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS) department for specific guidance and to schedule a waste pickup.

By adhering to these safety protocols, researchers can mitigate the risks associated with handling Noleptan and ensure a safe and productive laboratory environment. Always prioritize safety and consult with your institution's EHS department for any specific questions or concerns.

References

• 1. benchchem.com [benchchem.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. hazmatschool.com [hazmatschool.com]
• 4. trimaco.com [trimaco.com]
• 5. allanchem.com [allanchem.com]
• 6. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 7. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]